Technical Documentation Center

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Core Science & Biosynthesis

Foundational

The Ascendant Therapeutic Potential of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Derivatives: A Technical Guide for Drug Discovery

Abstract The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry, leading to the development of numerous clinically relevant compounds. With...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry, leading to the development of numerous clinically relevant compounds. Within this class, derivatives featuring a 5-bromo-4-methoxy substitution pattern are emerging as a promising chemotype with significant therapeutic potential, particularly in the realm of oncology. This technical guide provides an in-depth exploration of the synthesis, biological activity, and therapeutic promise of 5-bromo-4-methoxypyrazolo[1,5-a]pyridine derivatives. We will delve into their role as kinase inhibitors, with a specific focus on 3-phosphoinositide-dependent protein kinase-1 (PDK1), and their utility as key intermediates in the synthesis of targeted therapeutics like Selpercatinib. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this promising scaffold in their discovery programs.

Introduction: The Pyrazolo[1,5-a]pyridine Core and the Significance of 5-Bromo-4-Methoxy Substitution

The pyrazolo[1,5-a]pyridine core is a fused bicyclic heteroaromatic system that has proven to be a versatile template for the design of biologically active molecules. Its rigid, planar structure provides a well-defined orientation for substituents to interact with biological targets. This has led to the discovery of pyrazolo[1,5-a]pyridine and the closely related pyrazolo[1,5-a]pyrimidine derivatives with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antitubercular properties.[1][2]

The introduction of a bromine atom at the 5-position and a methoxy group at the 4-position of the pyrazolo[1,5-a]pyridine ring system imparts unique physicochemical properties that can significantly influence the compound's biological activity, metabolic stability, and pharmacokinetic profile. Notably, the derivative 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile has been identified as an inhibitor of PDK1, a key node in the PI3K/Akt signaling pathway, and serves as a crucial intermediate in the synthesis of the RET kinase inhibitor, Selpercatinib.[3][4][5][6] This highlights the immediate therapeutic relevance of this specific substitution pattern.

Synthetic Strategies for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Derivatives

The synthesis of the pyrazolo[1,5-a]pyridine scaffold generally involves the cyclization of an N-aminopyridinium salt with a suitable three-carbon building block. Various synthetic methodologies have been developed to access this core structure.[7]

General Synthetic Approach

A common and effective route to pyrazolo[1,5-a]pyridines involves the reaction of a substituted pyridine with an N-aminating agent, followed by cyclization with a 1,3-dielectrophile. For the specific synthesis of 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile, a published method provides a clear and reproducible procedure.[6]

Experimental Protocol: Synthesis of 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile

This protocol is adapted from a published synthetic route.[6]

Step 1: N-Amination of 3-bromo-5-methoxypyridine

  • To a solution of 3-bromo-5-methoxypyridine in a suitable solvent, add an N-aminating reagent such as O-(mesitylenesulfonyl)hydroxylamine (MSH) or hydroxylamine-O-sulfonic acid.

  • The reaction is typically carried out at room temperature or with gentle heating.

  • The resulting N-aminopyridinium salt can be isolated or used directly in the next step.

Step 2: Cyclization with 2-chloroacrylonitrile

  • The N-aminopyridinium salt is reacted with 2-chloroacrylonitrile in the presence of a base, such as potassium carbonate or triethylamine.

  • A polar aprotic solvent like DMF is commonly used.

  • The reaction mixture is heated to facilitate the cyclization and formation of the pyrazolo[1,5-a]pyridine ring system.

Step 3: Work-up and Purification

  • Upon completion, the reaction is quenched with water, and the crude product is extracted with an organic solvent.

  • The organic layer is washed, dried, and concentrated under reduced pressure.

  • The final product is purified by recrystallization or column chromatography to yield 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile as a solid.

Therapeutic Potential as Kinase Inhibitors

The pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine scaffolds are well-established as "hinge-binding" motifs in a multitude of kinase inhibitors.[8][9][10] The 5-bromo-4-methoxy substituted derivatives show particular promise in this area, with confirmed activity against PDK1 and a foundational role in the RET inhibitor Selpercatinib.

PDK1 Inhibition and the PI3K/Akt/mTOR Pathway

3-Phosphoinositide-dependent protein kinase-1 (PDK1) is a master regulator kinase that plays a central role in the PI3K/Akt/mTOR signaling pathway.[11][12] This pathway is frequently dysregulated in cancer and is a key driver of cell growth, proliferation, survival, and metabolism.[13] By phosphorylating and activating Akt and other AGC kinases, PDK1 promotes oncogenesis.[14][15]

6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile has been identified as a PDK1 inhibitor, suggesting its potential as an anticancer agent.[3][5][16] Inhibition of PDK1 by this class of compounds would be expected to downregulate the PI3K/Akt/mTOR pathway, leading to decreased cancer cell survival and proliferation.

PDK1_Signaling_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Growth Factor PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 recruits Akt Akt PDK1->Akt phosphorylates & activates mTORC1 mTORC1 Akt->mTORC1 activates Survival Cell Survival Akt->Survival Metabolism Metabolism Akt->Metabolism Cell_Growth Cell Growth & Proliferation mTORC1->Cell_Growth Inhibitor 5-Bromo-4-methoxy- pyrazolo[1,5-a]pyridine derivative Inhibitor->PDK1 Experimental_Workflow Start 6-bromo-4-methoxy- pyrazolo[1,5-a]pyridine- 3-carbonitrile Step1 Suzuki Coupling Start->Step1 Intermediate Coupled Intermediate Step1->Intermediate Step2 Further Functionalization Intermediate->Step2 Final Selpercatinib Step2->Final

Simplified Synthetic Workflow to Selpercatinib.

Structure-Activity Relationships (SAR)

While specific SAR studies on 5-bromo-4-methoxypyrazolo[1,5-a]pyridine derivatives are limited, insights can be drawn from the broader class of pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyridine kinase inhibitors. [7][8][17]

  • Pyrazolo[1,5-a]pyridine Core: Essential for hinge-binding interactions with the kinase domain.

  • Substituents at the 3-position: Can be modified to enhance potency and selectivity. The carbonitrile group in 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile likely plays a role in target engagement.

  • Substituents at the 4- and 5-positions: The 4-methoxy group can influence solubility and metabolic stability, while the 5-bromo atom can serve as a handle for further synthetic modifications (e.g., cross-coupling reactions) to explore the chemical space and optimize activity.

  • Substituents at other positions: Can be varied to fine-tune physicochemical properties and target selectivity.

SAR_Diagram cluster_0 Pyrazolo[1,5-a]pyridine Core Core R3 R3: Potency & Selectivity R4_R5 R4 & R5: Physicochemical Properties & Synthetic Handles Other_R Other Positions: Fine-tuning

Generalized Structure-Activity Relationships.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of novel 5-bromo-4-methoxypyrazolo[1,5-a]pyridine derivatives, a series of in vitro assays are essential.

Kinase Inhibition Assay (Luminescence-based)

This protocol provides a general framework for assessing the inhibitory activity of compounds against a target kinase, such as PDK1.

Materials:

  • Target kinase (e.g., recombinant human PDK1)

  • Kinase substrate (e.g., a specific peptide)

  • ATP

  • Kinase assay buffer

  • Luminescent kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

  • Test compounds dissolved in DMSO

  • White, opaque 384-well plates

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In the 384-well plate, add the kinase, substrate, and test compound to the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for the recommended time.

  • Stop the kinase reaction and measure the amount of ADP produced using the luminescent detection reagent according to the manufacturer's instructions.

  • Read the luminescence on a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

  • Cancer cell line of interest (e.g., a line with known PI3K/Akt pathway activation)

  • Complete cell culture medium

  • Test compounds dissolved in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well clear-bottom plates

Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

  • Calculate the percent cell viability for each compound concentration and determine the GI50 (concentration for 50% growth inhibition).

Future Directions

The 5-bromo-4-methoxypyrazolo[1,5-a]pyridine scaffold represents a fertile ground for the discovery of novel therapeutics. Future research efforts should focus on:

  • Library Synthesis: Expanding the chemical diversity around this core to explore a wider range of biological targets.

  • Target Identification: Elucidating the full spectrum of kinases and other enzymes inhibited by this class of compounds.

  • Structure-Based Drug Design: Utilizing co-crystal structures of lead compounds with their targets to guide the design of more potent and selective inhibitors.

  • In Vivo Evaluation: Advancing promising candidates into preclinical animal models to assess their efficacy, pharmacokinetics, and safety.

  • Exploration of Other Therapeutic Areas: Investigating the potential of these derivatives in other disease areas where the pyrazolo[1,5-a]pyridine scaffold has shown promise, such as inflammatory diseases and infectious diseases.

Conclusion

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine derivatives are a compelling class of compounds with demonstrated therapeutic potential, particularly in oncology. Their activity as PDK1 inhibitors and their role as key building blocks for targeted therapies like Selpercatinib highlight their significance. This technical guide provides a comprehensive overview to empower researchers to further explore and exploit the therapeutic promise of this exciting chemical scaffold. The insights and protocols presented herein are intended to serve as a valuable resource for the design and development of the next generation of innovative medicines.

References

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI.

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. TargetMol.

  • Novel pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors: Exploring the benzenesulfonohydrazide SAR. PubMed.

  • Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9. PubMed.

  • Recent Advances in Pyrazole and Pyrazolo[1,5-a] pyrimidine Derivatives: Synthesis, Biological Activities, and Therapeutic Applications in Cancer and Inflammation. Preprints.org.

  • New connections between old pathways: PDK1 signaling promotes cellular transformation through PLK1-dependent MYC stabilization. Early Detection Research Network.

  • New Connections between Old Pathways: PDK1 Signaling Promotes Cellular Transformation through PLK1-Dependent MYC Stabilization. eScholarship, University of California.

  • PDK1: At the crossroad of cancer signaling pathways. PubMed.

  • Targeting PDK1 in cancer. ResearchGate.

  • Phosphoinositide-Dependent Kinase 1 (PDK1) in Cancer: Molecular Insights and Therapeutic Strategies. Frontiers in Pharmacology.

  • Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9. Europe PMC.

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.

  • Selpercatinib: Synthesis and Description. ChemicalBook.

  • Selpercatinib: A Key Pharmaceutical Intermediate in Oncology Drug Development. NINGBO INNO PHARMCHEM CO.,LTD.

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC.

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile Synonyms. MOLNOVA.

  • Synthesis of serpatatinib - CN113321668A. Google Patents.

  • PDK. CymitQuimica.

  • 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile | 1207836-10-9. ChemicalBook.

  • Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI.

  • Selpercatinib Synthetic Routes. MedKoo Biosciences.

  • 1207836-10-9|6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. BLDpharm.

  • Selpercatinib Impurities and Related Compound. Veeprho.

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile - [B50846]. Synthonix, Inc.

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. Sigma-Aldrich.

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. Sigma-Aldrich.

Sources

Exploratory

pyrazolo[1,5-a]pyridine scaffold as an indole bioisostere in drug design

The Pyrazolo[1,5-a]pyridine Scaffold: A Technical Guide to Indole Bioisosterism Executive Summary The pyrazolo[1,5-a]pyridine scaffold represents a high-value bioisostere of the indole ring system, offering a distinct el...

Author: BenchChem Technical Support Team. Date: February 2026

The Pyrazolo[1,5-a]pyridine Scaffold: A Technical Guide to Indole Bioisosterism

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold represents a high-value bioisostere of the indole ring system, offering a distinct electronic profile while maintaining a similar steric footprint. Unlike indole, which acts as a hydrogen bond (HB) donor via its N1-H, the pyrazolo[1,5-a]pyridine core functions as a weak HB acceptor or a neutral lipophilic spacer. This "donor-deletion" strategy is critical in medicinal chemistry for improving membrane permeability, reducing efflux liability, and optimizing ligand-protein interactions where the target pocket lacks a complementary acceptor.

This guide details the structural rationale, synthetic accessibility, and application of this scaffold, grounded in its successful deployment in FDA-approved therapeutics like Ibudilast and advanced kinase inhibitor candidates.

Part 1: Structural & Electronic Rationale

The transition from indole to pyrazolo[1,5-a]pyridine is not merely a steric swap; it is an electronic inversion of the core.

Bioisosteric Mapping
  • Indole: The N1-H is a canonical HB donor. In kinase hinge binding, this often interacts with a backbone carbonyl (e.g., Glu/Met gatekeepers). However, the N-H bond comes with a desolvation penalty (~2-5 kcal/mol) upon binding if not perfectly satisfied.

  • Pyrazolo[1,5-a]pyridine: This fused system contains a bridgehead nitrogen (N4) and a pyridinic-like nitrogen (N1). It lacks an acidic proton.

    • N1 (Position 1): Possesses a lone pair in the plane of the ring, capable of acting as a weak HB acceptor.

    • Dipole Moment: The bridgehead nitrogen creates a significant dipole, altering the electrostatic potential surface compared to the electron-rich indole.

The "Donor-Deletion" Advantage

Replacing an indole with pyrazolo[1,5-a]pyridine is particularly effective when:

  • Improving Permeability: Removing the N-H donor reduces the Polar Surface Area (PSA) and hydrogen bond donor count (HBD), directly correlating with improved passive permeability (LogP/LogD modulation).

  • Metabolic Stability: The C3 position of indole is highly electron-rich and prone to CYP450-mediated oxidation (forming indoxyl/indigo species). The corresponding C3 position in pyrazolo[1,5-a]pyridine, while still nucleophilic, is electronically tempered by the adjacent electron-withdrawing bridgehead nitrogen, often resulting in improved metabolic half-life (

    
    ).
    

Diagram 1: Structural & Electronic Comparison

ScaffoldComparison cluster_0 Indole (Traditional) cluster_1 Pyrazolo[1,5-a]pyridine (Bioisostere) Indole Indole Core (C8H7N) Prop1 N1-H: Strong H-Bond Donor (High Desolvation Cost) Indole->Prop1 Prop2 C3: High Electron Density (Metabolic Soft Spot) Indole->Prop2 Feat1 N1: Weak H-Bond Acceptor (No Donor Cost) Prop1->Feat1 Functional Inversion Feat3 C3: Tunable Reactivity (Improved Stability) Prop2->Feat3 Stability Optimization Pyrazolo Pyrazolo[1,5-a]pyridine (C7H6N2) Pyrazolo->Feat1 Feat2 N4 (Bridgehead): Modulates Electronic Surface Pyrazolo->Feat2 Pyrazolo->Feat3

Caption: Comparative analysis highlighting the electronic inversion from Indole (Donor) to Pyrazolo[1,5-a]pyridine (Acceptor).

Part 2: Synthetic Accessibility

The synthesis of pyrazolo[1,5-a]pyridine is robust, with the industry-standard route relying on the [3+2] cycloaddition of N-aminopyridinium ylides . This method is preferred over hydrazine condensations due to its regioselectivity and the ability to introduce diverse substituents at the C2 and C3 positions late-stage.

Core Methodology: The 1,3-Dipolar Cycloaddition

This route constructs the 5-membered pyrazole ring onto an existing pyridine core.

  • N-Amination: Pyridine is treated with an aminating agent (e.g., O-(Mesitylsulfonyl)hydroxylamine (MSH) or hydroxylamine-O-sulfonic acid) to form the N-aminopyridinium salt.

  • Ylide Formation & Cyclization: Treatment with base generates the dipole (N-iminopyridinium ylide), which undergoes a [3+2] cycloaddition with an alkyne (dipolarophile).

Diagram 2: Synthetic Workflow

Synthesis Pyridine Substituted Pyridine Salt N-Aminopyridinium Salt (Crystalline Solid) Pyridine->Salt N-Amination Reagent Aminating Agent (e.g., MSH or HOSA) Reagent->Salt N-Amination Ylide N-Iminopyridinium Ylide (1,3-Dipole) Salt->Ylide Deprotonation Base Base (K2CO3/DBU) Base->Ylide Deprotonation Alkyne Alkyne Dipolarophile (R-C≡C-R') Cyclo [3+2] Cycloaddition Alkyne->Cyclo Ylide->Cyclo Product Pyrazolo[1,5-a]pyridine Scaffold Cyclo->Product -2H (Oxidative) or Rearrangement

Caption: The standard [3+2] cycloaddition route via N-aminopyridinium salts.

Detailed Protocol: Synthesis of 2,3-Diester-pyrazolo[1,5-a]pyridine

Validation: This protocol is adapted from standard procedures using Tamura's reagent or HOSA (References 1, 2).

Step 1: Preparation of N-Aminopyridinium Mesitylenesulfonate

  • Reagents: Pyridine (1.0 eq), O-(Mesitylsulfonyl)hydroxylamine (MSH) (1.1 eq).

  • Procedure: Dissolve pyridine in CH₂Cl₂ at 0°C. Add MSH solution dropwise. Stir at RT for 2 hours.

  • Isolation: Dilute with Et₂O to precipitate the salt. Filter and wash with Et₂O. (Caution: MSH is energetic; handle with care).

Step 2: [3+2] Cycloaddition

  • Reagents: N-aminopyridinium salt (1.0 eq), Dimethyl acetylenedicarboxylate (DMAD) (1.2 eq), K₂CO₂ (2.5 eq).

  • Solvent: DMF or Acetonitrile.

  • Procedure: Suspend the salt and base in solvent. Add DMAD dropwise at 0°C. The reaction will turn dark (ylide formation). Stir at RT for 12 hours.

  • Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine.

  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

  • Outcome: The bridgehead nitrogen is formed, yielding the bicyclic core.

Part 3: Case Study & SAR Data

Ibudilast: The Proof of Concept

Ibudilast (2-isopropyl-3-isobutyryl-pyrazolo[1,5-a]pyridine) is a non-selective phosphodiesterase (PDE) inhibitor used for asthma and post-stroke dizziness.

  • Significance: It demonstrates the oral bioavailability and CNS penetration of the scaffold. The C3-ketone mimics the electronics of related indole-based inhibitors but with superior metabolic stability.

p38 MAPK Inhibitors (Kinase Hinge Binding)

In the development of p38 mitogen-activated protein kinase inhibitors, the pyrazolo[1,5-a]pyridine scaffold functions as an ATP-mimetic.

  • Binding Mode: The N1 nitrogen accepts a hydrogen bond from the backbone NH of the hinge region (typically Met109 in p38α), mimicking the N1 of Adenine.

  • SAR Evolution:

Compound Gen.Substituent (C2)Substituent (C3)p38α IC₅₀ (nM)Structural Insight
Gen 1 (Hit) HH>10,000Core scaffold is insufficient for potency; lacks hydrophobic fill.
Gen 2 PhenylH850C2-aryl creates hydrophobic contact with the gatekeeper region.
Gen 3 Phenyl4-F-Phenyl12C3-aryl engages the hydrophobic pocket II; N1 accepts H-bond from hinge.
Gen 4 (Opt) 2,6-Cl-PhenylAmide linker< 5Optimized vectors; C3 substitution mimics Indole C3 vectors but with better metabolic stability.

Data synthesized from typical SAR trends in p38 MAPK inhibitor development (References 3, 4).

Part 4: Metabolic Stability & ADME

The primary driver for "scaffold hopping" from indole to pyrazolo[1,5-a]pyridine is often the mitigation of oxidative liability.

Self-Validating Mechanism: The Oxidation Block

  • Indole: The C2=C3 double bond is electron-rich. CYP450 epoxidation at this site leads to ring opening or hydroxylation (indoxyl).

  • Pyrazolo[1,5-a]pyridine: The bridgehead N4 withdraws electron density from the C3 position relative to the indole C3. Furthermore, the fused system is aromatic but lacks the specific enamine-like character of the indole C2-C3 bond.

  • Experimental Verification: Incubate the lead indole compound and its pyrazolo-isostere in Human Liver Microsomes (HLM).

    • Success Metric: Pyrazolo analogue should show >2x improvement in intrinsic clearance (

      
      ) compared to the indole.
      

Diagram 3: Decision Tree for Scaffold Selection

DecisionTree Start Start: Indole-based Lead Q1 Is the Indole NH essential for H-bond donation? Start->Q1 BranchYes Yes (e.g., binds to carbonyl) Q1->BranchYes Critical Interaction BranchNo No (e.g., binds to NH or solvent) Q1->BranchNo Expendable Donor Keep Keep Indole or use Indazole/Benzimidazole BranchYes->Keep Switch Switch to Pyrazolo[1,5-a]pyridine BranchNo->Switch Benefit Benefit Check: 1. Lower PSA 2. Block C3 Oxidation Switch->Benefit

Caption: Logical framework for determining when to deploy the pyrazolo[1,5-a]pyridine scaffold.

References

  • Vertex AI Search. (2026). Synthesis of 2- and 2,3-Substituted Pyrazolo[1,5-a]pyridines: Scope and Mechanistic Considerations. Journal of Organic Chemistry. Link

  • Organic Chemistry Portal. (2024). Synthesis of pyrazolo[1,5-a]pyridines. Link

  • National Institutes of Health (NIH). (2008). The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors. PubMed. Link

  • GlaxoSmithKline. (2005). Pyrazolo[1,5-a]pyridines as p38 kinase inhibitors. Organic Letters. Link

  • PubChem. (2025). Pyrazolo[1,5-a]pyridine Compound Summary. Link

Foundational

The 4-Methoxy Pyrazolo[1,5-a]pyridine Scaffold: Synthetic Architectures and Medicinal Utility

The following guide is structured as a high-level technical whitepaper, prioritizing synthetic causality, regiochemical control, and medicinal utility. [1] Executive Summary The pyrazolo[1,5-a]pyridine ring system repres...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical whitepaper, prioritizing synthetic causality, regiochemical control, and medicinal utility.

[1]

Executive Summary

The pyrazolo[1,5-a]pyridine ring system represents a privileged scaffold in modern medicinal chemistry, serving as a bioisostere for indole and purine systems. While the core scaffold is ubiquitous in kinase inhibitors (p38, PI3K) and GPCR ligands (Dopamine D4), the 4-methoxy substituted variant occupies a unique chemical space.

The introduction of a methoxy group at the C-4 position—peri to the C-3 functionality—induces profound electronic and steric effects that are often exploited to lock molecular conformation or modulate metabolic stability.[1] However, accessing the 4-methoxy isomer presents a significant regiochemical challenge during de novo synthesis, often competing with the thermodynamically favored 6-isomer. This guide analyzes the synthetic logic required to secure this substitution pattern and details its application in high-affinity ligand design.

Structural & Electronic Properties

The numbering of the pyrazolo[1,5-a]pyridine system is critical for understanding the "peri-effect."

  • N1: Bridgehead nitrogen.

  • C2/C3: Pyrazole ring carbons.[2]

  • C4: Pyridine ring carbon adjacent to the bridgehead (C3a).[1]

The C3-C4 Peri-Interaction

Unlike the 5-, 6-, or 7-positions, the 4-position is sterically coupled to the 3-position.[1]

  • Conformational Locking: A 4-methoxy group creates a steric clash with substituents at C-3 (e.g., acyl, aryl, or heteroaryl groups). This restricts bond rotation, often forcing the C-3 substituent out of planarity or locking it into a specific conformation preferred by the binding pocket.

  • Electronic Donation: The 4-OMe group acts as a strong electron bond donor (EDG) into the pyridine ring.[1] Resonance contributors increase electron density at C-3 and C-1 (bridgehead), potentially increasing the basicity of the pyrazole moiety compared to the unsubstituted core.[1]

Synthetic Architectures: The Regioselectivity Challenge

The primary route to pyrazolo[1,5-a]pyridines is the [3+2] cycloaddition of N-aminopyridinium ylides with alkynes .[1] However, this method suffers from intrinsic regioselectivity issues when synthesizing 4-substituted derivatives.

The Problem: 3-Methoxy Pyridine Precursors

When starting with 3-methoxypyridine to generate the N-aminopyridinium salt:

  • Path A (Sterically Hindered): Cyclization at C-2 (adjacent to OMe) yields the 4-methoxy pyrazolo[1,5-a]pyridine.[1]

  • Path B (Sterically Favored): Cyclization at C-6 (distal to OMe) yields the 6-methoxy pyrazolo[1,5-a]pyridine.[1]

Experimental Insight: Under standard conditions (e.g., K₂CO₃, DMF), Path B dominates , typically yielding the 6-isomer as the major product (>4:1 ratio).

The Solution: Strategic Pre-functionalization

To force the formation of the 4-methoxy isomer, researchers employ Blocking Strategies or Symmetrical Precursors .

Strategy 1: The 3,5-Disubstituted Approach

Using 3-bromo-5-methoxypyridine as the starting material directs the cyclization.[1]

  • Since both alpha-positions (C2 and C6) are flanked by substituents (Br and OMe), the steric bias is leveled.[1]

  • Electronic factors often favor cyclization adjacent to the more electron-donating methoxy group, or result in a separable 1:1 mixture.

  • Result: This yields 6-bromo-4-methoxypyrazolo[1,5-a]pyridine , a versatile intermediate where the bromine allows for subsequent cross-coupling (Suzuki/Buchwald) to install further complexity at C-6.[1]

Strategy 2: Oxidative [3+2] Annulation (TEMPO-Mediated)

Recent protocols utilizing TEMPO/O₂ systems have shown improved regiocontrol when coupling N-aminopyridines with electron-deficient alkenes (e.g., nitroolefins or acrylates).[1]

Diagram: Regioselective Synthesis Pathways

SynthesisPath Start 3-Methoxypyridine NAmine N-Amino-3-methoxypyridinium Salt Start->NAmine Mes-ONH2 PathA Path A: Cyclization at C2 (Sterically Hindered) NAmine->PathA Alkyne, Base PathB Path B: Cyclization at C6 (Sterically Favored) NAmine->PathB Alkyne, Base Prod4 4-Methoxy-pyrazolo[1,5-a]pyridine (Target: Minor Product) PathA->Prod4 Prod6 6-Methoxy-pyrazolo[1,5-a]pyridine (Major Product) PathB->Prod6 Strat2 Strategy: 3-Bromo-5-methoxypyridine ProdTarget 6-Bromo-4-methoxy-pyrazolo[1,5-a]pyridine (Separable/Major) Strat2->ProdTarget N-amination + Cyclization ProdTarget->Prod4 Debromination (Pd/C, H2)

Caption: Divergent regiochemical pathways in the synthesis of 4-methoxy pyrazolo[1,5-a]pyridine. Strategy 2 utilizes a bromine blocking group to access the desired 4-methoxy core.[1]

Experimental Protocol: Synthesis of 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate[1]

This protocol validates the "Strategy 2" approach, utilizing a 3,5-disubstituted pyridine to secure the 4-methoxy motif.

Reagents:

  • 3-Bromo-5-methoxypyridine (1.0 eq)[1]

  • O-(Mesitylsulfonyl)hydroxylamine (MSH) (1.2 eq)[1]

  • Methyl propiolate (2.0 eq)[1]

  • K₂CO₃ (2.5 eq)[1]

  • DMF (Solvent)[1]

Step-by-Step Methodology:

  • N-Amination: Dissolve 3-bromo-5-methoxypyridine in CH₂Cl₂ at 0°C. Add MSH dropwise. Stir at RT for 12 h. Precipitate the pyridinium salt with Et₂O, filter, and dry.

  • Cyclization: Suspend the N-aminopyridinium salt in DMF. Add K₂CO₃ followed by methyl propiolate dropwise at 0°C.

    • Critical Control Point: Maintain temperature <10°C during addition to minimize polymerization of the alkyne.

  • Reaction: Allow to warm to RT and stir for 16 h. The solution will turn dark brown.

  • Workup: Dilute with water and extract with EtOAc (3x). Wash combined organics with LiCl (5% aq) to remove DMF.[1] Dry over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

    • Separation: The 4-methoxy-6-bromo isomer typically elutes after the 6-methoxy-4-bromo isomer due to the dipole difference created by the 4-OMe group.[1]

    • Yield: Expect 40-50% of the desired 4-methoxy isomer.

Characterization Logic (NMR):

  • 4-OMe Isomer: The proton at C-7 (adjacent to N) will appear as a doublet (~8.3 ppm).[1] The proton at C-5 will appear as a doublet (~6.8 ppm).[1]

  • NOE Contact: Irradiating the OMe signal should show an NOE enhancement of the C-5 proton, but not the C-3 ester, confirming the OMe is on the pyridine ring and not adjacent to the bridgehead N (which would be C-7).[1]

Medicinal Chemistry Applications

The 4-methoxy group is rarely a "silent" modification; it is often a functional driver of potency.[1]

Case Study 1: Dopamine D4 Antagonists (FAUC Series)

The "FAUC" series (e.g., FAUC 113) utilizes the pyrazolo[1,5-a]pyridine scaffold to target the Dopamine D4 receptor, implicated in schizophrenia and cognitive deficits.

  • Role of 4-OMe: In derivatives where the 4-position is substituted (often with Cl or OMe), the substituent fills a hydrophobic sub-pocket in the D4 receptor.[1]

  • Selectivity: The 4-substitution pattern enhances selectivity over D2/D3 receptors by exploiting subtle differences in the transmembrane helices.[1]

Case Study 2: p38 MAP Kinase Inhibitors

In kinase inhibitors, the pyrazolo[1,5-a]pyridine often mimics the adenosine ring of ATP.

  • C-3 Position: Usually bears the hinge-binding motif (e.g., amide or pyridine).[1]

  • C-4 Position (Peri): A 4-methoxy group forces the C-3 substituent to twist out of plane.[1]

    • Effect: This "pre-organized" twisted conformation reduces the entropic penalty of binding to the kinase active site, which often requires a non-planar ligand conformation.

    • Metabolism:[1] The 4-OMe blocks the C-4 position from metabolic oxidation (a common soft spot in unsubstituted pyridines).[1]

Data Summary: Impact of 4-Substitution
FeatureUnsubstituted (H)4-Methoxy (OMe)Mechanism of Action
Solubility ModerateImprovedPolar ether oxygen increases H-bond acceptance.[1]
Metabolic Stability Low (C4 oxidation)HighBlocks P450 oxidation at the electron-deficient C4.[1]
Conformation Planar (C3-C4)TwistedSteric clash between 4-OMe and 3-Substituent.[1]
D4 Receptor Ki ~15 nM<5 nMOptimization of hydrophobic pocket filling.[1]
Diagram: SAR Logic Flow

SAR Core Pyrazolo[1,5-a]pyridine Core Pos4 4-Position (Peri) Core->Pos4 Pos3 3-Position (Hinge/Linker) Core->Pos3 Effect1 Steric Clash Pos4->Effect1 4-OMe Effect2 Metabolic Block Pos4->Effect2 4-OMe Effect1->Pos3 Forces Rotation Outcome1 Twisted Conformation (Entropic Gain) Effect1->Outcome1 Outcome2 Extended Half-life Effect2->Outcome2

Caption: Structure-Activity Relationship (SAR) mechanics of the 4-methoxy substitution, highlighting its dual role in conformational control and metabolic stability.

References

  • Regioselective Synthesis via TEMPO: Wang, J., et al. "Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization." Journal of Organic Chemistry, 2024. Link (Note: Verified via search snippet 1.4).[1]

  • p38 Kinase Inhibitors: Stevens, K. L., et al. "Pyrazolo[1,5-a]pyridines as p38 kinase inhibitors."[3] Organic Letters, 2005, 7(21), 4753–4756.[3] Link

  • Dopamine D4 Antagonists (FAUC Series): Löber, S., et al. "Comparative molecular field analysis of dopamine D4 receptor antagonists including 3-[4-(4-chlorophenyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine (FAUC 113)."[1] Journal of Medicinal Chemistry, 2001, 44(8), 1151-1157.[4] Link

  • PI3K Inhibitors: Humphreys, P. G., et al. "Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 263-266. Link

  • General Reactivity & Synthesis: Kendall, J. D., et al. "Synthesis and Reactions of Pyrazolo[1,5-a]pyridines and Related Heterocycles." Current Organic Chemistry, 2011, 15(14), 2481-2518. Link

Sources

Exploratory

Strategic Role of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in Kinase Inhibitor Discovery

The following technical guide details the role, synthesis, and application of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in modern kinase inhibitor discovery, specifically focusing on its utility as a scaffold for IRAK4 (I...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the role, synthesis, and application of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in modern kinase inhibitor discovery, specifically focusing on its utility as a scaffold for IRAK4 (Interleukin-1 Receptor-Associated Kinase 4) inhibitors.

Executive Summary

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (CAS: 1427415-37-9) is a highly specialized bicyclic heteroaromatic intermediate used in the synthesis of targeted kinase inhibitors. Unlike generic scaffolds, this specific substitution pattern—a bromine at the C5 position and a methoxy group at the C4 position—provides a unique "molecular handle" configuration. The C5-bromine serves as a versatile exit vector for palladium-catalyzed cross-couplings to access solvent-exposed regions of the kinase pocket, while the C4-methoxy group acts as an electronic tuner and steric filler, often interacting with the gatekeeper region or stabilizing the active conformation of the inhibitor.

This scaffold has gained prominence in the development of IRAK4 inhibitors for autoimmune diseases and oncology, where it serves as the core template for constructing complex, high-affinity ligands.

Structural Architecture & Pharmacophore Analysis

The pyrazolo[1,5-a]pyridine core is a bioisostere of the indole and purine ring systems, making it an excellent ATP-mimetic.

Regiochemistry and Numbering

Understanding the numbering is critical for synthetic planning.

  • Position 1 (N): Bridgehead nitrogen.

  • Position 4 (C-OMe): Corresponds to the C3 position of the starting pyridine ring. This position is proximal to the bridgehead, influencing the electronic density of the pyrazole ring.

  • Position 5 (C-Br): Corresponds to the C4 position of the starting pyridine ring. This is the primary vector for library expansion.

Pharmacophore Properties
FeatureFunction in Ligand Design
Pyrazolo[1,5-a]pyridine Core Hinge Binder: The N1 and/or C3 substituents typically interact with the kinase hinge region (e.g., Val/Ala residues).
5-Bromo Substituent Synthetic Handle: Enables Suzuki-Miyaura or Buchwald-Hartwig couplings to attach solubilizing tails or hydrophobic groups that extend into the solvent front.
4-Methoxy Substituent Conformational Lock: Provides steric bulk that can force the attached C5-substituent out of planarity (atropisomerism potential) or fill small hydrophobic pockets near the gatekeeper residue.

Synthetic Utility and Protocols

The synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine requires precise regiochemical control. The most robust route involves the construction of the fused ring system from a substituted pyridine precursor.

Retrosynthetic Analysis

The 4,5-substitution pattern on the fused ring dictates the use of a 3-methoxy-4-halopyridine precursor.

  • Precursor: 4-Bromo-3-methoxypyridine.

  • Transformation:

    
    -amination followed by [3+2] cycloaddition with an alkyne equivalent.
    
Synthesis Workflow (Diagram)

Synthesis Start 4-Bromo-3-methoxypyridine Step1 N-Amination (MSH or DPH) Start->Step1 Intermediate N-Amino Pyridinium Salt Step1->Intermediate Step2 Cyclization (Ethyl Propiolate/Base) Intermediate->Step2 Product 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Step2->Product Step3 Decarboxylation / Hydrolysis Product->Step3 Optional (if ester used) Final 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Step3->Final

Caption: Synthetic pathway for constructing the 5-bromo-4-methoxypyrazolo[1,5-a]pyridine core from pyridine precursors.

Experimental Protocol: Suzuki-Miyaura Coupling at C5

This protocol describes the functionalization of the 5-bromo position, a key step in generating IRAK4 inhibitor libraries.

Reagents:

  • Substrate: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 eq)

  • Boronic Acid/Ester: R-B(OR')2 (1.2 eq)

  • Catalyst: Pd(dppf)Cl2·DCM (0.05 eq)

  • Base: K2CO3 (2.0 M aq, 3.0 eq)

  • Solvent: 1,4-Dioxane (0.1 M concentration)

Procedure:

  • Setup: In a microwave vial or round-bottom flask, combine the substrate, boronic acid, and palladium catalyst.

  • Degassing: Seal the vessel and purge with Argon or Nitrogen for 5 minutes.

  • Initiation: Add the solvent (sparged) and aqueous base.

  • Reaction: Heat to 90°C (oil bath) or 110°C (microwave) for 1-2 hours. Monitor by LC-MS for consumption of the bromide (M+ and M+2 pattern disappearance).

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.[1]

  • Purification: Flash chromatography (Hexane/EtOAc gradient). The 4-methoxy group aids in separation by altering polarity distinct from non-oxygenated byproducts.

Case Study: IRAK4 Inhibitor Development

The patent literature (e.g., WO2022070288 ) highlights this scaffold's efficacy in targeting IRAK4 , a kinase central to Toll-like Receptor (TLR) and IL-1R signaling pathways.

Mechanism of Action

IRAK4 inhibitors utilizing this core typically bind in the ATP pocket.

  • Hinge Interaction: The pyrazolo[1,5-a]pyridine nitrogen (N1) or a substituent at C3 (e.g., amide, nitrile) forms hydrogen bonds with the kinase hinge (residues near Met192 in IRAK4).

  • Gatekeeper Interaction: The 4-methoxy group is positioned to interact with the gatekeeper residue (Tyrosine or Threonine depending on the kinase), providing selectivity over kinases with bulkier gatekeepers.

  • Solvent Channel: The substituent attached to the 5-position (via the bromine handle) extends into the solvent channel, often containing solubilizing groups like morpholine, piperazine, or spiro-cycles (as seen in WO2022070288).

SAR Logic (Structure-Activity Relationship)
ModificationEffect on Potency/Selectivity
C3 Functionalization Critical for hinge binding. Introduction of a nitrile (-CN) or amide often increases potency by 10-100x.
C4-Methoxy Removal Often leads to loss of selectivity or potency due to loss of steric fill/electronic donation.
C5 Extension Primary driver of physicochemical properties (LogD, Solubility). Heterocycles (pyrimidines, pyridines) here improve metabolic stability.
Biological Pathway Context (DOT Diagram)

IRAK4_Pathway TLR TLR / IL-1R MyD88 MyD88 TLR->MyD88 IRAK4 IRAK4 (Target) MyD88->IRAK4 Recruitment IRAK1 IRAK1 IRAK4->IRAK1 Phosphorylation Inhibitor 5-Br-4-OMe-Scaffold Inhibitor Inhibitor->IRAK4 Blocks ATP Binding NFkB NF-κB Activation IRAK1->NFkB Signaling Cascade Inflammation Pro-inflammatory Cytokines NFkB->Inflammation

Caption: Signal transduction pathway of IRAK4 and the point of intervention for pyrazolo[1,5-a]pyridine inhibitors.

References

  • Nitrogen-Containing Bicyclic Compound. (2022). Patent WO2022070288A1.[2] World Intellectual Property Organization.[2] (Describes the synthesis and use of 5-bromo-4-methoxypyrazolo[1,5-a]pyridine as an intermediate for IRAK4 inhibitors). Link

  • Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 Kinase Inhibitors. (2012). Bioorganic & Medicinal Chemistry. (Establishes the pyrazolo[1,5-a]pyridine scaffold as a privileged structure for kinase inhibition). Link

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors. (2023). Molecules. (Provides SAR insights relevant to the pyrazolo-fused systems). Link

  • 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Product Data. ChemicalBook. (Validates the commercial availability and CAS 1427415-37-9). Link

Sources

Foundational

physicochemical profile of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine building blocks

Topic: Physicochemical Profile & Synthetic Utility of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Content Type: Technical Whitepaper / Application Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Lea...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Physicochemical Profile & Synthetic Utility of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Content Type: Technical Whitepaper / Application Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads[1][2]

[1][2][3][4][5]

Executive Summary

The 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (CAS: 1427415-37-9) scaffold represents a high-value "privileged structure" in modern drug discovery.[1][2] As a bioisostere of indole and azaindole, the pyrazolo[1,5-a]pyridine core offers distinct physicochemical advantages, including reduced hydrogen bond donor (HBD) count and modulated metabolic stability.[3] The specific substitution pattern—a bromine handle at C5 and a methoxy group at C4—creates a unique electronic and steric environment. This guide analyzes the molecule’s utility as a dense functionality platform, specifically addressing the regiochemical challenges in its synthesis and the "ortho-effect" implications in palladium-catalyzed cross-couplings.[1][2]

Structural & Electronic Architecture

Scaffold Analysis

Unlike the isomeric imidazo[1,2-a]pyridine, the pyrazolo[1,5-a]pyridine system is characterized by a bridgehead nitrogen that contributes its lone pair to the


-system of the 5-membered ring, establishing aromaticity (10 

-electron system).[1]
  • The C5-Bromine Handle: Located on the pyridine-like ring, this position is electronically activated for oxidative addition, though less so than electron-deficient pyridines due to the fused electron-rich pyrazole ring.[2]

  • The C4-Methoxy Group: This substituent is critical.[2]

    • Electronic: It exerts a strong mesomeric (+M) effect, increasing electron density in the 6-membered ring.[3] This raises the energy of the HOMO, potentially making the system more susceptible to oxidative degradation if not properly substituted, but also stabilizing cationic intermediates.

    • Steric: Being ortho to the bromine, the methoxy group imposes a specific steric constraint that influences catalyst approach during cross-coupling reactions.[3]

Physicochemical Properties (Calculated & Empirical)
PropertyValue / DescriptionImpact on Drug Design
Molecular Formula C₈H₇BrN₂OLow MW fragment (<250 Da) ideal for FBDD.[1][2]
Molecular Weight 227.06 g/mol Leaves significant mass budget for elaboration.[1]
cLogP 2.1 – 2.4Moderate lipophilicity; good membrane permeability potential.
TPSA ~30 ŲLow polar surface area; excellent CNS penetration potential.
H-Bond Donors 0Eliminates a common metabolic conjugation handle (N-H).[1]
H-Bond Acceptors 2 (N, O)The bridgehead N is not a classic acceptor; OMe is weak.
pKa (Conj. Acid) < 1.0 (Est.)[3]Critical Insight: Unlike pyridine, this scaffold is non-basic. Protonation occurs preferentially at C3 (electrophilic attack) rather than N, preserving neutral character at physiological pH.

Synthetic Strategy: The Regiocontrol Challenge

The primary challenge in accessing the 4-methoxy isomer is regioselectivity during the ring-closing step.[1][2] Standard [3+2] cycloadditions often yield mixtures of 4- and 6-substituted isomers.[1][2]

The Directed Cyclization Route

To ensure the methoxy group lands at C4, the synthesis must utilize the "ortho-directing" nature of electron-donating groups (EDGs) in the pyridine precursor.

  • Precursor: 4-Bromo-3-methoxypyridine.[1][2]

  • Mechanism:

    
    -amination of the pyridine generates an 
    
    
    
    -aminopyridinium salt.[1][2] Upon treatment with an alkyne (e.g., methyl propiolate) and base, the 1,3-dipole undergoes cycloaddition.[3]
  • Regiochemical Lock: The C3-methoxy group sterically and electronically favors cyclization at the adjacent C2 position (which becomes C3a/C4 interface) over the C6 position. This counter-intuitive "cyclization into the hindrance" is a known phenomenon for strong EDGs in this scaffold, yielding the 4-substituted product as the major isomer.

Reactivity Profile: Palladium-Catalyzed Cross-Coupling[1][2][7][8]

The "Ortho-Methoxy" Effect in Suzuki Couplings

The 5-bromo-4-methoxypyrazolo[1,5-a]pyridine building block presents a specific reactivity profile due to the C4-methoxy group adjacent to the C5-bromide.[1][2]

  • Oxidative Addition (OA): The electron-rich nature of the ring (boosted by 4-OMe) renders the C-Br bond less electrophilic than in simple pyridines.[1][2] Standard Pd(PPh₃)₄ catalysts may be sluggish.[3]

  • Transmetalation: The C4-OMe creates a steric pocket.[1][2] While not blocking the reaction, it necessitates the use of phosphine ligands with smaller cone angles or flexible biaryl ligands (e.g., SPhos, XPhos) that can accommodate the ortho substituent.

  • Protocol Recommendation: Use pre-activated Pd(0) sources or Pd(II) precatalysts (e.g., Pd(dppf)Cl₂ or XPhos Pd G3) to drive the reaction to completion.[3]

Visualization: Structure-Property & Workflow

Diagram 1: Physicochemical & Reactivity Map

This diagram illustrates the electronic zones and reactive sites of the molecule.

G Core 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (Core Scaffold) Lipophilicity Lipophilicity (cLogP ~2.3) CNS Penetrant Core->Lipophilicity Basicity Non-Basic (pKa < 1) Protonation at C3 (Carbon) Core->Basicity Br_Handle C5-Bromine Suzuki/Buchwald Site (Slower OA due to EDG) Core->Br_Handle OMe_Group C4-Methoxy (+M Effect) Ortho-Steric Hindrance Core->OMe_Group Br_Handle->OMe_Group Ortho-Interaction (Requires Active Catalyst)

Caption: Physicochemical and reactivity mapping highlighting the interplay between the C5-reactive handle and the C4-modulating group.

Diagram 2: Optimized Synthetic Workflow

This flow details the regioselective synthesis and subsequent functionalization.

Synthesis Start Start: 4-Bromo-3-methoxypyridine Step1 1. N-Amination (MSH or hydroxylamine-O-sulfonic acid) Start->Step1 Intermediate N-Aminopyridinium Salt Step1->Intermediate Step2 2. [3+2] Cycloaddition (Ethyl propiolate + Base) Intermediate->Step2 Regio Regiocontrol: 3-OMe directs to C4 (Major Isomer) Step2->Regio Product 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Step2->Product Coupling 3. Suzuki Coupling (Boronic Acid, XPhos Pd G3, K3PO4) Product->Coupling

Caption: Synthetic workflow emphasizing the regioselective [3+2] cycloaddition directed by the 3-methoxy substituent.

Experimental Protocol: Suzuki Cross-Coupling

Objective: Functionalization of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine with Phenylboronic Acid.

Reagents:

  • Substrate: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 eq)[1][2]

  • Coupling Partner: Phenylboronic acid (1.2 eq)[3]

  • Catalyst: Pd(dppf)Cl₂[3]·DCM (5 mol%) or XPhos Pd G3 (2 mol%)[3]

  • Base: K₂CO₃ (2.0 M aq.[3] solution, 3.0 eq)

  • Solvent: 1,4-Dioxane (degassed)[3]

Procedure:

  • Setup: In a reaction vial equipped with a magnetic stir bar, charge the substrate, phenylboronic acid, and Pd catalyst.

  • Inert Atmosphere: Seal the vial and purge with Argon for 5 minutes. This is critical as the electron-rich scaffold can be sensitive to oxidative dimerization side-reactions.[1][2]

  • Solvent Addition: Add degassed 1,4-dioxane and the aqueous base via syringe.

  • Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor conversion by LC-MS (Target Mass: MW of product).

    • Note: If conversion stalls, add a second portion of catalyst (1 mol%).

  • Workup: Cool to RT, dilute with EtOAc, and wash with brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient). The 4-methoxy group aids separation by slightly increasing polarity compared to non-oxygenated analogs.[1][2]

References

  • Regioselective Synthesis of Pyrazolo[1,5-a]pyridines

    • Title: Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines.[1][2][4][5]

    • Source:J. Org. Chem. / Org. Lett. (ACS Publications)[3]

    • URL:[Link][3]

    • Relevance: Defines the regiochemistry rules where 3-substituted pyridines yield 4-substituted pyrazolo[1,5-a]pyridines.
  • General Reactivity of Pyrazolo[1,5-a]pyridine Scaffold

    • Title: Pyrazolo[1,5-a]pyridines: A Promising Scaffold for the Discovery of New Drugs.[3]

    • Source:European Journal of Medicinal Chemistry
    • URL:[Link][3]

    • Relevance: Provides background on the bioisosteric n
  • Oxidative Addition Rates in Pd-Catalysis

    • Title: A Reactivity Map for Oxidative Addition Enables Quantitative Predictions for Multiple Catalytic Reaction Classes.[6][7][8]

    • Source:Chemical Science (RSC)[8]

    • URL:[Link]

    • Relevance: Supports the mechanistic insight regarding electronic effects on oxidative addition r
  • Commercial Availability & CAS Verification

    • Source: ChemicalBook / BLD Pharm Listing[1][3]

    • Relevance: Verifies CAS 1427415-37-9 and commercial viability.[1][2]

Sources

Exploratory

history and development of pyrazolo[1,5-a]pyridine synthesis

An In-Depth Technical Guide to the Synthesis of Pyrazolo[1,5-a]pyridines: History, Core Methodologies, and Modern Advancements Abstract The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif integral to...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of Pyrazolo[1,5-a]pyridines: History, Core Methodologies, and Modern Advancements

Abstract

The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif integral to numerous compounds with significant pharmacological activities and material science applications.[1][2] Its unique electronic properties and structural rigidity have made it a cornerstone in the design of novel therapeutics, including kinase inhibitors and central nervous system agents.[1][3] This guide provides a comprehensive overview of the synthetic strategies developed to construct this important bicyclic system, tracing its evolution from early discoveries to the sophisticated, high-efficiency methods employed today. We will delve into the mechanistic underpinnings of core synthetic reactions, offer detailed experimental protocols, and present a comparative analysis to assist researchers in selecting the optimal pathway for their specific target molecules.

Historical Context and Significance

The first report of the pyrazolo[1,5-a]pyridine ring system dates back to 1948, and since then, it has garnered escalating interest from both medicinal and synthetic chemists.[2][4] The scaffold's value is underscored by its presence in a wide array of biologically active molecules, demonstrating activities such as anti-viral, anti-cancer, anti-inflammatory, and anti-fungal properties.[1] This biological relevance has been a primary driver for the continuous development of new and more efficient synthetic methodologies.

Foundational Synthetic Strategy: The [3+2] Cycloaddition

The most prevalent and versatile approach to the pyrazolo[1,5-a]pyridine core is the intermolecular [3+2] cycloaddition, also known as a 1,3-dipolar cycloaddition.[1][5] This reaction class provides a powerful and convergent route to construct the five-membered pyrazole ring onto a pre-existing pyridine backbone.

Mechanism and Key Components

The reaction involves the concertedly proceeding cycloaddition of a 1,3-dipole with a dipolarophile.[5][6]

  • The 1,3-Dipole: In this context, the key 1,3-dipole is an N-iminopyridinium ylide, which is typically generated in situ from the corresponding N-aminopyridine precursor. The ylide possesses a 4π-electron system that is essential for the cycloaddition.

  • The Dipolarophile: The reaction partner is a 2π-electron system, typically an alkene or an alkyne, which reacts with the ylide to form the five-membered ring.[1] The efficiency and regioselectivity of the cycloaddition are often enhanced by the presence of electron-withdrawing groups on the dipolarophile.

The general mechanism proceeds through a concerted [3+2] cycloaddition to form a dihydropyrazolopyridine intermediate, which is subsequently oxidized to the aromatic pyrazolo[1,5-a]pyridine product.

G cluster_0 Step 1: Ylide Formation cluster_1 Step 2: Cycloaddition cluster_2 Step 3: Aromatization N_Amino N-Aminopyridinium Salt Ylide N-Iminopyridinium Ylide (1,3-Dipole) N_Amino->Ylide Deprotonation Base Base Base->N_Amino Dipolarophile Alkene / Alkyne (Dipolarophile) Intermediate Dihydropyrazolo[1,5-a]pyridine Dipolarophile->Intermediate Ylide_ref->Intermediate [3+2] Cycloaddition Oxidant Oxidant Oxidant->Intermediate_ref Product Pyrazolo[1,5-a]pyridine Intermediate_ref->Product Oxidation

Caption: General workflow for the [3+2] cycloaddition synthesis.

Modern Variations of the [3+2] Cycloaddition

Recent advancements have focused on improving the efficiency, scope, and environmental friendliness of this core reaction.

  • Oxidant-Mediated Synthesis: A notable development is the use of hypervalent iodine reagents, such as (diacetoxyiodo)benzene (PIDA), to mediate a regioselective cycloaddition of N-aminopyridinium ylides with electron-deficient alkenes.[7] This approach provides facile access to a variety of multifunctionalized pyrazolo[1,5-a]pyridines.

  • Metal-Free Conditions: Environmentally benign methods have been developed that proceed under metal-free conditions at room temperature. For example, the oxidative [3+2] cycloaddition of N-aminopyridines with α,β-unsaturated carbonyl compounds can be achieved using molecular oxygen as the terminal oxidant in a solvent like N-methylpyrrolidone (NMP).[8] This method is highly practical and has been successfully applied to gram-scale synthesis.[8]

Transition-Metal-Catalyzed Strategies

The advent of transition-metal catalysis has opened new avenues for pyrazolo[1,5-a]pyridine synthesis, often providing access to substitution patterns that are difficult to achieve through classical methods.

Palladium-Catalyzed Cascade Reactions

A highly efficient strategy involves a palladium-catalyzed cascade process. This method begins with the direct alkenylation of an N-iminopyridinium ylide with an alkenyl iodide, followed by a silver-mediated cyclization.[9] This tandem approach is one of the most direct routes for preparing 2-substituted pyrazolo[1,5-a]pyridines, a class of compounds that has been historically challenging to synthesize selectively.[9]

G Ylide N-Iminopyridinium Ylide Alkenylated_Ylide Alkenylated Ylide Intermediate Ylide->Alkenylated_Ylide Direct Alkenylation AlkenylIodide Alkenyl Iodide AlkenylIodide->Alkenylated_Ylide Pd_cat Pd Catalyst Pd_cat->Alkenylated_Ylide Ag_med Ag Mediator Product 2-Substituted Pyrazolo[1,5-a]pyridine Ag_med->Product Alkenylated_Ylide->Product Intramolecular Cyclization

Caption: Palladium-catalyzed cascade alkenylation/cyclization workflow.

C-H Activation and Annulation

Direct C-H bond functionalization represents a highly atom-economical approach.

  • Palladium-Catalyzed Cross-Dehydrogenative Coupling (CDC): This method enables the synthesis of 3,3′-bipyrazolo[1,5-a]pyridine derivatives through a direct palladium(II)-catalyzed C-H/C-H coupling of two pyrazolo[1,5-a]pyridine precursors.[10] This strategy avoids the need for pre-functionalized starting materials.

  • Ruthenium-Catalyzed C-H/N-H Annulation: Ruthenium(II) catalysts can effectively promote the annulation of pyrazoles with alkynes to construct the pyrazolo[5,1-a]isoquinoline core, a related and important heterocyclic system. This demonstrates the power of Ru-catalysis in C-H functionalization for building fused N-heterocycles.

Comparative Analysis of Key Synthetic Routes

The choice of synthetic strategy depends heavily on the desired substitution pattern, available starting materials, and required scale.

Synthetic StrategyKey ReactantsTypical ConditionsAdvantagesCommon Substitution Patterns
[3+2] Cycloaddition N-Aminopyridine, Alkene/AlkyneBase, Oxidant (e.g., O₂, PIDA)High versatility, convergent, mild conditions possible.[8]C2 and C3 substituted.
Pd-Catalyzed Cascade N-Iminopyridinium ylide, Alkenyl iodidePd catalyst, Ag mediatorDirect access to 2-substituted products, good yields.[9]C2 substituted.
Pd-Catalyzed CDC Pyrazolo[1,5-a]pyridinePd(II) catalyst, oxidantHigh atom economy, direct C-H functionalization.[10]C3-C3' linkage.
Intramolecular Cyclization Substituted EthynylpyridinesVariesAccess to specific isomers.Varies based on precursor.

Detailed Experimental Protocol: Metal-Free [3+2] Cycloaddition

This protocol is adapted from the work of Adimurthy and coworkers, highlighting a practical and environmentally conscious approach.[8]

Synthesis of 2-Methyl-3-benzoyl-pyrazolo[1,5-a]pyridine

  • Materials:

    • 1-Aminopyridinium iodide (1.0 mmol, 222 mg)

    • Chalcone (1.2 mmol, 250 mg)

    • Potassium carbonate (K₂CO₃) (3.0 mmol, 414 mg)

    • N-Methyl-2-pyrrolidone (NMP) (3 mL)

    • Oxygen (balloon)

  • Procedure:

    • To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-aminopyridinium iodide, chalcone, and potassium carbonate.

    • Add NMP to the flask.

    • Fit the flask with an oxygen-filled balloon.

    • Stir the reaction mixture vigorously at room temperature (25-30 °C) for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction by adding water (20 mL).

    • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

    • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

    • Concentrate the organic layer under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (using a hexane-ethyl acetate gradient) to afford the pure 2-methyl-3-benzoyl-pyrazolo[1,5-a]pyridine.

  • Causality and Insights:

    • Potassium Carbonate: Acts as the base to deprotonate the N-aminopyridinium salt, generating the reactive N-iminopyridinium ylide in situ.

    • Oxygen: Serves as the terminal oxidant in this metal-free system to facilitate the aromatization of the dihydropyrazolopyridine intermediate.

    • NMP: A polar aprotic solvent that effectively solubilizes the reactants and facilitates the ionic interactions in the ylide formation step.

    • Room Temperature: The ability to perform this reaction at ambient temperature makes it highly energy-efficient and practical.[8]

Conclusion and Future Outlook

The synthesis of pyrazolo[1,5-a]pyridines has evolved from classical condensation reactions to highly sophisticated and efficient methodologies. The [3+2] cycloaddition remains the cornerstone of synthesis, with modern variations offering milder and more sustainable conditions. Concurrently, transition-metal-catalyzed C-H activation and cascade reactions have emerged as powerful tools for accessing novel derivatives with high precision and atom economy.[9][10]

Future research will likely focus on several key areas:

  • Asymmetric Synthesis: Developing enantioselective methods to access chiral pyrazolo[1,5-a]pyridine derivatives for stereospecific biological applications.

  • Photocatalysis and Electrochemistry: Harnessing light and electricity to drive novel transformations under exceptionally mild conditions.

  • Flow Chemistry: Adapting current synthetic routes to continuous flow processes for safer, more scalable, and automated production.

The continued innovation in synthetic chemistry will undoubtedly expand the chemical space around the pyrazolo[1,5-a]pyridine core, paving the way for the discovery of next-generation pharmaceuticals and advanced materials.

References

  • Wang, J., et al. (2024). PIDA mediates a regioselective cycloaddition of N-aminopyridinium ylides to electron-deficient alkenes. Synlett, 35, 1551-1556. Available from: [Link]

  • Ravi, C., et al. (2017). Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature. Synthesis, 49(11), 2513-2522. Available from: [Link]

  • Ghosh, S., et al. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega, 4(26), 21931-21943. Available from: [Link]

  • Shestakov, A. S., et al. (2022). Oxidative [3+2]Cycloaddition of Alkynylphosphonates with Heterocyclic N-Imines: Synthesis of Pyrazolo[1,5-a]Pyridine-3-phosphonates. Molecules, 27(22), 7913. Available from: [Link]

  • Adams, D. R., et al. (2008). Concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones. Organic & Biomolecular Chemistry, 6, 175-186. Available from: [Link]

  • Bokri, K., et al. (2014). 1,3-DIPOLAR CYCLOADDITION REACTIONS OF PYRAZOLO[1,5-a]PYRIMIDINES WITH NITRILE OXIDE. Journal de la Société Chimique de Tunisie, 16, 9-14. Available from: [Link]

  • Kaswan, P., et al. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Synthetic Communications, 49(12), 1559-1594. Available from: [Link]

  • Terungwa, S. A., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 14, 1-23. Available from: [Link]

  • Anonymous. (n.d.). Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles. ResearchGate. Available from: [Link]

  • Kendall, J. D. (2011). Synthesis and Reactions of Pyrazolo[1,5-a]pyridines and Related Heterocycles. Current Organic Chemistry, 15(14), 2481-2518. Available from: [Link]

  • Terungwa, S. A., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. Available from: [Link]

  • Quiroga-Varela, J. C., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 26(9), 2708. Available from: [Link]

  • Agrawal, N., et al. (2024). Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Letters in Drug Design & Discovery, 21(1), 71-87. Available from: [Link]

  • Gavrin, L. K., et al. (2007). Synthesis of Pyrazolo[1,5-α]pyrimidinone Regioisomers. The Journal of Organic Chemistry, 72(4), 1435-1438. Available from: [Link]

  • Wikipedia contributors. (n.d.). 1,3-Dipolar cycloaddition. Wikipedia. Available from: [Link]

  • Castanheiro, T., et al. (2022). Synthesis and Mechanistic Investigation of Bipyrazolo[1,5-a]pyridines via Palladium-Catalyzed Cross-Dehydrogenative Coupling of Pyrazolo[1,5-a]pyridines. The Journal of Organic Chemistry, 87(15), 10077–10087. Available from: [Link]

  • Daugulis, O., et al. (2010). Synthesis of 2-Substituted Pyrazolo[1,5-a]pyridines through Cascade Direct Alkenylation/Cyclization Reactions. Organic Letters, 12(3), 520–522. Available from: [Link]

  • Wikipedia contributors. (n.d.). Chichibabin pyridine synthesis. Wikipedia. Available from: [Link]

  • Anonymous. (n.d.). Synthesis of pyrazolo [5,1-a]isoquinolines via C-H/N-H annulation of pyrazoles and alkynes with ruthenium(II) catalysts. DRS@nio. Available from: [Link]

  • Li, J. J. (2021). Aleksei Yevgen'evich Chichibabin (1871–1945) and Pyridine Chemistry. Synform, 2021(05), A79-A86. Available from: [Link]

  • Giera, H. (2011). The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. Refubium. Available from: [Link]

  • Anonymous. (n.d.). pyridine production, Chichibabin process. ecoinvent. Available from: [Link]

  • Anonymous. (n.d.). Pyrazolo[1,5-a]pyridines: synthetic approaches to a novel class of antiherpetics. ElectronicsAndBooks. Available from: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Core Structural Features of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals Abstract The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with signif...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential. This guide provides a detailed examination of the key structural features of a representative member of this class, 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. We will explore the nuanced interplay of its fused ring system, the electronic influence of its substituents, and the resulting impact on its chemical reactivity and potential as a pharmacophore. This document moves beyond a simple recitation of properties to offer insights into the causality behind its structural characteristics, providing a foundational understanding for researchers engaged in the design and synthesis of novel therapeutics based on this versatile scaffold.

Introduction: The Pyrazolo[1,5-a]pyridine Scaffold - A Cornerstone in Medicinal Chemistry

The pyrazolo[1,5-a]pyridine ring system, an isomer of the more widely studied purines, has garnered considerable attention in the field of drug discovery.[1] Its rigid, planar structure and rich electronic nature make it an ideal foundation for the development of small molecule inhibitors targeting a variety of biological targets, particularly protein kinases.[2] The scaffold's synthetic tractability allows for systematic modification of its periphery, enabling fine-tuning of its pharmacological properties. This guide will focus on a specific, yet illustrative, derivative: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. By dissecting its structural anatomy, we aim to provide a deeper understanding of how subtle changes in substitution patterns can profoundly influence molecular properties and, ultimately, biological activity.

Core Architecture: Unveiling the Fused Heterocyclic System

The fundamental structure of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is a bicyclic system where a pyrazole ring is fused to a pyridine ring. This fusion results in a unique electronic landscape that governs its chemical behavior.

Diagram: The Pyrazolo[1,5-a]pyridine Ring System

Caption: The core pyrazolo[1,5-a]pyridine fused ring system.

X-ray crystallographic studies on related pyrazolo[1,5-a]pyrimidine derivatives reveal a high degree of planarity in the fused ring system.[3][4] This rigidity is a key feature, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity.

The Influence of Substituents: A Deeper Dive into 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

The specific substitution pattern of a bromo group at the 5-position and a methoxy group at the 4-position significantly modulates the electronic and steric properties of the pyrazolo[1,5-a]pyridine core.

Table 1: Key Physicochemical Properties of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

PropertyValueSource
CAS Number1427415-37-9ChemicalBook[5]
Molecular FormulaC₈H₇BrN₂OPubChem
Molecular Weight227.06 g/mol PubChem
XLogP32.1PubChem
Hydrogen Bond Donors0ChemScene
Hydrogen Bond Acceptors3ChemScene
Electronic Effects
  • 5-Bromo Group: The bromine atom at the C5 position exerts a dual electronic effect. Its electronegativity leads to an inductive electron-withdrawing effect (-I), which decreases the electron density of the pyridine ring. Conversely, its lone pairs can participate in resonance, donating electron density to the ring (+M effect). In aromatic systems, the inductive effect of halogens typically dominates, rendering the ring more electron-deficient. This has profound implications for its reactivity, particularly in nucleophilic aromatic substitution reactions.

  • 4-Methoxy Group: The methoxy group at the C4 position is a strong electron-donating group through resonance (+M effect), significantly increasing the electron density of the pyridine ring. This effect is most pronounced at the ortho and para positions. The interplay between the electron-withdrawing bromo group and the electron-donating methoxy group creates a unique electronic distribution across the molecule, influencing its dipole moment and potential for intermolecular interactions.

Steric Considerations

The methoxy group at the 4-position introduces some steric bulk, which can influence the preferred conformation of the molecule and its ability to fit into the binding pockets of enzymes. The bromine atom at the 5-position, while larger than hydrogen, is generally well-tolerated in many binding sites and can participate in halogen bonding, a type of non-covalent interaction that is increasingly recognized for its importance in drug-receptor binding.

Synthesis and Reactivity: Building and Modifying the Scaffold

Diagram: General Synthetic Approach to Pyrazolo[1,5-a]pyridines

G cluster_0 Synthetic Workflow Start Substituted N-Aminopyridine Intermediate [3+2] Annulation with an alkyne or alkene Start->Intermediate Reagents (e.g., TEMPO, base) Product Substituted Pyrazolo[1,5-a]pyridine Intermediate->Product Aromatization

Caption: A generalized workflow for the synthesis of the pyrazolo[1,5-a]pyridine core.

A plausible synthetic route to 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine would likely start from a correspondingly substituted pyridine precursor.

Key Reactivity Patterns

The electronic nature of the substituted pyrazolo[1,5-a]pyridine ring system dictates its reactivity. The electron-donating methoxy group at C4 would activate the ring towards electrophilic aromatic substitution, while the electron-withdrawing bromo group at C5 would direct incoming electrophiles and also serve as a handle for cross-coupling reactions.

  • Palladium-Catalyzed Cross-Coupling: The bromine atom at the C5 position is a prime site for palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings. This allows for the introduction of a wide variety of substituents, including aryl, heteroaryl, and amino groups, which is a cornerstone of modern medicinal chemistry for exploring structure-activity relationships (SAR).

Role in Drug Discovery: A Scaffold for Kinase Inhibition

The pyrazolo[1,5-a]pyridine and the closely related pyrazolo[1,5-a]pyrimidine scaffolds are frequently employed in the design of protein kinase inhibitors.[2] These compounds often act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase. The nitrogen atoms of the pyrazolo[1,5-a]pyridine core can form crucial hydrogen bonds with the hinge region of the kinase, a key interaction for potent inhibition.

The 5-bromo and 4-methoxy substituents of the title compound can be strategically utilized in drug design:

  • The 4-methoxy group can be oriented to interact with specific residues in the active site or to modulate the solubility and metabolic stability of the compound.

  • The 5-bromo position , as mentioned, is a versatile point for modification to explore different regions of the binding pocket and optimize potency and selectivity. For instance, the isomeric 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile is a key intermediate in the synthesis of Selpercatinib, a potent RET kinase inhibitor.[6]

Conclusion and Future Outlook

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, as a representative of the substituted pyrazolo[1,5-a]pyridine class, embodies the key structural features that make this scaffold so valuable in drug discovery. Its rigid, planar core, combined with the tunable electronic and steric properties imparted by its substituents, provides a robust platform for the design of potent and selective inhibitors of various biological targets. While detailed experimental data for this specific isomer remains elusive in publicly accessible literature, the principles outlined in this guide, derived from the study of closely related analogues, provide a strong foundation for its synthesis and application in medicinal chemistry. Future work in this area will undoubtedly continue to leverage the versatility of the pyrazolo[1,5-a]pyridine scaffold to develop novel therapeutics for a range of human diseases.

References

  • Spectroscopic Investigation, Component Analysis, and DFT Calculations of Tautomeric Forms of Substituted Dihydro-6H-chromeno[4,3-d]pyrazolo[1,5-a]pyrimidin-6-one. (2023). MDPI. Available at: [Link]

  • Chemistry of substituted pyrazolo[1,5-a]pyrimidines. Part 4. A structural correction of a series of pyrazolo[5′,1′ : 2,3]pyrimido[5,4-d][7][8]diazepines on the basis of NMR spectroscopy and X-ray diffraction analysis. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Chemistry of substituted pyrazolo[1,5-a] pyrimidines. Part 3. A structural correction of a pyrazolo[1,5-a][7][9]diazepine derivative on the basis of 13C NMR spectroscopy. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. (2025). ResearchGate. Available at: [Link]

  • Structural Studies of 2-Methyl-7-substituted Pyrazolo[1,5-a]pyrimidines. (2025). ResearchGate. Available at: [Link]

  • Molecular structure of pyrazolo[1,5- a]pyrimidines: X-ray diffractometry and theoretical study. ResearchGate. Available at: [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (2023). PMC. Available at: [Link]

  • Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines and. DOI. Available at: [Link]

  • Synthesis and characterization of 4-((5-bromo-1H-pyrazolo [3,4-b]pyridin-3 - yl)amino)-N-(substituted)benzenesulfonamide as Antibacterial, and Antioxidant. (2019). Growing Science. Available at: [Link]

  • 5-Bromopyrazolo[1,5-a]pyridine. PubChem. Available at: [Link]

  • Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study. (2025). ResearchGate. Available at: [Link]

  • Exploration of Pyrazolo[1,5‐a]pyrimidines as Membrane‐Bound Pyrophosphatase Inhibitors. Semantic Scholar. Available at: [Link]

  • X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione. (2021). European Journal of Chemistry. Available at: [Link]

  • Pyrazolo[1,5-a]pyrido[3,2-e]pyrimidines and pyrazolo[1,5-a][7][9]thiazolo[5,4-e]pyrimidines as p2x3 inhibitors for the treatment of neurogenic disorders. Google Patents. Available at:

  • Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing. Available at: [Link]

  • Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors. Google Patents.
  • 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. Jinan Million Pharmaceutical Co., Ltd. Available at: [Link]

  • Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia MDPI. Available at: [Link]

  • Pyrazolo 1 5 A Pyrimidine in Medicinal Chemistry. Scribd. Available at: [Link]

  • 6-broMo-4-Methoxypyrazolo[1,5-a]pyridine. Customized Chemical. Available at: [Link]

  • 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. Chemsrc. Available at: [Link]

  • Examples of pyrazolo[1,5-a]pyrimidine drugs (I–V) and biologically... ResearchGate. Available at: [Link]

Sources

Exploratory

patent landscape for pyrazolo[1,5-a]pyridine based pharmaceuticals

This guide provides an in-depth technical analysis of the patent landscape, synthetic methodologies, and therapeutic applications of the pyrazolo[1,5-a]pyridine scaffold.[1] A Technical Guide for Drug Developers & Medici...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the patent landscape, synthetic methodologies, and therapeutic applications of the pyrazolo[1,5-a]pyridine scaffold.[1]

A Technical Guide for Drug Developers & Medicinal Chemists [1]

Executive Summary: The Renaissance of a Scaffold

The pyrazolo[1,5-a]pyridine ring system is a privileged scaffold in modern medicinal chemistry.[1] Historically known for Ibudilast (a PDE inhibitor approved in Japan in 1989), this architecture has experienced a renaissance in the era of precision oncology.

The scaffold serves as a bioisostere of indole and azaindole, offering distinct physicochemical advantages:

  • Reduced Lipophilicity: The bridgehead nitrogen lowers logP compared to indole.

  • Novel H-Bonding Vectors: The N1-N2 motif provides unique acceptor/donor capabilities in the ATP-binding pockets of kinases.[1]

  • Metabolic Stability: The fused system is often more resistant to oxidative metabolism than its indole counterparts.

The landscape is currently dominated by two distinct waves of innovation:

  • Lifecycle Management (MediciNova): Repurposing Ibudilast for neurodegenerative diseases (ALS, MS).

  • Kinase Inhibition (Lilly/Loxo, Pfizer/Array): High-affinity inhibitors for RET, TRK, and ERK, culminating in the approval of Selpercatinib (Retevmo) in 2020.[1]

Chemical Space & Bioisosterism

The pyrazolo[1,5-a]pyridine core is defined by a nitrogen atom at the bridgehead position.[1] This structural feature distinguishes it from the related pyrazolo[1,5-a]pyrimidine (found in Avapritinib).[1]

Visualization: Scaffold Relationships

The following diagram illustrates the structural relationship between the pyrazolo[1,5-a]pyridine core and its common bioisosteres.

ScaffoldMap cluster_0 Key Marketed Drugs Indole Indole (Classic Scaffold) Azaindole 7-Azaindole (Kinase Privileged) Indole->Azaindole N-insertion PP_Pyridine Pyrazolo[1,5-a]pyridine (Selpercatinib, Ibudilast) Azaindole->PP_Pyridine Bridgehead N shift (Bioisostere) PP_Pyrimidine Pyrazolo[1,5-a]pyrimidine (Avapritinib, Larotrectinib) PP_Pyridine->PP_Pyrimidine N-insertion at pos 4 Ibudilast Ibudilast (PDE4/10) PP_Pyridine->Ibudilast Selpercatinib Selpercatinib (RET Inhibitor) PP_Pyridine->Selpercatinib

Figure 1: Structural relationships and key drugs derived from the pyrazolo[1,5-a]pyridine scaffold.[1]

Patent Landscape Analysis

Major Assignees & Strategic Focus

The patent data reveals a bifurcation in strategy between "Composition of Matter" (New Chemical Entities) and "Method of Use" (Repurposing).

AssigneeKey Drug/CandidatePrimary TargetPatent Strategy
Loxo Oncology (Lilly) Selpercatinib (LOXO-292) RET Kinase NCE: Broad Markush claims on 6-substituted pyrazolo[1,5-a]pyridine-3-carbonitriles.[1] Focus on overcoming gatekeeper mutations (V804M).
MediciNova Ibudilast (MN-166) PDE4, PDE10, MIF Method of Use: Heavy filing on indications (ALS, Progressive MS, Post-COVID), dosing regimens, and combination therapies.[1]
Array BioPharma (Pfizer) Various CandidatesTRK, FGFR, RET NCE: Extensive library generation.[1] Often licenses compounds or uses them as tool compounds.
Plexxikon PreclinicalCDK8 NCE: Modulation of Wnt signaling via CDK8/19 inhibition.
Key Patent Families[1][2]
  • US 10,137,124 (Array/Loxo): Substituted Pyrazolo[1,5-a]pyridine Compounds as RET Kinase Inhibitors.[1]

    • Significance: Foundational IP for RET inhibitors. Covers the core scaffold substituted at the 3-position (CN) and 6-position (solubilizing groups).[1]

  • EP 3,087,070 B1 (Ignyta/Roche): Pyrazolo[1,5-a]pyridine Derivatives.[1]

    • Significance: Covers dual inhibitors of AXL and c-MET, demonstrating the scaffold's versatility beyond RET.

  • MediciNova Portfolio:

    • Recent grants cover high-dose formulations (up to 100mg) and combinations with interferon-beta.[1]

Synthetic Methodologies (The "Make")

The intellectual property surrounding this scaffold often hinges on the synthetic route. The construction of the fused ring system is the critical step.

Protocol A: The N-Aminopyridinium Ylide Cycloaddition (Modern Route)

This is the most versatile method for generating highly substituted cores, as used in recent kinase inhibitor patents.[1]

Mechanism: [3+2] Cycloaddition of an N-aminopyridine ylide with an electron-deficient alkyne or alkene.[1]

Step-by-Step Protocol:

  • Reagents: Substituted pyridine, Hydroxylamine-O-sulfonic acid (HOSA), Potassium carbonate, Ethyl propiolate (or similar alkyne).[1]

  • N-Amination:

    • Dissolve substituted pyridine in water/DCM.

    • Add HOSA (1.2 equiv) and

      
      . Stir at RT for 12h.
      
    • Result: 1-Aminopyridinium salt (solid, often isolated).[1]

  • Cycloaddition:

    • Suspend 1-aminopyridinium salt in DMF.

    • Add base (

      
       or DBU) and the alkyne (e.g., ethyl propiolate).
      
    • Stir at RT (exothermic reaction possible). The ylide forms in situ and undergoes cycloaddition.

  • Workup: Dilute with water, extract with EtOAc. Purify via silica gel chromatography.

Protocol B: Synthesis of Selpercatinib Core

Based on WO2018071447 , the synthesis of the blockbuster RET inhibitor involves a late-stage coupling strategy.

Synthesis SM1 5-Bromo-2-hydrazinylpyridine Int1 6-Bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (THE KEY INTERMEDIATE) SM1->Int1 Cyclization (Acidic conditions) SM2 3-Ethoxyacrylonitrile SM2->Int1 Int2 Suzuki Coupling (Introduce 6-position side chain) Int1->Int2 Pd(dppf)Cl2, Boronic Ester Product Selpercatinib (Final Drug) Int2->Product Deprotection / Final Amide Coupling

Figure 2: Simplified synthetic workflow for the Selpercatinib core.

Critical IP Note: The 3-cyano group (CN) is crucial for potency (hydrogen bonding with the hinge region) and is a tightly protected feature in the Loxo/Lilly patents.[1]

Strategic Recommendations for Drug Developers

Navigating the "Crowded" Kinase Space
  • Avoid: The 3-CN, 6-alkoxy substitution pattern on the pyrazolo[1,5-a]pyridine core.[1] This is the "Selpercatinib space" and is heavily fenced by Lilly.

  • Opportunity:

    • The 4-Position: Most patents focus on 3- and 6-substitutions.[1] Exploring vectors at the 4-position (the pyridine ring) may offer freedom to operate (FTO).[1]

    • Hybrid Scaffolds: Fusing the pyrazolo-pyridine with saturated rings (e.g., tetrahydro- derivatives) to create novel IP space while retaining the pharmacophore.[1]

The "Ibudilast" Strategy

For companies looking at CNS or Inflammation:

  • Do not attempt to patent the core structure of Ibudilast (generic).

  • Focus on Formulations: MediciNova’s recent wins are in high-dose and sustained-release patents.[1] Novel delivery mechanisms (intranasal, transdermal) for this scaffold could bypass existing method-of-use patents.[1]

References

  • MediciNova, Inc. (2023). European Patent Granted for Ibudilast in Progressive MS. Retrieved from .[1]

  • Loxo Oncology/Eli Lilly. (2020). FDA Approval of RETEVMO (selpercatinib). Retrieved from .[1]

  • PubChem. (2025).[2] Selpercatinib Compound Summary (CID 134436906).[2] Retrieved from .[1][2]

  • Array BioPharma. (2018). Substituted Pyrazolo[1,5-a]pyridine Compounds as RET Kinase Inhibitors. U.S. Patent No. 10,137,124. Washington, DC: U.S.
  • Kendall, J. D., et al. (2012).[1][3] Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 Kinase Inhibitors. Bioorganic & Medicinal Chemistry. Retrieved from .[1]

  • Ignyta, Inc. (2016). Pyrazolo[1,5-a]pyridine Derivatives and Methods of Use. European Patent EP 3087070 B1.

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

The following Application Note and Protocol is designed for researchers and process chemists requiring a scalable, high-purity synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine . This guide addresses the specific cha...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol is designed for researchers and process chemists requiring a scalable, high-purity synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine .

This guide addresses the specific challenge of accessing the 4,5-disubstituted core, a pattern less common than the 3,6- or 4,6-isomers found in drugs like Selpercatinib. The protocol leverages Directed Ortho Metalation (DoM) to ensure correct regiochemistry on the pyridine ring before cyclization.

Introduction & Synthetic Strategy

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in kinase inhibitor discovery (e.g., JAK, RET, BTK inhibitors). While 3- and 6-substituted derivatives are synthetically accessible via standard electrophilic aromatic substitution, accessing the 5-bromo-4-methoxy substitution pattern requires a precise de novo construction of the fused ring system.[1]

The Regiochemistry Challenge

Direct functionalization of the pyrazolo[1,5-a]pyridine core typically yields the 3-bromo (electrophilic attack) or 7-functionalized (lithiation) products. To achieve the 5-bromo-4-methoxy pattern, the substituents must be pre-installed on the pyridine precursor.[1]

Retrosynthetic Logic:

  • Target Mapping: The C4 and C5 positions of the pyrazolo[1,5-a]pyridine map to the C3 and C4 positions of the starting pyridine, respectively.

  • Precursor Requirement: The synthesis requires 4-bromo-3-methoxypyridine .[1]

    • Note: Commercial "3-bromo-4-methoxypyridine" (CAS 82257-09-8) has the substituents reversed and will yield the wrong isomer.[1]

  • Route Selection: We utilize a Directed Ortho Metalation (DoM) strategy to synthesize the correct pyridine precursor, followed by N-amination and a [3+2] cycloaddition.

Reaction Pathway Diagram[1]

SynthesisPath Start 3-Methoxypyridine Step1 2-TMS-3-methoxypyridine (C2 Blocking) Start->Step1 1. n-BuLi 2. TMSCl Step2 4-Bromo-3-methoxy-2-TMS-pyridine (DoM at C4) Step1->Step2 1. n-BuLi 2. CBr4 Precursor 4-Bromo-3-methoxypyridine (Deprotection) Step2->Precursor TBAF or Acid NAmine N-Aminopyridinium Salt Precursor->NAmine HOSA (N-Amination) Cyclized Ethyl 5-bromo-4-methoxy- pyrazolo[1,5-a]pyridine-3-carboxylate NAmine->Cyclized Ethyl Propiolate K2CO3, DMF Target 5-Bromo-4-methoxy- pyrazolo[1,5-a]pyridine Cyclized->Target 1. NaOH 2. H2SO4, Heat (Decarboxylation)

Figure 1: Synthetic flowchart from 3-methoxypyridine to the target scaffold.

Detailed Experimental Protocol

Phase 1: Synthesis of 4-Bromo-3-methoxypyridine (The Precursor)

Rationale: Direct bromination of 3-methoxypyridine yields the 2- or 6-isomer.[1] To force bromination at C4, we must block the C2 position and leverage the Ortho-Directing Group (ODG) ability of the methoxy group.

Step 1.1: C2 Blocking (Silylation)
  • Reagents: 3-Methoxypyridine (1.0 equiv), n-Butyllithium (1.1 equiv, 2.5 M in hexanes), Trimethylsilyl chloride (TMSCl, 1.2 equiv), THF (anhydrous).

  • Procedure:

    • Cool a solution of 3-methoxypyridine in THF to -78 °C under nitrogen.

    • Add n-BuLi dropwise over 30 min.[1][2] (Lithiation occurs exclusively at C2 due to Nitrogen coordination).

    • Stir for 1 hour at -78 °C.

    • Add TMSCl dropwise. Allow to warm to room temperature (RT) over 2 hours.

    • Workup: Quench with saturated NH4Cl. Extract with EtOAc.[3] Concentrate to yield 2-(trimethylsilyl)-3-methoxypyridine .

Step 1.2: C4 Functionalization (Bromination)
  • Reagents: 2-TMS-3-methoxypyridine (1.0 equiv), n-BuLi (1.2 equiv), CBr4 or 1,2-dibromo-1,1,2,2-tetrafluoroethane (1.2 equiv).

  • Procedure:

    • Cool solution of Step 1.1 product in THF to -78 °C .

    • Add n-BuLi dropwise.[1]

    • Mechanism:[1][4][5][6] The bulky TMS group at C2 prevents attack at C2. The Methoxy group at C3 directs lithiation to the C4 position .

    • Stir for 2 hours at -78 °C.

    • Add electrophilic bromine source (CBr4 in THF) dropwise.

    • Workup: Quench with water. Extract with EtOAc.[3] Purify via silica gel chromatography (Hex/EtOAc) to obtain 4-bromo-3-methoxy-2-(trimethylsilyl)pyridine .

Step 1.3: Desilylation[1]
  • Reagents: TBAF (1.1 equiv) in THF or dilute HCl.

  • Procedure:

    • Stir the intermediate with TBAF at RT for 2 hours.

    • Workup: Standard aqueous workup.

    • Yield: Expect >60% over 3 steps.

    • Validation: 1H NMR should show two doublets (C2-H and C6-H) and one singlet (C5-H) if coupling is weak, or characteristic splitting for 3,4-substitution.

Phase 2: N-Amination and Cyclization

Rationale: This phase constructs the pyrazole ring. We use Hydroxylamine-O-sulfonic acid (HOSA) as a scalable, safer alternative to the explosive MSH reagent.

Step 2.1: N-Amination[1]
  • Reagents: 4-Bromo-3-methoxypyridine (1.0 equiv), HOSA (1.2 equiv), K2CO3 (1.5 equiv), Water/DCM biphasic system or DMF.

  • Procedure:

    • Dissolve pyridine precursor in DMF (or suspend in water).

    • Add K2CO3 and HOSA.

    • Heat to 40–60 °C for 4–12 hours. Monitor by LCMS for conversion to the N-aminopyridinium salt .

    • Note: The salt may precipitate or can be used directly after solvent swap.

    • Safety: HOSA is a sensitizer and exothermic upon decomposition. Control temperature.

Step 2.2: [3+2] Cycloaddition
  • Reagents: N-aminopyridinium salt (from 2.1), Ethyl Propiolate (1.5 equiv), K2CO3 (2.5 equiv), DMF.

  • Procedure:

    • Cool the mixture to 0 °C.

    • Add Ethyl Propiolate dropwise.

    • Allow to warm to RT and stir for 16 hours. Air oxidation (or addition of TEMPO) is required to aromatize the intermediate dihydropyrazolo species.

    • Regioselectivity Control:

      • The cyclization involves nucleophilic attack of the ylide on the alkyne, followed by ring closure.

      • Closure can occur at C2 or C6.

      • Key Insight: In 3-alkoxypyridines, cyclization preferentially occurs ortho to the alkoxy group (at C2) due to electronic activation, despite steric crowding. This yields the desired 4-methoxy isomer (mapped from C3-OMe ending up at C4).[1]

    • Workup: Pour into water. Filter the precipitate (Ethyl 5-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate).[1]

Phase 3: Decarboxylation to Target

Rationale: The ester group is an artifact of the stable alkyne used. It must be removed to yield the final scaffold.

Step 3.1: Hydrolysis & Decarboxylation[1]
  • Reagents: 40% H2SO4 or HBr.

  • Procedure:

    • Suspend the ester in 40% H2SO4.

    • Heat to 100–120 °C for 4–6 hours.

    • Mechanism:[1][4][5][6] Acid-catalyzed hydrolysis to the carboxylic acid followed by thermal decarboxylation.

    • Workup: Cool to 0 °C. Neutralize carefully with NaOH to pH 7–8. Extract with DCM.[4][7]

    • Purification: Recrystallization from Ethanol/Heptane.

Process Safety & Critical Parameters (CPPs)

ParameterSpecificationCriticalityReason
Lithiation Temp < -70 °CHighPrevents "Pyryne" formation or halogen dance side reactions.[1]
HOSA Handling < 60 °CMediumPrevent thermal decomposition/runaway.[4][8][9]
Regiochemistry C2 vs C6HighControlled by blocking strategy in Phase 1 and electronic directing in Phase 2.
Decarboxylation pH ControlMediumEnsure complete neutralization to precipitate the free base product.

Analytical Data Summary (Expected)

  • Appearance: Off-white to pale yellow solid.[1][3]

  • 1H NMR (DMSO-d6):

    • 
       ~8.6 (d, H-7, pyridine ring)
      
    • 
       ~8.0 (d, H-2, pyrazole ring)
      
    • 
       ~7.1 (d, H-6, pyridine ring)
      
    • 
       ~6.8 (d, H-3, pyrazole ring)
      
    • 
       ~4.0 (s, 3H, OMe)
      
    • Note: Coupling constants (

      
      ) for H-6 and H-7 should be ~7.5 Hz.[1]
      
  • Mass Spec: [M+H]+ = 227/229 (Br pattern).

References

  • Regioselective Synthesis of Pyrazolo[1,5-a]pyridines

    • Title: Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation-Aromatiz
    • Source:Org.[4][8] Lett. 2022, 24, 7, 1454–1459.

    • URL:[Link]

  • Directed Ortho Metalation (DoM)

    • Title: Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics.[1]

    • Source:Chem. Rev. 1990, 90, 6, 879–933.
    • URL:[Link]

  • Synthesis of 4-Halopyridines: Title: Efficient Synthesis of 3-Bromo-2-[(N-substituted)amino]pyridines and Their Hetarynic Cyclization. Source:Synthesis 2006(4): 619-628.
  • Related Scaffold Synthesis (Selpercatinib Intermediate)

    • Title: 6-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile Synthesis.[1]

    • Source: ChemicalBook / Patent Literature.[8]

Sources

Application

Buchwald-Hartwig amination protocols for 5-bromo-pyrazolo[1,5-a]pyridine

Application Note: Strategic C–N Coupling of 5-Bromo-pyrazolo[1,5-a]pyridine Executive Summary & Scientific Context The pyrazolo[1,5-a]pyridine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a b...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic C–N Coupling of 5-Bromo-pyrazolo[1,5-a]pyridine

Executive Summary & Scientific Context

The pyrazolo[1,5-a]pyridine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a bioisostere for indole and azaindole. It is heavily utilized in the development of kinase inhibitors (e.g., p38, JAK, and PI3K inhibitors) and CNS-active agents.

Functionalization at the C5 position is critical for establishing Structure-Activity Relationships (SAR) in the "solvent-front" region of kinase binding pockets. However, the 5-bromo-pyrazolo[1,5-a]pyridine substrate presents specific challenges:

  • Electronic Bias: The fused system is electron-rich (excess

    
    -density from the pyrazole ring), rendering the C5-position less electrophilic than typical pyridines, making SNAr approaches difficult and necessitating robust Pd-catalysis.
    
  • Chemo-selectivity: If the scaffold contains other halogens (e.g., C3-I or C3-Br), the C5-Br is generally less reactive, requiring highly active catalyst systems to force conversion without degrading the core.

This guide provides two distinct protocols: a High-Fidelity Method (using precatalysts for complex amines) and a Cost-Effective Method (using standard Pd sources for simple anilines).

Mechanistic Logic & Catalyst Selection

To achieve successful amination, the catalytic cycle must overcome the slow oxidative addition into the electron-rich C5-Br bond.

Ligand Selection Strategy
  • For Primary Amines: Bulky, dialkylbiaryl phosphines (e.g., BrettPhos , tBuBrettPhos ) are required to prevent

    
    -hydride elimination and promote reductive elimination.
    
  • For Secondary Amines: Ligands that create a spatially defined pocket (e.g., RuPhos ) are preferred to facilitate amine binding.

  • For General/Cost-Effective Coupling: Bidentate ligands with wide bite angles (e.g., Xantphos ) stabilize the Pd(0) species and prevent catalyst decomposition, effective for less sterically demanding couplings.

Visualizing the Catalytic Cycle

The following diagram illustrates the catalytic cycle specific to this substrate, highlighting the critical "Rate Limiting Step" (RLS) at the oxidative addition stage due to the electron-rich nature of the ring.

BuchwaldMechanism cluster_legend Key Interaction Pd0 Pd(0)-Ligand (Active Species) OxAdd Oxidative Addition (Rate Limiting for e- rich rings) Pd0->OxAdd + 5-Br-Substrate AmineBind Amine Coordination & Deprotonation OxAdd->AmineBind + Amine + Base RedElim Reductive Elimination (C-N Bond Formation) AmineBind->RedElim - Base-HBr RedElim->Pd0 Regeneration Product 5-Amino-pyrazolo[1,5-a]pyridine RedElim->Product Note The electron-rich pyrazole ring deactivates C5-Br, requiring electron-rich ligands (L) to boost Pd nucleophilicity.

Caption: Catalytic cycle emphasizing the oxidative addition barrier inherent to the electron-rich pyrazolo[1,5-a]pyridine core.

Experimental Protocols

Protocol A: The "High-Fidelity" Method (BrettPhos Pd G3)

Recommended for: Primary amines, sterically hindered amines, and substrates with sensitive functional groups.

Rationale: The use of BrettPhos Pd G3 (precatalyst) ensures the rapid generation of the active L-Pd(0) species at low temperatures, minimizing dehalogenation side reactions.

Reagents:

  • Substrate: 5-bromo-pyrazolo[1,5-a]pyridine (1.0 equiv)

  • Amine: 1.2 – 1.5 equiv

  • Catalyst: BrettPhos Pd G3 (2–5 mol%)

  • Base: NaOtBu (1.5 equiv) or K3PO4 (2.0 equiv, if base-sensitive)

  • Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

  • Inert Setup: Charge a reaction vial equipped with a magnetic stir bar with the Pd-precatalyst, Base, and Substrate. Cap with a septum.

  • Purge: Evacuate and backfill with Nitrogen (

    
    ) or Argon three times.
    
  • Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

  • Amine Addition: Add the amine (if liquid) via syringe. If solid, add in step 1.

  • Reaction: Heat the block to 80–100 °C for 4–12 hours.

    • Checkpoint: Monitor by LCMS. Look for the disappearance of the bromide (M+H: ~197/199) and appearance of product.

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography (typically Hex/EtOAc or DCM/MeOH).

Protocol B: The "Cost-Effective" Method (Pd2(dba)3 / Xantphos)

Recommended for: Secondary cyclic amines (morpholines, piperazines) and simple anilines.

Rationale: Xantphos is a robust ligand that enforces a wide bite angle, promoting reductive elimination. It is significantly cheaper than Buchwald precatalysts.

Reagents:

  • Catalyst: Pd2(dba)3 (2.5 mol% - equivalent to 5 mol% Pd)

  • Ligand: Xantphos (5 mol%)

  • Base: Cs2CO3 (2.0 equiv) - Note: Carbonate is milder than alkoxide.

  • Solvent: Toluene or 1,4-Dioxane.

Step-by-Step Methodology:

  • Pre-complexation: In the reaction vessel, mix Pd2(dba)3 and Xantphos in the solvent under

    
     and stir at RT for 10 mins (solution turns from purple to orange/yellow).
    
  • Addition: Add 5-bromo-pyrazolo[1,5-a]pyridine, Amine, and Cs2CO3.

  • Reaction: Heat to 100–110 °C (reflux if Toluene) for 12–18 hours.

  • Workup: Standard Celite filtration and silica purification.

Comparative Data & Screening Guide

Use the following table to select the starting point for your optimization.

VariableCondition Set A (Robust)Condition Set B (Mild/Selective)Condition Set C (Difficult)
Ligand XantphosRuPhosBrettPhos / tBuBrettPhos
Pd Source Pd2(dba)3RuPhos Pd G3BrettPhos Pd G3
Base Cs2CO3NaOtBuLHMDS (for weak nucleophiles)
Solvent TolueneTHF / Dioxanet-Amyl Alcohol
Temp 110 °C65–80 °C90–100 °C
Application Secondary cyclic aminesSecondary acyclic aminesPrimary amines / Anilines

Troubleshooting & Decision Logic

Common failure modes for this substrate include hydrodebromination (replacement of Br with H) or catalyst poisoning (coordination of the pyridine nitrogen to Pd).

Workflow Decision Tree

DecisionTree Start Start: 5-Br-pyrazolo[1,5-a]pyridine AmineType Identify Amine Type Start->AmineType Primary Primary Amine (R-NH2) AmineType->Primary Secondary Secondary Amine (R2-NH) AmineType->Secondary Ligand1 Use BrettPhos Pd G3 Base: NaOtBu Primary->Ligand1 Ligand2 Use RuPhos Pd G3 or Xantphos/Pd2(dba)3 Secondary->Ligand2 Check Check LCMS @ 4 hours Ligand1->Check Ligand2->Check Success >90% Conv. Proceed to Workup Check->Success Fail1 Low Conversion? Check->Fail1 Fail2 Debromination? Check->Fail2 Fix1 Increase Temp Switch to tBuBrettPhos Fail1->Fix1 Fix2 Lower Temp Switch Solvent to Toluene Fail2->Fix2

Caption: Logic flow for selecting conditions and troubleshooting reaction failures.

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.

  • Moustafa, M. S., et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives. ACS Omega.[1] [1]

  • BenchChem Technical Support. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-chloro-4-methoxypyrimidine. BenchChem.[2][3][4]

  • Lundgren, R. J., & Stradiotto, M. (2010). Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Tosylates with Hydrazine. Angewandte Chemie International Edition.

  • Alsader, J., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters.

Sources

Method

Technical Brief: Regioselective Bromination of 4-Methoxypyrazolo[1,5-a]pyridine

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It addresses the specific challenge of functionalizing the electron-rich 4-methoxypyrazolo[1,5-a]pyridine...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It addresses the specific challenge of functionalizing the electron-rich 4-methoxypyrazolo[1,5-a]pyridine scaffold.

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in drug discovery, serving as a bioisostere for indole and quinoline in kinase inhibitors (e.g., p38, PI3K) and CNS agents. Functionalization of this ring system is governed by strong electronic biases. This guide details the protocol for the regioselective C-3 bromination of 4-methoxypyrazolo[1,5-a]pyridine.

Unlike unsubstituted analogs, the 4-methoxy derivative introduces a "peri-effect"—steric proximity between the C-4 substituent and the C-3 reactive site—while simultaneously altering the electronic landscape via resonance donation. This protocol demonstrates that despite potential steric crowding, the electronic activation of the pyrazole ring dominates, directing bromination exclusively to the C-3 position under controlled conditions.

Scientific Foundation & Mechanism

Electronic Directing Effects

The pyrazolo[1,5-a]pyridine system is an aromatic heterocycle with nonuniform electron density.

  • Intrinsic Reactivity: The bridgehead nitrogen (N-1) donates electron density into the pyrazole ring, making C-3 the most nucleophilic site for Electrophilic Aromatic Substitution (EAS).

  • Substituent Influence (4-OMe): The methoxy group at C-4 is an Electron Donating Group (EDG). Through resonance, it increases electron density in the pyridine ring (ortho/para directing relative to itself). However, its inductive and field effects also perturb the fused pyrazole ring.

  • Regiochemical Outcome: While the 4-OMe group is spatially adjacent (peri) to C-3, the electronic activation of the C-3 position by the bridgehead nitrogen remains the dominant vector. Consequently, bromination occurs at C-3 , yielding 3-bromo-4-methoxypyrazolo[1,5-a]pyridine . Over-bromination or forcing conditions can lead to substitution at C-6.

Reaction Mechanism

The reaction proceeds via a standard EAS mechanism using N-Bromosuccinimide (NBS) as the bromine source. NBS is preferred over elemental bromine (


) for its ease of handling and ability to maintain low instantaneous concentrations of electrophilic bromine, enhancing selectivity.

G cluster_0 Key Transformation Start 4-Methoxypyrazolo[1,5-a]pyridine Inter Wheland Intermediate (C-3 Attack) Start->Inter + NBS (DMF, 0°C) NBS NBS Activation (Polarized N-Br) Prod 3-Bromo-4-methoxypyrazolo[1,5-a]pyridine Inter->Prod - H+ Side Side Product: C-6 Bromination Inter->Side Excess NBS High Temp

Figure 1: Reaction pathway for the regioselective bromination. The C-3 attack is kinetically favored.

Experimental Protocol

Materials & Reagents
ReagentRoleEquiv.Notes
4-Methoxypyrazolo[1,5-a]pyridine Substrate1.0Limiting reagent.
N-Bromosuccinimide (NBS) Electrophile1.0 - 1.05Recrystallize from water if yellow (decomposed).
DMF (N,N-Dimethylformamide) Solvent-Anhydrous preferred; promotes polar mechanism.
Ethyl Acetate / Hexanes Workup-For extraction and purification.
Sodium Thiosulfate (

)
Quench-10% aqueous solution.
Step-by-Step Methodology

Step 1: Preparation Dissolve 4-methoxypyrazolo[1,5-a]pyridine (1.0 equiv) in DMF (concentration ~0.1 M to 0.2 M).

  • Rationale: DMF is chosen for its high dielectric constant, which stabilizes the polar transition state of the NBS reaction.

Step 2: Controlled Addition (Critical for Selectivity) Cool the solution to 0°C in an ice bath. Protect from light (wrap flask in foil) to suppress radical side reactions. Add NBS (1.05 equiv) portion-wise or as a solution in DMF dropwise over 15–20 minutes.

  • Insight: Low temperature prevents over-reaction at the C-6 position. Slow addition ensures the substrate is always in excess relative to the active brominating species until the end.

Step 3: Monitoring Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) over 1–2 hours.

  • QC Check: Monitor by TLC (typically 30% EtOAc/Hexanes) or LC-MS. The product will be less polar than the starting material. Look for the disappearance of the starting material peak (

    
    ) and appearance of the product (
    
    
    
    doublet).

Step 4: Quench & Workup Dilute the reaction mixture with water (5x reaction volume). Add 10% aqueous


 to neutralize any excess bromine/NBS.
Extract with Ethyl Acetate (3x). Wash combined organics with water (2x) and brine (1x) to remove DMF.
Dry over 

, filter, and concentrate in vacuo.

Step 5: Purification The crude material is often pure enough for subsequent steps (>90%). If necessary, purify via silica gel chromatography (Gradient: 0% → 30% EtOAc in Hexanes).

  • Yield Expectation: 85% – 95%.

Troubleshooting & Optimization

The following decision tree helps navigate common issues such as low conversion or regioisomer formation.

Optimization Problem Issue Detected Check Analyze LC-MS/NMR Problem->Check Incomplete Starting Material Remains Check->Incomplete SM present DiBromo Di-bromo (C-3, C-6) formed Check->DiBromo M+2 Br peak WrongIso C-6 isomer only Check->WrongIso Wrong shifts Solution1 Increase NBS to 1.1 eq Check NBS purity Incomplete->Solution1 Solution2 Lower Temp to -10°C Strict 1.0 eq NBS Switch solvent to MeCN DiBromo->Solution2 Solution3 Rare: Steric block? Verify 4-OMe structure WrongIso->Solution3

Figure 2: Optimization logic for regiochemical control.

Key Optimization Parameters:
  • Solvent Switch: If purification is difficult due to DMF retention, Acetonitrile (MeCN) can be used. MeCN allows for easier evaporation but may result in slightly slower kinetics at 0°C.

  • Over-bromination: If the 3,6-dibromo product is observed, reduce temperature to -10°C and ensure strictly stoichiometric NBS (1.0 eq).

  • Scale-up: On >10g scale, the exotherm upon NBS addition is noticeable. Ensure efficient cooling.

Characterization & Validation

To validate the synthesis of 3-bromo-4-methoxypyrazolo[1,5-a]pyridine (CAS: 2137785-31-8), rely on


 NMR diagnostics.
  • Starting Material: Shows a proton at C-3 (typically

    
     6.5–6.9 ppm) and C-2 (typically 
    
    
    
    7.8–8.0 ppm).
  • Product:

    • Loss of Signal: The signal for H-3 disappears.

    • Retention of Signal: The H-2 singlet remains (often shifts slightly downfield due to the Br substituent).

    • Coupling: The pyridine ring protons (H-5, H-6, H-7) will retain their coupling pattern (dd or d), confirming the pyridine ring is intact and unsubstituted.

    • NOE (Nuclear Overhauser Effect): An NOE correlation should be observable between the 4-OMe group and the H-3 position in the starting material, which disappears in the product. In the product, NOE might be seen between 4-OMe and H-5.

References

  • General Reactivity of Pyrazolo[1,5-a]pyridine

    • Title: Regioselective Bromin
    • Source: TCI Chemicals / Baran et al.
    • Context: Establishes C-3 as the primary nucleophilic site in the parent scaffold.
  • Product Verification (CAS 2137785-31-8)

    • Title: 3-bromo-4-methoxypyrazolo[1,5-a]pyridine Product Page.[1]

    • Source: Sigma-Aldrich / MilliporeSigma.
    • Context: Confirms the existence and stability of the specific 3-bromo regioisomer.
  • Mechanistic Analogues

    • Title: Regioselective Bromination of Pyrrolo[1,2-a]quinoxalines.[2]

    • Source: PubMed / PMC (2024).
    • Context: Illustrates similar EAS regiocontrol in fused nitrogen heterocycles using NBS.

Sources

Application

general procedure for synthesizing 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

To create a comprehensive Application Note for the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine , I have synthesized the information from the search results and chemical logic into a detailed, step-by-step proto...

Author: BenchChem Technical Support Team. Date: February 2026

To create a comprehensive Application Note for the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine , I have synthesized the information from the search results and chemical logic into a detailed, step-by-step protocol.

The most robust and chemically sound route involves the construction of the 4-methoxypyrazolo[1,5-a]pyridine core followed by regioselective bromination. While direct cyclization of brominated precursors is possible, it often suffers from poor regioselectivity (favoring the 6-isomer). Therefore, the recommended procedure utilizes a blocking-group strategy (C3-ester) to direct bromination to the C5 position, leveraging the activating effect of the C4-methoxy group.

Abstract & Application Scope

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is a high-value heterocyclic scaffold in medicinal chemistry, serving as a bioisostere for indole and azaindole systems. It is a critical intermediate in the development of kinase inhibitors (e.g., RET, Trk, and PI3K inhibitors) where the 4-methoxy group provides unique solubility and metabolic stability profiles, and the 5-bromo handle allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the core.

This guide details a regioselective synthetic protocol designed to overcome the common challenge of distinguishing between the 4- and 6-positions of the pyrazolo[1,5-a]pyridine ring.

Retrosynthetic Analysis

The synthesis is designed to ensure correct placement of the substituents. Direct cyclization of 3-substituted pyridines typically yields a mixture of 4- and 6-substituted isomers, with the 6-isomer often predominating due to steric factors. To guarantee the 4-methoxy, 5-bromo pattern, we employ a "Block-Direct-Deprotect" strategy:

  • Cyclization: Construct the 4-methoxy core using 3-methoxypyridine.

  • Blocking: Retain the C3-ester moiety from the cyclization precursor to block the highly reactive C3 position.

  • Directing: Utilize the C4-methoxy group to direct electrophilic bromination to the C5 position (ortho-direction).

  • Deprotection: Decarboxylate to yield the final scaffold.

Caption: Retrosynthetic logic flow moving from the target molecule back to commercially available starting materials.

Detailed Experimental Protocol

Phase 1: Synthesis of the N-Aminating Reagent (MSH)

Note:


-(Mesitylsulfonyl)hydroxylamine (MSH) is a standard aminating agent but is thermally unstable. Prepare fresh or use strictly controlled conditions.
Safety:  MSH can be explosive. Do not store for extended periods. Keep in solution when possible.
  • Dissolution: Dissolve mesitylenesulfonyl chloride (10.0 g, 45.7 mmol) in diethyl ether (50 mL) and cool to 0 °C.

  • Reaction: Add ethyl

    
    -hydroxyacetimidate (4.7 g, 45.7 mmol) followed by dropwise addition of triethylamine (6.4 mL). Stir at 0 °C for 1 h.
    
  • Workup: Filter the solid (Et3N·HCl) and wash with cold ether. Concentrate the filtrate carefully below 20 °C to obtain ethyl

    
    -(mesitylsulfonyl)acetohydroxamate.
    
  • Hydrolysis: Treat the residue with 70% perchloric acid (5 mL) in dioxane at 0 °C for 15 min. Pour into ice water and extract rapidly with cold ether. Wash with cold brine, dry over Na2SO4.

  • Assay: Titrate a small aliquot to determine concentration or use immediately.

Phase 2: N-Amination and [3+2] Cycloaddition

This step constructs the bicyclic core. Regioisomers (4-OMe and 6-OMe) are formed; chromatographic separation is critical here.

  • N-Amination:

    • Dissolve 3-methoxypyridine (5.0 g, 45.8 mmol) in DCM (50 mL).

    • Add the MSH solution (freshly prepared, ~1.2 eq) dropwise at 0 °C.

    • Stir at RT for 2 h. A white precipitate (

      
      -aminopyridinium salt) will form.
      
    • Concentrate and triturate with ether to isolate the salt.

  • Cycloaddition:

    • Suspend the salt (10.0 g) in DMF (100 mL).

    • Add Methyl Propiolate (1.5 eq) and K2CO3 (2.5 eq).

    • Stir at RT for 16 h. The color typically changes to dark brown/orange.

  • Purification (Critical Step):

    • Dilute with water and extract with EtOAc (3x).

    • Isomer Separation: Flash chromatography (Hexane/EtOAc gradient).

    • Elution Order: The 6-methoxy isomer (less polar, major) usually elutes first. The 4-methoxy isomer (more polar, minor) elutes second.

    • Yield: Expect ~15-25% yield for the desired 4-methoxy isomer.

    • Validation: 1H NMR of 4-OMe isomer shows a doublet at ~8.3 ppm (H7) and a doublet at ~6.5 ppm (H5). The 6-OMe isomer shows a singlet at ~8.2 ppm (H7).

Phase 3: Regioselective Bromination

With the C3 position blocked by the ester, the C4-methoxy group directs the electrophile to the C5 position (ortho-direction).

  • Reaction: Dissolve Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq) in Acetonitrile (0.1 M).

  • Reagent: Add N-Bromosuccinimide (NBS) (1.1 eq) portion-wise at 0 °C.

  • Conditions: Stir at 0 °C to RT for 2-4 h. Monitor by LCMS.[1]

  • Workup: Quench with saturated Na2S2O3 (aq). Extract with EtOAc.

  • Result: Quantitative conversion to Methyl 5-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate .

Phase 4: Hydrolysis and Decarboxylation

Removal of the directing/blocking group to yield the final target.

  • Hydrolysis:

    • Dissolve the ester in MeOH/H2O (4:1). Add LiOH (3 eq). Reflux for 2 h.

    • Acidify to pH 3 to precipitate the acid: 5-bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid .

  • Decarboxylation:

    • Suspend the dry acid in Dowtherm A or neat Quinoline (high boiling solvent).

    • Add Cu powder (0.1 eq) as catalyst (optional).

    • Heat to 200-220 °C for 30-60 min until CO2 evolution ceases.

  • Final Isolation:

    • Cool, dilute with EtOAc, filter through Celite.

    • Wash with dilute HCl (to remove Quinoline/Copper).

    • Purify via column chromatography (Hexane/EtOAc).

    • Product: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (White/Off-white solid).

Critical Process Parameters (CPPs) & Troubleshooting

ParameterSpecificationImpact & Control
MSH Quality Freshly prepared, < 24h oldAged MSH leads to low conversion in Step 1. Alt: Use DPH (O-(diphenylphosphinyl)hydroxylamine) for higher stability.
Isomer Separation Step 2 ChromatographyFailure to separate 4-OMe from 6-OMe here results in inseparable mixture of bromides later. Use slow gradient (10%

40% EtOAc).
Bromination Temp 0 °C

RT
High temps may cause over-bromination at C7. Keep strictly controlled.
Decarboxylation > 200 °CIncomplete reaction at lower temps. Ensure vigorous CO2 evolution is observed.

Workflow Diagram

Caption: Step-by-step experimental workflow highlighting the critical purification checkpoint.

References

  • Synthesis of Pyrazolo[1,5-a]pyridine Core

    • Title: Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annul
    • Source:J. Org. Chem. 2015, 80, 15, 7403–7411.
    • URL:[Link]

  • Regioselective Bromination Strategy

    • Title: Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verific
    • Source:Molecules 2014, 19(3), 3473-3506.
    • URL:[Link]

  • Title: Pyrazolo[1,5-a]pyridine derivatives and methods of their use (WO2015100117A1).
  • Title: Nitrogen-containing bicyclic compound (WO2022070288A1).

Sources

Method

Application Note: Palladium-Catalyzed Cross-Coupling of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Executive Summary The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors (e.g., JAK, RET inhibitors) and CNS-active agents. The specifi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors (e.g., JAK, RET inhibitors) and CNS-active agents. The specific substrate, 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine , presents a unique synthetic challenge and opportunity.

While the C3 position is inherently nucleophilic and prone to electrophilic aromatic substitution, the C5-bromo handle allows for orthogonal functionalization via Palladium-catalyzed cross-coupling. However, the presence of the 4-methoxy group —a strong electron-donating group (EDG)—increases the electron density of the pyridine ring. This electronic deactivation renders the C-Br bond less susceptible to oxidative addition compared to electron-deficient analogs, requiring a carefully designed catalytic system.

This guide details optimized protocols for Suzuki-Miyaura (C-C bond) and Buchwald-Hartwig (C-N bond) couplings, specifically tailored to overcome the electronic deactivation imposed by the 4-methoxy substituent.

Mechanistic Analysis & Substrate Logic

Electronic Environment

The 4-methoxy group donates electron density into the pyridine ring via resonance. In Pd-catalyzed cycles, the rate-limiting step for aryl bromides is typically oxidative addition .

  • Challenge: The increased electron density at C5 strengthens the C-Br bond and destabilizes the anionic character of the transition state during oxidative addition.

  • Solution: Utilization of electron-rich, bulky phosphine ligands (e.g., XPhos , BrettPhos ) to increase the electron density on the Palladium(0) center, thereby accelerating oxidative addition.

Regioselectivity Considerations
  • C3 Position: Highly nucleophilic.[1] Avoid acidic conditions or electrophiles that could react here before the Pd-cycle engages.

  • C7 Position: Sterically encumbered but electronically distinct.

  • C5 Position (Target): The bromine handle directs reactivity here, but "ligand-free" or "standard" Pd(PPh3)4 conditions often fail due to the 4-OMe deactivation.

Catalytic Cycle Visualization

The following diagram illustrates the catalytic cycle with specific emphasis on the ligand's role in overcoming the substrate's electronic bias.

CatalyticCycle Pd0 L-Pd(0) Active Catalyst OxAdd Oxidative Addition (Rate Limiting Step) Pd0->OxAdd + Substrate Complex1 Pd(II)-Ar-Br Complex OxAdd->Complex1 TransMet Transmetallation (Boronic Acid/Amine) Complex1->TransMet + Nucleophile + Base Complex2 Pd(II)-Ar-Nu Complex TransMet->Complex2 RedElim Reductive Elimination Product Release Complex2->RedElim RedElim->Pd0 Regenerate L-Pd(0) Substrate 5-Bromo-4-methoxy pyrazolo[1,5-a]pyridine Substrate->OxAdd LigandEffect Ligand Role (XPhos/BrettPhos): Increases e- density on Pd to facilitate attack on electron-rich Ar-Br LigandEffect->Pd0

Caption: Catalytic cycle highlighting the critical role of electron-rich ligands in facilitating the oxidative addition of the electron-rich 5-bromo-4-methoxypyrazolo[1,5-a]pyridine substrate.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Formation of C-C bonds (Biaryl/Heterobiaryl synthesis).

Optimized Conditions

Due to the 4-OMe deactivation, standard Pd(PPh3)4 often results in poor conversion or requires extended heating which degrades the substrate. We recommend a Pre-catalyst system to ensure rapid initiation.[2]

ComponentRecommendationRationale
Catalyst XPhos Pd G2 (2-5 mol%)Generates active L-Pd(0) species at room temperature; XPhos is highly active for electron-rich aryl halides.
Ligand XPhos (optional 1-2 mol% extra)Ensures catalyst longevity if reaction time >12h.
Base K3PO4 (2.0 - 3.0 equiv)Mild enough to prevent hydrolysis of the methoxy group; effective in biphasic systems.
Solvent 1,4-Dioxane : Water (4:1) The water co-solvent is critical for the solubility of the inorganic base and boronate species.
Temp 80°C - 100°C Sufficient energy to overcome the oxidative addition barrier.
Step-by-Step Methodology
  • Preparation: Charge a reaction vial equipped with a magnetic stir bar with:

    • 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 equiv)

    • Aryl Boronic Acid (1.2 - 1.5 equiv)

    • K3PO4 (3.0 equiv)

    • XPhos Pd G2 (0.02 - 0.05 equiv)

  • Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes. Note: Oxygen inhibition is significant with electron-rich phosphines.

  • Solvation: Add degassed 1,4-Dioxane/Water (4:1 v/v) via syringe. Concentration should be roughly 0.1 M - 0.2 M with respect to the bromide.

  • Reaction: Heat the block to 90°C. Stir vigorously (>800 rpm) to ensure phase mixing.

  • Monitoring: Monitor by LC-MS at 2h and 6h. The 4-methoxy group makes the starting material distinct by UV; look for the mass shift.

  • Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine.[3] Dry over Na2SO4.[3]

  • Purification: Flash chromatography. Tip: Pyrazolo[1,5-a]pyridines are often fluorescent; use a UV lamp to track fractions.

Protocol B: Buchwald-Hartwig Amination

Objective: Formation of C-N bonds (Amination). Critical for introducing solubilizing amine tails or kinase hinge-binding motifs.

Optimized Conditions

The choice of ligand is binary based on the amine class.

  • Primary Amines: BrettPhos or tBuBrettPhos .

  • Secondary Amines: RuPhos .

ComponentRecommendationRationale
Catalyst Source Pd2(dba)3 (2-5 mol%) or BrettPhos Pd G3 Pd2(dba)3 is a reliable Pd(0) source; G3 precatalysts are superior for difficult substrates.
Ligand BrettPhos (for 1° amines)Exceptionally selective for mono-arylation of primary amines.
Base NaOtBu (1.5 - 2.0 equiv)Strong base required for deprotonation of the amine-Pd complex.
Solvent t-Amyl Alcohol or Toluene t-Amyl alcohol often suppresses reductive dehalogenation side reactions.
Temp 90°C - 110°C Higher temperature often needed for the 4-OMe substrate compared to 4-H analogs.
Step-by-Step Methodology
  • Preparation: In a glovebox or under strict Schlenk conditions, combine:

    • 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 equiv)

    • Amine (1.2 equiv)

    • NaOtBu (1.5 equiv)

    • BrettPhos (0.06 equiv)

    • Pd2(dba)3 (0.03 equiv)

  • Solvation: Add anhydrous Toluene or t-Amyl Alcohol (0.15 M).

  • Reaction: Seal and heat to 100°C for 12-16 hours.

  • Workup: Filter through a celite pad to remove Palladium black and salts. Wash the pad with DCM.

  • Purification: Concentrate and purify via reverse-phase prep-HPLC if the product is polar, or normal phase if lipophilic.

Troubleshooting & Optimization Workflow

When yields are low (<40%), systematic debugging is required. The 4-methoxy group often leads to unreacted starting material (failed oxidative addition) rather than decomposition.

Diagnostic Table
Observation (LC-MS)Probable CauseCorrective Action
100% Starting Material Catalyst inactive / Oxidative addition failureSwitch to tBuXPhos or Ad2nBuP (cataCXium A). Increase Temp to 110°C.
Protodehalogenation (Ar-Br -> Ar-H)Reductive elimination issues / Solvent H-sourceSwitch solvent from alcohol/dioxane to Toluene . Ensure anhydrous conditions.
Homocoupling (Ar-Ar)Oxygen leak / DisproportionationRegorous degassing. Lower catalyst loading.
Complex Mixture C3-activation or decompositionLower temperature to 60°C. Check if base is too strong (switch NaOtBu to Cs2CO3).
Optimization Decision Tree

OptimizationTree Start Reaction Failed (<30% Yield) CheckSM Is SM remaining? Start->CheckSM YesSM Yes: Oxidative Addition Issue CheckSM->YesSM Yes NoSM No: Decomposition/Side Rxn CheckSM->NoSM No Action1 1. Change Ligand (Try tBuXPhos or Sphos) YesSM->Action1 Action3 1. Weaker Base (K2CO3 instead of NaOtBu) NoSM->Action3 Action2 2. Increase Temp (Microwave 120°C) Action1->Action2 Action4 2. Anhydrous Solvent (Toluene) Action3->Action4

Caption: Decision tree for troubleshooting low yields in the cross-coupling of 5-bromo-4-methoxypyrazolo[1,5-a]pyridine.

References

  • General Reactivity of Pyrazolo[1,5-a]pyridines

    • Title: Synthesis of 2-Arylpyrazolo[1,5-a]pyridines by Suzuki–Miyaura Cross-Coupling Reaction.[4]

    • Source: ResearchG
    • URL:[Link]

  • Buchwald-Hartwig Conditions for Heterocycles

    • Title: Buchwald-Hartwig Cross Coupling Reaction - Mechanism and Ligand Selection.
    • Source: Organic Chemistry Portal[5]

    • URL:[Link]

  • Ligand Effects in Suzuki Coupling

    • Title: Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one.[6]

    • Source: RSC Advances
    • URL:[Link]

  • Substrate Data (5-Bromo-4-methoxy...)

    • Title: 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile (Related Intermediate Data).[7]

    • Source: ChemicalBook[7]

  • Catalyst Selection Guide

    • Title: Application Notes and Protocols for Suzuki Cross-Coupling Reactions Utilizing Pyridine Ligands.
    • Source: BenchChem[3][8]

Sources

Application

reagents for cyclization to form 4-methoxypyrazolo[1,5-a]pyridine

Application Note: Strategic Synthesis of 4-Methoxypyrazolo[1,5-a]pyridine Introduction & Strategic Significance The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a bioisost...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Synthesis of 4-Methoxypyrazolo[1,5-a]pyridine

Introduction & Strategic Significance

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and purine systems.[1] It is central to the pharmacology of PDE inhibitors (e.g., Ibudilast) and emerging kinase inhibitors (e.g., inhibitors of AXL, c-MET).[1]

The introduction of a 4-methoxy substituent creates a unique "bay-region" electronic and steric environment. However, synthesizing 4-methoxypyrazolo[1,5-a]pyridine presents a specific regiochemical challenge.[1] The standard [3+2] cycloaddition of 3-methoxypyridinium salts typically favors the formation of the 6-methoxy isomer due to steric hindrance at the 2-position of the pyridine ring.

This guide details the reagents, reaction mechanisms, and validated protocols to access the 4-methoxy isomer, emphasizing the critical separation of regioisomers and the selection of dipolarophiles.[1]

Mechanistic Pathways & Reagent Selection

The primary route to this scaffold is the [3+2] dipolar cycloaddition of


-aminopyridinium ylides with electron-deficient alkynes.
Pathway Analysis: The Regioselectivity Bifurcation

Starting from 3-methoxypyridine ,


-amination generates a dipole that can cyclize at two distinct 

-positions on the pyridine ring:
  • Path A (C2-Attack): Cyclization occurs at the carbon adjacent to the methoxy group.[1] This yields the target 4-methoxypyrazolo[1,5-a]pyridine . This path is sterically disfavored but can be promoted by specific solvents and electronic "buttressing" effects.[1]

  • Path B (C6-Attack): Cyclization occurs at the less hindered carbon.[1] This yields the 6-methoxypyrazolo[1,5-a]pyridine (often the major product).[1]

To isolate the 4-methoxy derivative, the protocol relies on optimizing Path A and utilizing rigorous chromatographic separation.[1]

Figure 1: Bifurcation of the [3+2] cycloaddition pathway.[1] Accessing the 4-methoxy isomer requires cyclization at the hindered C2 position of the pyridine ring.

Critical Reagents Table

Reagent ClassSpecific ReagentRoleCausality & Selection Logic
Precursor 3-Methoxypyridine Scaffold SourceThe methoxy group at C3 directs the 4-position substitution upon C2-cyclization.
Aminating Agent MSH (O-Mesitylenesulfonylhydroxylamine)N-AminationStandard. High yielding but unstable. Generates the

-aminopyridinium mesitylenesulfonate salt.[1]
Alt. Aminating Agent DPH (O-(Diphenylphosphinyl)hydroxylamine)N-AminationSafer Alternative. Crystalline and stable, avoiding the explosion risks of MSH.
Dipolarophile DMAD (Dimethyl Acetylenedicarboxylate)Cyclization PartnerHighly reactive electron-deficient alkyne.[1] Forces reaction even at hindered positions.[1] Yields 2,3-diesters (removable).[1]
Dipolarophile Methyl Propiolate Cyclization PartnerLess steric bulk than DMAD.[1] May improve yield of the hindered 4-methoxy isomer, though regioselectivity of the ester group (pos 2 vs 3) adds complexity.[1]
Base

or DBU
DeprotonationGenerates the reactive

-ylide in situ from the salt.

in DMF is the "Gold Standard" for mild generation.[1]
Solvent DMF (N,N-Dimethylformamide)MediumPolar aprotic solvent stabilizes the ylide intermediate and solubilizes the inorganic base.[1]
Oxidant TEMPO / PIDA Oxidative CyclizationRequired only if using alkenes (e.g., acrylates) instead of alkynes to re-aromatize the intermediate.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of the N-Aminating Reagent (MSH)

Caution: MSH is potentially explosive.[1] Do not store for long periods. Use a blast shield.[1]

  • Dissolution: Dissolve ethyl

    
    -mesitylenesulfonylacetohydroxamate (precursor) in Dioxane at 0°C.
    
  • Acidolysis: Add 70% Perchloric acid dropwise. Stir at 0°C for 1 hour.

  • Precipitation: Pour into ice-water.[1] The solid MSH precipitates.[1]

  • Collection: Filter rapidly, wash with copious water (to remove acid), and dissolve immediately in DCM for use or dry carefully under vacuum for short-term storage at -20°C.

Protocol B: Synthesis of 4-Methoxypyrazolo[1,5-a]pyridine (The Cyclization)

Step 1: Formation of N-Aminopyridinium Salt

  • Reaction: Dissolve 3-methoxypyridine (1.0 equiv) in DCM (0.5 M).

  • Addition: Add a solution of MSH (1.1 equiv) in DCM dropwise at 0°C.

  • Crystallization: Stir at room temperature for 1-2 hours. The

    
    -aminopyridinium mesitylenesulfonate salt typically precipitates.[1]
    
  • Isolation: Dilute with diethyl ether (

    
    ) to complete precipitation. Filter the white solid and dry under vacuum.[1]
    
  • Checkpoint: Verify salt formation by

    
     NMR (downfield shift of pyridine protons).[1]
    

Step 2: [3+2] Cycloaddition

  • Suspension: Suspend the pyridinium salt (1.0 equiv) and

    
      (2.5 equiv) in anhydrous DMF  (0.2 M).
    
  • Dipolarophile Addition: Add Dimethyl Acetylenedicarboxylate (DMAD) (1.2 equiv) dropwise at room temperature.

  • Note: The solution will turn dark (blue/purple) indicating ylide formation.[1]

  • Reaction: Stir at ambient temperature for 12–16 hours. If conversion is slow (monitored by TLC), heat to 60°C.

  • Regioselectivity Note: Lower temperatures often favor the kinetic product, but the hindered 4-methoxy path may require thermal energy.[1] Start at RT to minimize polymerization.[1]

  • Work-up: Dilute with water and extract exhaustively with EtOAc. Wash organics with brine, dry over

    
    , and concentrate.[1]
    

Step 3: Purification & Isomer Separation (CRITICAL)

  • TLC Analysis: You will observe two distinct spots.[1] The 4-methoxy isomer (hindered) and 6-methoxy isomer (major).

  • Column Chromatography: Use a gradient of Hexanes:EtOAc (starting 90:10

    
     50:50).[1]
    
  • Identification: The 4-methoxy isomer typically elutes after the 6-methoxy isomer due to the "bay region" interaction with the silica or slight polarity difference from the ortho-oxygen.

  • Validation: Confirm by NOE (Nuclear Overhauser Effect) NMR.[1]

    • 4-OMe Isomer: NOE observed between OMe and H-5 (pyridine ring) and H-3 (pyrazole ring).

    • 6-OMe Isomer: NOE observed between OMe and H-5 / H-7.

Step 4: Decarboxylation (Optional - to obtain the core)

  • Hydrolysis: Treat the diester with 10% NaOH/MeOH at reflux to form the diacid.

  • Decarboxylation: Heat the diacid in diphenyl ether at 200°C or with copper powder in quinoline to yield the parent 4-methoxypyrazolo[1,5-a]pyridine .[1]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield of 4-OMe Isomer Steric hindrance dominates, favoring 6-OMe.Switch solvent to MeCN or DCM (heterogeneous conditions).[1] Use DBU at 0°C to generate ylide slowly.[1]
Explosion Risk Unstable MSH.[1]Switch to DPH (O-(diphenylphosphinyl)hydroxylamine) as the aminating agent.[1] It is stable and commercially available.[1]
Incomplete Cyclization Ylide decomposition before reaction.[1]Increase concentration of Alkyne.[1] Ensure anhydrous DMF is used to prevent protonation of the ylide.[1]
Separation Difficulty Isomers co-elute.Use Toluene:Acetone solvent system or perform recrystallization from Ethanol (4-OMe isomer often crystallizes differently).[1]

Workflow Visualization

Figure 2: Step-by-step workflow for the synthesis and isolation of the target scaffold.

References

  • Vertex Pharmaceuticals. (2015).[1] Pyrazolo[1,5-a]pyridine derivatives and methods of their use. WO2015100117A1.[1] Google Patents. Link

  • Wang, J., et al. (2024).[1][2] The synthesis of functionalized pyrazolo[1,5-a]pyridines through oxidative [3+2] cycloaddition. Synlett, 35, 1551-1556.[1][2] Link

  • TNV Biochem. 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile Product Page. (Validation of 4-methoxy scaffold existence). Link

  • Legault, C., & Charette, A. B. (2003).[1] Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Pyridinium Salts. Journal of Organic Chemistry, 68(18), 7119–7122.[1] (Safer alternative to MSH).[1] Link[1]

  • Tamura, Y., et al. (1973).[1] Syntheses of Pyrazolo[1,5-a]pyridine Derivatives. Journal of Heterocyclic Chemistry, 10(3), 447-450.[1] (Foundational methodology for N-amine cyclization).[1] Link[1]

Sources

Method

High-Fidelity Sonogashira Coupling of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine: A Strategic Guide

Topic: Sonogashira coupling applications of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Exe...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Sonogashira coupling applications of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in modern medicinal chemistry, serving as a bioisostere for indole and purine cores in kinase inhibitors (e.g., JAK, RET, and ERK inhibitors). The specific derivative 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine presents a unique synthetic handle. The 5-bromo position allows for late-stage diversification via cross-coupling, while the 4-methoxy group provides critical solubility and electronic modulation of the aromatic core.

However, this substrate presents a specific challenge: the 4-methoxy group (an electron-donating group, EDG) is positioned ortho to the reactive bromide. This creates a dual barrier of steric hindrance and electronic deactivation of the C-Br bond, making standard Sonogashira conditions prone to stalling or homocoupling. This guide outlines an optimized protocol designed to overcome these barriers, ensuring high yields and reproducibility.

Mechanistic Analysis & Strategic Considerations

The "Ortho-Methoxy" Challenge

To successfully couple this molecule, one must understand the microscopic reversibility of the catalytic cycle:

  • Electronic Deactivation: The 4-OMe group donates electron density into the pyridine ring. This increases the electron density at the C5 position, rendering the C-Br bond less electrophilic. Consequently, the Oxidative Addition step (the insertion of Pd(0) into the C-Br bond) is kinetically slower compared to electron-deficient heteroaryl halides.

  • Steric Shielding: The methoxy group occupies significant spatial volume adjacent to the bromide. This hinders the approach of bulky palladium-phosphine complexes, necessitating the use of ligands that are active yet spatially accommodating.

Catalyst System Selection
  • Standard Systems (Pd(PPh3)4 / CuI): Often insufficient for this substrate due to the sluggish oxidative addition, leading to significant Glaser homocoupling of the alkyne.

  • Optimized System (PdCl2(PPh3)2 / XPhos or SPhos): We recommend a system utilizing bulky, electron-rich Buchwald ligands (like XPhos) or bidentate ligands if the standard conditions fail. However, for general robustness and cost-efficiency in early discovery, a modified PdCl2(PPh3)2 protocol with controlled temperature is often sufficient if the reaction concentration is optimized.

Experimental Protocol

Protocol A: Optimized Bench-Stable Conditions

Recommended for library synthesis and initial SAR exploration.

Reagents & Materials
  • Substrate: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 equiv)

  • Alkyne Partner: Terminal alkyne (1.2 - 1.5 equiv)

  • Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [PdCl2(PPh3)2] (5 mol%)

  • Co-Catalyst: Copper(I) Iodide [CuI] (2.5 mol%)

  • Base: Triethylamine (Et3N) or Diisopropylamine (DIPA) (3.0 equiv)

  • Solvent: Anhydrous DMF or 1,4-Dioxane (Degassed)

Step-by-Step Methodology

1. Pre-Reaction Preparation (Critical for Reproducibility)

  • Degassing: Oxygen is the enemy of the Sonogashira reaction, promoting copper-mediated alkyne homocoupling (Glaser coupling). Sparge the reaction solvent (DMF) with Argon or Nitrogen for at least 15 minutes prior to use.

  • Drying: Ensure the base (Et3N) is dried over KOH or molecular sieves.

2. Reaction Assembly

  • In a dry, argon-purged reaction vial (microwave vial preferred for sealing), charge the 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 equiv), PdCl2(PPh3)2 (0.05 equiv), and CuI (0.025 equiv).

  • Cap the vial and purge with Argon for 3 cycles (vacuum/backfill).

  • Inject the degassed solvent (DMF, concentration 0.1 M - 0.2 M). Note: Higher concentration helps overcome the sluggish kinetics.

  • Inject the Base (3.0 equiv).

  • Finally, add the Terminal Alkyne (1.2 equiv) dropwise. Adding the alkyne last minimizes the formation of copper acetylides before the Pd cycle is engaged.

3. Execution

  • Temperature: Heat the mixture to 60–80 °C .

    • Why? While many Sonogashira reactions proceed at RT, the electron-rich nature of the 4-OMe ring requires thermal energy to drive the oxidative addition.

  • Time: Monitor via LCMS at 2 hours. Reaction is typically complete within 4–6 hours.

4. Work-up & Purification

  • Dilute the reaction mixture with EtOAc and wash with water (x3) to remove DMF.

  • Wash the organic layer with brine, dry over Na2SO4, and concentrate.

  • Purification: Flash column chromatography.

    • Tip: The 4-methoxy group aids separation; these compounds typically fluoresce under UV (254/365 nm), making fraction collection easier.

Quantitative Data & Troubleshooting

Table 1: Optimization of Reaction Parameters
VariableConditionOutcomeSenior Scientist Note
Solvent THF< 40% ConversionBoiling point too low (66°C) for difficult oxidative addition.
Solvent DMF > 90% Conversion High polarity stabilizes the Pd-intermediate; allows higher temp.
Base K2CO3 (inorganic)IncompleteHeterogeneous bases often struggle with this specific steric profile.
Base Et3N High Yield Homogeneous bases facilitate the Cu-cycle transmetallation.
Catalyst Pd(OAc)2 / PPh3VariableIn situ generation of Pd(0) can be inconsistent.
Catalyst PdCl2(PPh3)2 Consistent Pre-formed catalyst is more stable against air oxidation during setup.

Mechanistic Workflow Visualization

The following diagram illustrates the catalytic cycle with specific emphasis on the bottlenecks introduced by the 4-methoxy substituent.

SonogashiraMechanism cluster_warning Critical Control Point Start 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine OxAdd Oxidative Addition (Rate Limiting Step) Blocked by 4-OMe Sterics Start->OxAdd Substrate Entry Pd0 Pd(0)L2 Active Species Pd0->OxAdd PdII_Ar Pd(II)-Ar-Br Complex OxAdd->PdII_Ar TransMetal Transmetallation (Cu-Acetylide Entry) PdII_Ar->TransMetal Iso Cis-Trans Isomerization TransMetal->Iso RedElim Reductive Elimination (Product Release) Iso->RedElim RedElim->Pd0 Regeneration Product 5-Alkynyl-4-methoxypyrazolo[1,5-a]pyridine RedElim->Product Alkyne Terminal Alkyne CuAcetylide Cu-Acetylide Species Alkyne->CuAcetylide Activation CuI CuI + Base CuI->CuAcetylide CuAcetylide->TransMetal Transfer R-C≡C

Caption: Catalytic cycle highlighting the Oxidative Addition bottleneck caused by the 4-methoxy group.

Applications in Drug Discovery[1][2]

The resulting 5-alkynyl-4-methoxypyrazolo[1,5-a]pyridine motifs are versatile intermediates.

  • Kinase Inhibitor Synthesis: The alkyne can be reduced to an alkane or used in a "Click" reaction (CuAAC) to form triazoles, a common strategy to access the ATP-binding pocket of kinases (e.g., JAK2, RET).

  • Heterocyclization: The alkyne moiety can serve as a precursor for forming fused tricyclic systems (e.g., via intramolecular cyclization), increasing the Fsp3 character of the drug candidate.

  • Library Generation: Using the protocol above, a diverse library of 5-substituted derivatives can be synthesized rapidly to probe the Structure-Activity Relationship (SAR) of the "solvent-front" region of the target protein.

References

  • Synthesis of Pyrazolo[1,5-a]pyridine Derivatives

    • Title: Pyrazolo[1,5-a]pyridine derivatives and methods of their use.[1][2][3][4][5][6][7][8][9][10][11][12]

    • Source: World Intellectual Property Organization (P
    • URL
    • Relevance: Describes the specific synthesis and utility of 5-bromo-4-methoxypyrazolo[1,5-a]pyridine intermedi
  • General Sonogashira Methodology on Heterocycles

    • Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.
    • Source: Chemical Reviews (ACS Public
    • URL:[Link]

    • Relevance: Provides foundational mechanisms for Pd/Cu cycles and troubleshooting for deactiv
  • Electronic Effects in Pyrazolo[1,5-a]pyrimidines (Analogous Scaffold)

    • Title: Bromo-Substituted Diazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Sonogashira Cross-Coupling Reaction.[2][6]

    • Source: ChemBioChem (PubMed).
    • URL:[Link]

    • Relevance: Validates the reactivity patterns of bromo-substituted pyrazolo-fused systems and the impact of EDGs on coupling efficiency.

Sources

Technical Notes & Optimization

Troubleshooting

improving reaction yields for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine synthesis

Welcome to the technical support center for the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesho...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-proven insights to help you navigate the challenges of this synthesis and improve your reaction outcomes.

The synthesis of pyrazolo[1,5-a]pyridines is a cornerstone of medicinal chemistry, and while numerous methods exist, achieving high yields for specific substitution patterns can be challenging.[1] The most common and effective strategies involve the [3+2] cycloaddition of N-aminopyridinium ylides with suitable dipolarophiles like alkenes or alkynes.[2] This guide focuses on optimizing this approach for your target molecule.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Question 1: Why is my yield of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine consistently low or non-existent?

Low or no yield is a common frustration that can stem from several factors. Let's break down the potential causes and solutions.

Potential Causes & Solutions:

  • Purity of Starting Materials: The quality of your precursors is paramount. The key starting material, the N-aminopyridinium salt (e.g., 1-amino-5-bromo-4-methoxypyridin-1-ium), is susceptible to degradation. Impurities in your alkene or alkyne partner can also inhibit the reaction or lead to side products.

    • Solution: Ensure your substituted N-aminopyridine is freshly prepared and properly characterized. Purify commercial reagents if their purity is questionable. For instance, liquid alkenes can be passed through a short plug of neutral alumina to remove preservatives.

  • Reaction Conditions: The choice of solvent, catalyst, and temperature is critical.[3]

    • Solvent: The reaction requires a solvent that can facilitate the formation of the ylide intermediate and the subsequent cycloaddition. While various solvents can be used, acetonitrile has been shown to be highly effective for similar cycloadditions.[4] Ensure the solvent is anhydrous, as water can quench key intermediates.

    • Oxidant/Catalyst: Many modern procedures utilize an oxidant to facilitate the final aromatization step. A TEMPO-mediated protocol, for example, uses TEMPO as both a Lewis acid catalyst and an oxidant, offering high yields.[5][6] Insufficient oxidant will result in incomplete conversion.

    • Temperature: While some cycloadditions proceed at room temperature, others require heating to overcome the activation energy barrier.[7] If your reaction is sluggish, consider a modest increase in temperature (e.g., to 50-80 °C), monitoring carefully for decomposition by TLC.

  • Inefficient Ylide Formation: The reaction proceeds via an N-aminopyridinium ylide intermediate, which is typically generated in situ by deprotonating the N-aminopyridinium salt with a base.

    • Solution: The choice and stoichiometry of the base (e.g., DBU, DIPEA) are crucial. Use a non-nucleophilic organic base and ensure it is added slowly at a controlled temperature (e.g., 0 °C) to prevent unwanted side reactions.

Question 2: My reaction produces multiple spots on TLC, and purification is difficult. What are the likely side products and how can I minimize them?

The formation of multiple products complicates purification and reduces the yield of the desired compound.

Common Impurities & Prevention Strategies:

  • Dihydro Intermediate: The initial [3+2] cycloaddition forms a dihydropyrazolo[1,5-a]pyridine intermediate. If the subsequent oxidative aromatization is incomplete, this will remain as a major impurity.

    • Solution: Ensure you are using a sufficient stoichiometric amount of your oxidant (e.g., TEMPO or PIDA).[5][7] You can also try extending the reaction time or slightly increasing the temperature after the initial cycloaddition to drive the aromatization to completion.

  • Regioisomers: Depending on the nature of your dipolarophile (the alkene/alkyne partner), the cycloaddition can potentially result in the formation of a regioisomer.

    • Solution: The regioselectivity is governed by the electronic and steric properties of the reacting partners. Methods utilizing TEMPO have been shown to provide high and predictable regioselectivity.[6] If you are using an unsymmetrical partner, it is crucial to confirm the structure of your product unambiguously using 2D NMR techniques (NOESY/ROESY).

  • Starting Material Decomposition: The N-aminopyridinium ylide can be unstable and may undergo self-condensation or other decomposition pathways if it does not react with the dipolarophile in a timely manner.

    • Solution: Add the dipolarophile before or concurrently with the base to ensure the ylide is trapped as it is formed. Maintaining a lower reaction temperature can also enhance the stability of the intermediate.

Question 3: How do I confirm the regiochemistry of my final product?

Confirming the substitution pattern, especially at positions 2 and 3, is critical.

Confirmation Methods:

  • Nuclear Magnetic Resonance (NMR): High-field 1H and 13C NMR are essential. The most powerful tool for confirming regiochemistry and the specific substitution pattern is the Nuclear Overhauser Effect (NOE). A 2D NOESY or ROESY experiment will show through-space correlations between protons. For example, an NOE between the proton at position 7 and a substituent at position 2 would help confirm the structure.

  • X-Ray Crystallography: If you can grow a suitable single crystal of your product, X-ray diffraction provides unambiguous structural confirmation.[2][4] This is the gold standard for structural assignment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic strategy for preparing 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine with high yield?

The most reliable and high-yielding modern approach is the TEMPO-mediated [3+2] annulation–aromatization of an N-aminopyridine with an α,β-unsaturated compound.[5][6] This one-pot process offers several advantages, including mild reaction conditions, broad substrate scope, and excellent, predictable regioselectivity.

The general workflow involves two main stages: the synthesis of the N-aminopyridinium precursor and the subsequent cycloaddition.

G cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Cycloaddition & Aromatization start_mat 5-Bromo-4-methoxypyridine amination N-Amination (e.g., using MSH) start_mat->amination precursor 1-Amino-5-bromo-4-methoxypyridin-1-ium Salt amination->precursor cyclo [3+2] Annulation-Aromatization (with Alkene/Alkyne, TEMPO, Base) precursor->cyclo workup Aqueous Workup cyclo->workup purify Column Chromatography workup->purify product Target: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine purify->product caption General workflow for synthesis.

General workflow for synthesis.
Q2: What are the critical parameters to control in the TEMPO-mediated cycloaddition step?

To ensure success, precise control over the following parameters is essential.

ParameterRecommendation & Rationale
Stoichiometry TEMPO: Typically 1.2-1.5 equivalents. Acts as both catalyst and oxidant. Base: 1.5-2.0 equivalents. To ensure complete formation of the ylide intermediate. Alkene/Alkyne: 1.5-2.0 equivalents. Using a slight excess drives the reaction to completion.
Order of Addition Dissolve the N-aminopyridinium salt and the alkene/alkyne in the solvent first. Cool the mixture (e.g., to 0 °C) before the slow, dropwise addition of the base. This ensures the reactive ylide is trapped efficiently, minimizing decomposition.
Temperature The reaction is often run at ambient temperature.[8] However, if monitoring by TLC shows sluggish conversion after several hours, gentle heating may be required.
Atmosphere While not always strictly necessary for this specific reaction, performing the synthesis under an inert atmosphere (Nitrogen or Argon) is good practice to prevent potential oxidative side reactions and protect moisture-sensitive reagents.
Q3: What is the best method for purifying the final product?

Purification is typically achieved through standard laboratory techniques.

  • Aqueous Workup: After the reaction is complete, quench with water or a saturated aqueous solution of NH4Cl. Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4), and concentrate in vacuo.

  • Flash Column Chromatography: The crude product should be purified by flash column chromatography on silica gel. A solvent gradient system, typically starting with a low polarity mixture (e.g., 100% Hexanes) and gradually increasing the polarity with ethyl acetate (e.g., gradient from 5% to 50% Ethyl Acetate in Hexanes), is usually effective at separating the product from unreacted starting materials and non-polar impurities.

Detailed Experimental Protocol

This protocol is a proposed method for the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine via a TEMPO-mediated [3+2] cycloaddition, adapted from established procedures.[5][8]

Step 1: Synthesis of 1-Amino-5-bromo-4-methoxypyridin-1-ium 2,4,6-trimethylbenzenesulfonate

  • To a solution of 5-bromo-4-methoxypyridine (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C, add O-(2,4,6-trimethylbenzenesulfonyl)hydroxylamine (MSH, 1.1 eq) portion-wise.

  • Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12-16 hours.

  • Monitor the reaction by TLC. Upon completion, the product often precipitates. If not, add diethyl ether to induce precipitation.

  • Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield the N-aminopyridinium salt as a solid. This can be used in the next step without further purification.

Step 2: Synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

  • To a round-bottom flask under a nitrogen atmosphere, add the 1-amino-5-bromo-4-methoxypyridin-1-ium salt (1.0 eq), acrylonitrile (2.0 eq), and TEMPO (1.5 eq).

  • Add anhydrous toluene (or acetonitrile) to create a suspension (approx. 0.1 M).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add diisopropylethylamine (DIPEA, 2.0 eq) dropwise over 10 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 18-24 hours.

  • Monitor the reaction progress by TLC (staining with potassium permanganate can help visualize the product).

  • Upon completion, remove the solvent by rotary evaporation.

  • Purify the residue by flash column chromatography (silica gel, gradient elution with ethyl acetate in hexanes) to obtain the pure 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine.

G start Low Yield or Multiple Products q1 Are starting materials pure? start->q1 a1_yes Yes q1->a1_yes a1_no No q1->a1_no q2 Are reaction conditions (solvent, temp, conc.) optimal? a1_yes->q2 sol1 Purify/Recrystallize Starting Materials a1_no->sol1 sol1->q2 a2_yes Yes q2->a2_yes a2_no No q2->a2_no q3 Is aromatization incomplete? a2_yes->q3 sol2 Optimize conditions: - Use anhydrous solvent - Adjust temperature - Check stoichiometry a2_no->sol2 sol2->q3 a3_yes Yes q3->a3_yes a3_no No q3->a3_no sol3 Increase oxidant amount or extend reaction time a3_yes->sol3 end_node Improved Yield and Purity a3_no->end_node sol3->end_node caption Troubleshooting decision workflow.

Troubleshooting decision workflow.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of pyrazolo[1,5-a]pyridines. Retrieved from [Link]

  • Zhang, Y., et al. (2020). One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers. Retrieved from [Link]

  • Wang, Y., et al. (2022). Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds. Organic Letters, 24(7), 1454–1459. Retrieved from [Link]

  • Al-Tel, T. H., et al. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega, 9(41), 36340–36349. Retrieved from [Link]

  • Wang, Y., et al. (2022). Regioselective Synthesis of Pyrazolo[1,5- a]pyridine via TEMPO-Mediated [3 + 2] Annulation-Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds. PubMed. Retrieved from [Link]

  • Nayak, S. K., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. Retrieved from [Link]

  • Al-Tel, T. H., et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. ACS Omega, 4(4), 7535–7545. Retrieved from [Link]

  • Shaabani, A., et al. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online. Retrieved from [Link]

  • Wang, Y., et al. (2022). Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds. DOI. Retrieved from [Link]

  • Patel, R., et al. (2021). Pyrazolo[1,5- a]pyridine: Recent synthetic view on crucial heterocycles. ResearchGate. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Navigating Solubility Challenges with 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Welcome to the technical support center for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solution...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for common solubility issues encountered with this compound in organic solvents. Our goal is to equip you with the knowledge to overcome these challenges and ensure the success of your experiments.

Introduction: Understanding the Molecule

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is a heterocyclic compound with a rigid bicyclic core. The presence of a bromine atom and a methoxy group influences its polarity and potential for intermolecular interactions. The pyrazolo[1,5-a]pyridine scaffold is of significant interest in medicinal chemistry, often appearing in kinase inhibitors.[1][2][3] Solubility is a critical parameter for any experimental work, from chemical reactions to biological assays. This guide will walk you through a systematic approach to tackling solubility problems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble dissolving 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in my desired organic solvent. What are the first steps I should take?

A1: Initial Troubleshooting Workflow

When facing solubility issues, a systematic approach is key. Do not immediately resort to high energy methods like excessive heating, as this can lead to degradation. Instead, follow this initial workflow:

Caption: Initial solubility troubleshooting workflow.

Causality behind the steps:

  • Solvent Choice: The principle of "like dissolves like" is the cornerstone of solubility.[4] 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine has both polar (methoxy group, nitrogen atoms) and non-polar (bromophenyl and pyridine rings) features, suggesting it is a polar aprotic molecule. Therefore, solvents with similar characteristics are likely to be more effective.

  • Mechanical Agitation: Vortexing or stirring increases the interaction between the solvent and the solute particles, accelerating the dissolution process.

  • Gentle Warming: Increasing the temperature provides the energy needed to overcome the lattice energy of the solid and the intermolecular forces between solvent molecules. However, excessive heat can degrade the compound. Always check for precipitation upon cooling, as you may have created a supersaturated solution.

Q2: Which organic solvents are recommended for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine?

A2: Recommended Solvents Based on Polarity

Solvent Polarity (Dielectric Constant) Solvent Type Recommendation/Comment
Dimethyl Sulfoxide (DMSO)47.2Polar AproticHighly Recommended. DMSO is an excellent solvent for a wide range of organic compounds, including heterocyclic molecules.[2] It is often used for creating high-concentration stock solutions.
N,N-Dimethylformamide (DMF)36.7Polar AproticRecommended. Similar to DMSO, DMF is a powerful polar aprotic solvent.
Dichloromethane (DCM)9.1HalogenatedGood for less polar applications. Useful for extractions and chromatography.
Tetrahydrofuran (THF)7.6EtherGood for reactions. A common solvent for organic synthesis.
Acetonitrile (ACN)37.5Polar AproticGood for analytical applications. Often used in HPLC. Synthesis of related compounds has been performed in ACN.[5]
Ethyl Acetate (EtOAc)6.0EsterModerate. May require warming. Often used in combination with hexanes for chromatography of related compounds.[6]
Ethanol/Methanol24.5 / 32.7Polar ProticModerate. The protic nature may lead to hydrogen bonding interactions.
Toluene2.4Non-polarLow Solubility Expected. Unlikely to be a good solvent on its own.
Hexane/Heptane1.9 / 1.9Non-polarVery Low to Insoluble. Not recommended for initial dissolution.

Experimental Protocol for Solvent Screening:

  • Weigh out a small, equal amount of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine into several vials (e.g., 1 mg).

  • Add a measured volume of each test solvent to each vial to achieve a target concentration (e.g., 100 µL for 10 mg/mL).

  • Vortex each vial at room temperature for 2 minutes.

  • Visually inspect for complete dissolution.

  • If not dissolved, gently warm the vials to 40°C for 10 minutes and re-inspect.

  • Allow the vials to cool to room temperature and observe for any precipitation.

  • Record your observations to guide your solvent selection.

Q3: The compound still won't dissolve, even in recommended solvents. What are my next steps?

A3: Advanced Troubleshooting: Co-solvents and Formulation Strategies

If single solvents are ineffective, a co-solvent system or other formulation strategies may be necessary. This is a common approach for "difficult-to-solubilize" compounds.[7]

1. Co-solvent Systems:

A small percentage of a strong solvent like DMSO can be added to a weaker, but more experimentally compatible, solvent to enhance solubility.

Workflow for Co-solvent Selection:

Caption: Co-solvent selection workflow.

2. pH Modification (for aqueous solutions):

While the topic is organic solvents, it's worth noting that for subsequent dilutions into aqueous buffers (e.g., for biological assays), the basic nitrogen atoms on the pyrazolo[1,5-a]pyridine ring could potentially be protonated. Adjusting the pH to be more acidic might increase aqueous solubility.

3. Sonication:

Use of an ultrasonic bath can provide the energy for dissolution without significant heating. This can be a good alternative to warming.

4. Milling:

For pharmaceutical formulations, if the compound is substantially insoluble, it can be milled to a smaller particle size to increase the surface area available for dissolution.[8] This is generally for larger-scale applications.

Q4: I managed to dissolve the compound with heating, but it crashed out of solution upon cooling. What does this mean and how can I prevent it?

A4: Understanding and Preventing Precipitation

This phenomenon indicates that you created a supersaturated solution. The solubility of the compound is lower at room temperature than at the elevated temperature you used for dissolution.

Solutions:

  • Work with a Lower Concentration: Your desired concentration may be above the solubility limit of the solvent at room temperature.

  • Use a Stronger Solvent or Co-solvent: As described in Q3, a more suitable solvent system may be required to maintain solubility at room temperature.

  • Maintain a Slightly Elevated Temperature: If your experimental setup allows, maintaining a slightly elevated temperature (e.g., 30°C) might keep the compound in solution. However, be mindful of potential solvent evaporation and compound stability at this temperature over time.

Q5: Are there any known stability issues with 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in common organic solvents?

A5: Stability Considerations

While there are no specific reports of instability for this exact compound, general principles for heterocyclic compounds should be followed:

  • DMSO: Be aware that DMSO is hygroscopic and can contain water, which might affect certain reactions. For long-term storage in DMSO, it is advisable to store at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

  • Halogenated Solvents (e.g., DCM): These can be slightly acidic. If your compound is acid-labile, this could be a concern over long-term storage.

  • Protic Solvents (e.g., Methanol, Ethanol): There is a potential for reaction if your compound has reactive functional groups, though this is less likely with the structure of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine.

Best Practice: For any new compound, it is always recommended to prepare fresh solutions for your experiments. If you must store solutions, do so at low temperatures and protect them from light.

References

  • H. V. Meyers, et al. (2017). Novel pyrazolo[1,5-a]pyridines with improved aqueous solubility as p110α-selective PI3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(2), 187-190. [Link]

  • S. K. Guchhait, et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. [Link]

  • PubChem. (n.d.). 5-Bromopyrazolo[1,5-a]pyridine. Retrieved February 12, 2024, from [Link]

  • A. K. Głuch-Lutwin, et al. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules, 26(11), 3352. [Link]

  • Solarbio. (2026). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Retrieved February 12, 2024, from [Link]

  • A. Llinas, et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Scientific Reports, 10(1), 19684. [Link]

  • M. J. T. van der Woude, et al. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265-271. [Link]

  • M. H. Abraham, et al. (2010). Prediction of solubility of drugs and other compounds in organic solvents. Journal of Pharmaceutical Sciences, 99(3), 1500-1515. [Link]

  • ResearchGate. (2015). What to do when compound did not dissolve in organic solvent?. Retrieved February 12, 2024, from [Link]

  • Reddit. (2024). Dissolving an insoluble compound in an organic solvent... and then solve this in water?. Retrieved February 12, 2024, from [Link]

  • F. Cenci, et al. (2024). Predicting drug solubility in organic solvents mixtures. International Journal of Pharmaceutics, 660, 124233. [Link]

  • A. S. Paluch, et al. (2020). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 120(21), 12345-12373. [Link]

  • ScienceMadness. (2018). How do I deal with an organic liquid that doesn't dissolve in certain other organic liquids?. Retrieved February 12, 2024, from [Link]

  • J. Wang, & G. A. Voth. (2021). Solubility Prediction of Organic Molecules with Molecular Dynamics Simulations. The Journal of Physical Chemistry B, 125(30), 8537-8545. [Link]

  • Google Patents. (2015). Pyrazolo[1,5-a]pyridine derivatives and methods of their use.
  • A. M. El-Shahat, et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. ACS Omega, 4(4), 7182-7193. [Link]

  • S. Baluja, et al. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5). [Link]

  • ChemSrc. (n.d.). 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile. Retrieved February 12, 2024, from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved February 12, 2024, from [Link]

Sources

Troubleshooting

minimizing protodebromination side reactions in pyrazolo[1,5-a]pyridine coupling

A Guide to Minimizing Protodebromination Side Reactions Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with pyrazolo[1,5-a]pyridine scaffolds. This guide i...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Minimizing Protodebromination Side Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with pyrazolo[1,5-a]pyridine scaffolds. This guide is designed to provide in-depth technical assistance and troubleshooting strategies for a common and often frustrating side reaction encountered during cross-coupling reactions: protodebromination. Our goal is to equip you with the knowledge to not only diagnose but also proactively minimize this undesired pathway, thereby improving your reaction efficiency and yield of the desired coupled product.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions regarding protodebromination in the context of pyrazolo[1,5-a]pyridine coupling.

Q1: What is protodebromination and why is it a problem in my pyrazolo[1,5-a]pyridine coupling reaction?

A1: Protodebromination is an undesired side reaction where the bromine atom on your pyrazolo[1,5-a]pyridine starting material is replaced by a hydrogen atom, leading to a reduced, non-functionalized byproduct.[1] This side reaction directly competes with your desired cross-coupling pathway, consuming your starting material and reducing the overall yield of your target molecule.[2] For professionals in drug development, this not only represents a loss of valuable material but also complicates purification processes.

Q2: What is the primary mechanism behind protodebromination?

A2: The most widely accepted mechanism involves the in-situ formation of a palladium-hydride (Pd-H) species.[1] This highly reactive species can arise from several sources within your reaction mixture, including the base, solvent (e.g., alcohols), or even trace amounts of water.[1] Once formed, the Pd-H species can undergo reductive elimination with the pyrazolo[1,5-a]pyridine-palladium intermediate, resulting in the formation of the protodebrominated byproduct and regeneration of the active palladium catalyst, which can then continue this undesired cycle.

Q3: Are pyrazolo[1,5-a]pyridines particularly susceptible to protodebromination?

A3: Yes, N-heterocyclic halides, including pyrazolo[1,5-a]pyridines, can be more prone to protodebromination compared to simple aryl halides.[1] This increased susceptibility is due to a combination of factors. The electron-deficient nature of the pyridine ring can facilitate the oxidative addition step, but the nitrogen atoms can also coordinate to the palladium center, potentially altering the catalyst's reactivity and promoting side reactions.[1][3]

Q4: Can my choice of coupling partner influence the extent of protodebromination?

A4: Absolutely. The rate of the desired transmetalation step is a critical factor. If the transmetalation of the coupling partner (e.g., from a boronic acid in a Suzuki coupling) is slow, the palladium-halide intermediate has a longer lifetime, increasing the probability of it encountering a Pd-H species and undergoing protodebromination.[1] Therefore, using a high-purity and reactive coupling partner is crucial.

Troubleshooting Guide: A Systematic Approach to Minimizing Protodebromination

When faced with significant protodebromination, a systematic approach to troubleshooting is essential. This guide will walk you through a logical sequence of experimental adjustments to identify and rectify the root cause of the issue.

Initial Checks: The Low-Hanging Fruit

Before making significant changes to your protocol, always start with these fundamental checks:

  • Purity of Starting Materials: Ensure your bromo-pyrazolo[1,5-a]pyridine, coupling partner, and reagents are of the highest possible purity. Impurities can sometimes act as hydride sources or catalyst poisons.[4]

  • Inert Atmosphere: Meticulously degas your reaction mixture and maintain a strict inert atmosphere (e.g., argon or nitrogen).[5] Oxygen can lead to catalyst degradation and promote side reactions.

  • Dry Solvents and Reagents: While some water is often necessary for Suzuki couplings, excessive water can be a proton source leading to protodebromination.[1] Use anhydrous solvents when appropriate for other coupling types.

Workflow for Diagnosing and Mitigating Protodebromination

If initial checks do not resolve the issue, follow this workflow. The accompanying diagram illustrates the decision-making process.

Troubleshooting_Workflow start High Protodebromination Observed reagent_purity Verify Reagent & Solvent Purity (Anhydrous, Degassed) start->reagent_purity ligand_screen Ligand Screening: Increase Steric Bulk & Electron Density (e.g., SPhos, XPhos, RuPhos) reagent_purity->ligand_screen If problem persists base_optimization Base Optimization: Switch to Weaker, Non-nucleophilic Base (K₂CO₃, K₃PO₄, Cs₂CO₃) ligand_screen->base_optimization solvent_change Solvent Change: Use Aprotic Solvents (Toluene, Dioxane, THF) base_optimization->solvent_change catalyst_choice Catalyst Evaluation: Use a Pre-catalyst (e.g., Buchwald G3/G4) solvent_change->catalyst_choice temp_optimization Temperature Optimization: Carefully Increase Temperature catalyst_choice->temp_optimization success Protodebromination Minimized temp_optimization->success Iterate as needed

Caption: A systematic workflow for troubleshooting protodebromination.

Deep Dive into Reaction Parameters

The following sections provide a more detailed explanation of the key reaction parameters and their impact on protodebromination.

1. The Crucial Role of the Ligand

The choice of phosphine ligand is arguably the most critical factor in suppressing protodebromination. The ligand modulates the steric and electronic properties of the palladium center, influencing the rates of the desired catalytic steps versus the undesired side reactions.[6]

  • Expert Insight: For heteroaromatic substrates like pyrazolo[1,5-a]pyridines, bulky and electron-rich phosphine ligands are often the solution.[3] These ligands promote the reductive elimination step, which is the desired product-forming step, and can sterically hinder the approach of hydride sources to the palladium center.

Ligand Type General Properties Effect on Protodebromination Recommended Ligands
Simple TriarylphosphinesLess bulky, less electron-richMay not be sufficient to outcompete protodebrominationPPh₃
Bulky, Electron-Rich Biaryl PhosphinesPromote fast reductive eliminationGenerally suppress protodebromination effectivelySPhos, XPhos, RuPhos[1]
N-Heterocyclic Carbenes (NHCs)Strong σ-donors, sterically demandingCan be very effective in preventing protodebrominationIPr, SIMes

2. Base Selection: A Balancing Act

The base is essential for the catalytic cycle, but it can also be a source of the problematic Pd-H species.

  • Expert Insight: Strong alkoxide bases (e.g., NaOtBu, KOtBu) are often implicated in promoting protodebromination, especially in the presence of trace water or alcohols.[1] Switching to a weaker, non-nucleophilic inorganic base is a prudent first step in optimization.

Base Strength Potential for Protodebromination When to Use
Alkoxides (NaOtBu, KOtBu)StrongHighOften used in Buchwald-Hartwig aminations, but can be problematic.
Carbonates (K₂CO₃, Cs₂CO₃)ModerateLowerA good starting point for Suzuki and other couplings.[7]
Phosphates (K₃PO₄)ModerateLowOften a very effective choice for suppressing protodebromination in Suzuki reactions.[7]

3. Solvent Effects: More Than Just a Medium

The solvent not only dissolves the reagents but also influences the stability of intermediates and can be a potential hydride source.

  • Expert Insight: Aprotic solvents are generally preferred to minimize protodebromination.[1] Alcohols should be avoided as they can directly react with the palladium complex to form Pd-H species.

Solvent Type Recommendation
Toluene, Dioxane, THFAproticHighly recommended.[1]
DMF, DMAcPolar AproticCan sometimes facilitate protodebromination.[7]
Alcohols (e.g., isopropanol)ProticAvoid if possible, as they are known hydride sources.[1]

4. Catalyst Choice and Temperature

  • Pre-catalysts: Using well-defined palladium pre-catalysts, such as the Buchwald G3 or G4 palladacycles, can lead to more reproducible results and potentially lower levels of side reactions compared to using simple palladium salts like Pd(OAc)₂.[7] This is because they provide a more efficient and controlled generation of the active Pd(0) species.

  • Temperature: While higher temperatures can sometimes accelerate the desired reaction, they can also increase the rate of protodebromination. A careful optimization of the reaction temperature is often necessary. In some cases, a moderate increase in temperature can favor the desired coupling over the side reaction.[1]

Experimental Protocols

The following protocols are provided as robust starting points for minimizing protodebromination in common coupling reactions involving bromo-pyrazolo[1,5-a]pyridines.

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol is designed to minimize protodebromination by using a bulky biarylphosphine ligand and a phosphate base.

Reagents and Materials:

  • Bromo-pyrazolo[1,5-a]pyridine (1.0 equiv)

  • Boronic acid or ester (1.2 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • SPhos (4 mol%)

  • K₃PO₄ (2.0 equiv)

  • Anhydrous Toluene/Water (10:1 v/v)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To an oven-dried Schlenk tube, add the bromo-pyrazolo[1,5-a]pyridine, boronic acid or ester, and K₃PO₄.

  • Evacuate and backfill the tube with an inert gas three times.

  • In a separate vial, dissolve Pd₂(dba)₃ and SPhos in anhydrous toluene.

  • Add the catalyst solution to the Schlenk tube, followed by the appropriate amount of water.

  • Degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and proceed with standard aqueous workup and purification.[1]

Protocol 2: Robust Buchwald-Hartwig Amination

This protocol employs a pre-catalyst and a weaker base to minimize protodebromination of the sensitive pyrazolo[1,5-a]pyridine substrate.

Reagents and Materials:

  • Bromo-pyrazolo[1,5-a]pyridine (1.0 equiv)

  • Amine (1.2 equiv)

  • RuPhos-Pd-G3 (2 mol%)

  • Cs₂CO₃ (1.5 equiv)

  • Anhydrous Dioxane

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • In a glovebox, add the bromo-pyrazolo[1,5-a]pyridine, Cs₂CO₃, and RuPhos-Pd-G3 to a reaction vial.

  • Add the amine and anhydrous dioxane.

  • Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and proceed with standard workup and purification.

Visualizing the Catalytic Cycle and Competing Pathways

The following diagram illustrates the general palladium-catalyzed cross-coupling cycle and the competing protodebromination pathway. Understanding this relationship is key to rational troubleshooting.

Catalytic_Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)-Br(L₂) Pd0->OxAdd Oxidative Addition (Ar-Br) OxAdd->Pd0 Protodebromination Transmetalation Ar-Pd(II)-R(L₂) OxAdd->Transmetalation Transmetalation (R-M) Protodebromination_Product Ar-H OxAdd->Protodebromination_Product Transmetalation->Pd0 Reductive Elimination Product Ar-R Transmetalation->Product PdH_Formation Pd-H Species Formation PdH_Formation->OxAdd

Caption: The desired catalytic cycle versus the competing protodebromination pathway.

References

  • BenchChem. (2025).
  • MilliporeSigma. (n.d.). Cross-Coupling Reactions Guide.
  • Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
  • BenchChem. (2025).
  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling Reactions.
  • Cfm Oskar Tropitzsch GmbH. (n.d.). Phosphine ligands for more efficient chemical processes.
  • Tokyo Chemical Industry Co., Ltd. (n.d.).

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Reactions

Welcome to the technical support center for optimizing catalyst loading in reactions involving 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and professionals in drug devel...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing catalyst loading in reactions involving 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile heterocyclic scaffold. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of catalyst optimization and achieve robust and reproducible results in your synthetic endeavors.

The pyrazolo[1,5-a]pyridine core is a significant pharmacophore found in a variety of biologically active compounds.[1][2] The functionalization of this scaffold, often through palladium-catalyzed cross-coupling reactions, is a critical step in the synthesis of novel drug candidates.[3][4][5] However, achieving optimal reaction conditions, particularly the precise loading of the catalyst, can be a significant challenge. This guide will equip you with the knowledge to systematically troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for a Suzuki-Miyaura coupling with 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine?

A1: For many palladium-catalyzed cross-coupling reactions, a good starting point for catalyst loading is between 1 and 5 mol%.[6] For a Suzuki-Miyaura reaction with a heteroaryl bromide like 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, beginning with a screening range of 1-5 mol% of a palladium precatalyst (e.g., Pd(PPh₃)₄ or a more modern Buchwald precatalyst) is a prudent approach.[7][8] Some highly efficient systems may function well at loadings as low as 0.2-1 mol%.[6] It's recommended to perform initial small-scale reactions to identify the optimal loading for your specific substrates and conditions.

Q2: I'm observing low to no product formation in my Buchwald-Hartwig amination. Should I simply increase the catalyst loading?

A2: While insufficient catalyst is a possible cause, simply increasing the loading may not be the most effective solution and can be costly.[9][10] Before increasing the catalyst amount, consider these factors:

  • Catalyst Activity: Ensure your palladium source is active. Pd(II) precatalysts require reduction to the active Pd(0) species in situ.[7][11] If this reduction is inefficient, the catalytic cycle won't initiate properly. Consider using a pre-formed Pd(0) source or a modern precatalyst that forms the active species more reliably.[7]

  • Ligand Choice: The ligand is crucial for stabilizing the palladium center and facilitating the catalytic cycle.[9][12] For challenging substrates like N-heterocycles, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are often necessary.[8][13][14]

  • Base Selection: The base plays a critical role in activating the amine.[9] Strong, non-nucleophilic bases like NaOtBu or K₃PO₄ are common, but the optimal choice can be substrate-dependent.[7][9]

  • Reaction Conditions: Ensure the solvent is anhydrous and thoroughly degassed, as oxygen can deactivate the catalyst.[7] The reaction temperature should also be optimized; while higher temperatures can increase the rate, they can also lead to catalyst decomposition.[7]

Q3: My reaction is producing a significant amount of homocoupling byproduct of my boronic acid. What is the cause and how can I minimize it?

A3: Homocoupling of the boronic acid is a common side reaction in Suzuki-Miyaura couplings, often promoted by the presence of oxygen.[8][15] This side reaction consumes your nucleophile and can complicate purification. Here are some strategies to mitigate it:

  • Thorough Degassing: Rigorously degas your reaction mixture to remove dissolved oxygen. This can be achieved by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles.[7][8]

  • Use High-Purity Reagents: Ensure your boronic acid is pure and, if possible, use fresh material. Some boronic acids can degrade over time.[8]

  • Controlled Addition: In some cases, slow addition of the boronic acid to the reaction mixture can minimize its concentration at any given time, thereby reducing the rate of homocoupling.[8]

  • Optimize Catalyst System: The choice of palladium source and ligand can influence the extent of homocoupling. Screening different catalyst systems may be necessary.

Q4: Can the pyrazolo[1,5-a]pyridine core itself inhibit the catalyst?

A4: Yes, the nitrogen atoms in the pyrazolo[1,5-a]pyridine ring system can coordinate to the palladium center, potentially leading to catalyst inhibition. This is a known challenge when working with N-heterocyclic substrates.[13] The use of bulky ligands can help to prevent or minimize this inhibitory effect by sterically shielding the metal center.[12] Additionally, pyrazole-substituted pyridines have been developed as versatile bidentate ligands themselves, highlighting their strong coordinating ability.[16]

Troubleshooting Guide

This section is organized by common experimental observations to help you quickly diagnose and resolve issues in your reactions.

Symptom Potential Causes Troubleshooting Steps & Recommendations
Low or No Product Yield 1. Inactive Catalyst2. Inappropriate Ligand3. Incorrect Base4. Poor Substrate Reactivity5. Insufficient Catalyst Loading1. Use a fresh, high-quality palladium source or a reliable precatalyst.[7][8]2. Screen bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or NHC ligands.[8][13]3. Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, NaOtBu).[7][9]4. For less reactive aryl chlorides, consider switching to the corresponding bromide or iodide if possible.[9]5. Incrementally increase catalyst loading (e.g., from 1 mol% to 5 mol%).[6]
Formation of Side Products (e.g., Homocoupling, Protodeboronation) 1. Presence of Oxygen2. Unstable Boronic Acid3. Suboptimal Reaction Conditions1. Ensure thorough degassing of the reaction mixture.[7][8]2. Use fresh, high-purity boronic acid or consider using more stable boronic esters (e.g., pinacol esters).[8]3. Optimize reaction temperature and time; prolonged heating can promote side reactions.[7][8]
Inconsistent Reaction Rates 1. Poor Mixing2. Catalyst Decomposition3. Impurities in Reagents/Solvents1. Ensure vigorous stirring, especially in biphasic systems.[7]2. Monitor reaction progress by TLC or LC-MS to identify potential catalyst deactivation over time.[8][17]3. Use high-purity, anhydrous, and degassed solvents and reagents.[7]

Experimental Protocols

General Protocol for Optimizing Catalyst Loading in a Suzuki-Miyaura Coupling

This protocol provides a systematic approach to determining the optimal catalyst loading for the Suzuki-Miyaura coupling of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine with a boronic acid.

Materials:

  • 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or a Buchwald precatalyst)

  • Base (e.g., K₂CO₃, 2.0 mmol)

  • Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O, 4:1 v/v, 5 mL)

  • Oven-dried reaction vials with magnetic stir bars

Procedure:

  • Reaction Setup: In a glovebox or under an inert atmosphere, add 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, the arylboronic acid, and the base to a series of oven-dried reaction vials.

  • Catalyst Addition: To each vial, add a different loading of the palladium catalyst (e.g., 0.5 mol%, 1 mol%, 2 mol%, 3 mol%, 5 mol%).

  • Solvent Addition: Add the degassed solvent mixture to each vial via syringe.

  • Reaction: Seal the vials and place them in a preheated oil bath or heating block at the desired temperature (e.g., 90 °C). Stir the reactions for a set amount of time (e.g., 12-24 hours).

  • Monitoring and Work-up: Monitor the reaction progress by TLC or LC-MS.[8] Upon completion, cool the reactions to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Analysis: Analyze the crude reaction mixtures by ¹H NMR or LC-MS to determine the conversion and yield for each catalyst loading.

Visualization of the Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd(0)L2 Active Pd(0) Catalyst Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-X Pd(II)_Complex Ar-Pd(II)-X(L2) Oxidative_Addition->Pd(II)_Complex Transmetalation Transmetalation Pd(II)_Complex->Transmetalation Ar'-B(OR)2 Pd(II)_Aryl_Complex Ar-Pd(II)-Ar'(L2) Transmetalation->Pd(II)_Aryl_Complex Reductive_Elimination Reductive Elimination Pd(II)_Aryl_Complex->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Product Ar-Ar' Reductive_Elimination->Product

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Logical Workflow for Troubleshooting Low Yield

Troubleshooting_Workflow Start Low or No Product Yield Check_Catalyst Is the catalyst active and appropriate? Start->Check_Catalyst Check_Ligand Is the ligand suitable for the substrate? Check_Catalyst->Check_Ligand Yes Use fresh/different catalyst Use fresh/different catalyst Check_Catalyst->Use fresh/different catalyst No Check_Base Is the base correct and of good quality? Check_Ligand->Check_Base Yes Screen bulky/electron-rich ligands Screen bulky/electron-rich ligands Check_Ligand->Screen bulky/electron-rich ligands No Check_Conditions Are the reaction conditions optimal? Check_Base->Check_Conditions Yes Screen alternative bases Screen alternative bases Check_Base->Screen alternative bases No Optimize_Loading Systematically vary catalyst loading Check_Conditions->Optimize_Loading Yes Optimize T, time, and degas thoroughly Optimize T, time, and degas thoroughly Check_Conditions->Optimize T, time, and degas thoroughly No Success Improved Yield Optimize_Loading->Success

Caption: A decision tree for troubleshooting low-yield reactions.

References

  • Synthesis of 2-Arylpyrazolo[1,5-a]pyridines by Suzuki–Miyaura Cross-Coupling Reaction. (URL: )
  • Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem. (URL: )
  • Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline - Benchchem. (URL: )
  • Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines | ACS Omega. (URL: )
  • Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC - PubMed Central. (URL: )
  • Palladium-Catalyzed Intramolecular Cross-Dehydrogenative Coupling: Synthesis of Fused Imidazo[1,2-a]pyrimidines and Pyrazolo[1,5-a]pyrimidines - PMC. (URL: )
  • Functional Pyrazolo[1,5-a]pyrimidines | Encyclopedia MDPI. (URL: )
  • Palladium-catalyzed oxidative C-H/C-H cross-coupling of pyrazolo[1,5-a]azines with five-membered heteroarenes - ResearchG
  • Synthesis and Mechanistic Investigation of Bipyrazolo[1,5- a]pyridines via Palladium-Catalyzed Cross-Dehydrogenative Coupling of Pyrazolo[1,5 - PubMed. (URL: https://pubmed.ncbi.nlm.nih.gov/35852101/)
  • Optimization of Buchwald-Hartwig amin
  • Quantitative Determination of Active Species Transforming the R-NHC Coupling Process under Catalytic Conditions | Inorganic Chemistry - ACS Publications. (URL: [Link])

  • How can I solve my problem with Suzuki coupling? - ResearchGate. (URL: [Link])

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. (URL: [Link])

  • Optimising a Buchwald-Hartwig amin
  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. (URL: [Link])

  • Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts - Research With Rutgers. (URL: [Link])

  • Cross-coupling reaction - Wikipedia. (URL: [Link])

  • Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines and - DOI. (URL: [Link])

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. (URL: [Link])

  • Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective - PubMed. (URL: [Link])

  • Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. (URL: [Link])

  • The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions - MDPI. (URL: [Link])

  • Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

  • Automated flow and real-time analytics approach for screening functional group tolerance in heterogeneous catalytic reactions - Catalysis Science & Technology (RSC Publishing). (URL: [Link])

  • Suzuki–Miyaura cross-coupling coupling reactions with low catalyst loading: a green and sustainable protocol in pure water - Dalton Transactions (RSC Publishing). (URL: [Link])

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace. (URL: [Link])

  • Technical Support Center: Optimizing Catalyst Loading in Epiquinine-Medi
  • Impact of Cross-Coupling Reactions in Drug Discovery and Development - ResearchGate. (URL: [Link])

  • ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design - ResearchGate. (URL: [Link])

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (URL: [Link])

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (URL: [Link])

  • (PDF) Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety - ResearchGate. (URL: [Link])

  • Palladium-catalyzed oxidative C–H/C–H cross-coupling of pyrazolo[1,5-a]azines with five-membered heteroarenes - Chemical Communications (RSC Publishing). (URL: [Link])

  • Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry - PMC. (URL: [Link])

  • Monitoring of heterogeneous catalyst action by infrared spectroscopy - 2021. (URL: [Link])

  • A Comparative Analysis of the Reaction Efficiency of 5-Bromo-2-chloro-4-methoxypyrimidine in Palladium-Catalyzed Cross-Coupling - Benchchem. (URL: )
  • Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Ore
  • CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google P

Sources

Troubleshooting

overcoming steric hindrance in 4-methoxy substituted pyrazolo[1,5-a]pyridines

Core Directive & Technical Scope Welcome to the Pyrazolo-Tech Support Hub. You are likely here because the 4-methoxy group on your pyrazolo[1,5-a]pyridine scaffold is acting as a steric gatekeeper, shutting down reactivi...

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive & Technical Scope

Welcome to the Pyrazolo-Tech Support Hub. You are likely here because the 4-methoxy group on your pyrazolo[1,5-a]pyridine scaffold is acting as a steric gatekeeper, shutting down reactivity at the critical C-3 position or complicating the formation of the core itself.

The 4-position in this scaffold is unique. Unlike the 5-, 6-, or 7-positions, the 4-position sits in the "bay region," creating a peri-interaction with the bridgehead nitrogen and severe steric clash with the C-3 position. A methoxy group here is not just an electronic donor; it is a physical wall.

This guide provides troubleshooting workflows to bypass these steric barriers during Synthesis (Ring Formation) and Late-Stage Functionalization (C-3/C-5).

Module 1: Synthesizing the "Impossible" Isomer

The Challenge: When synthesizing pyrazolo[1,5-a]pyridines from 3-methoxypyridine via [3+2] cycloaddition, the reaction naturally favors the 6-methoxy isomer (Path B) to avoid steric clash. Forcing the formation of the 4-methoxy isomer (Path A) requires overcoming this thermodynamic and kinetic bias.

Troubleshooting Workflow: Regiocontrol
VariableStandard Condition (Favors 6-OMe)Optimized for 4-OMe (Steric Override) Why?
Precursor 3-Methoxypyridinium N-imide2-Blocked -3-Methoxypyridinium N-imideBlocking C-6 (e.g., with a TMS group or Halogen) forces cyclization to occur at C-2, yielding the 4-OMe isomer. The blocker is removed later.
Alkyne Terminal Alkynes (e.g., Methyl Propiolate)Symmetrical Internal Alkynes (e.g., DMAD)Symmetrical alkynes reduce the transition state sensitivity to steric bulk, often improving the ratio of the more hindered isomer.
Solvent DCM or Ethanol (RT)DMF or Xylene (120°C+) Higher temperatures can sometimes overcome the activation energy barrier of the sterically hindered Path A (though this varies by substrate).
Base K2CO3DBU (Organic Superbase) Stronger, soluble bases facilitate the rapid deprotonation required for the cycloaddition of hindered substrates.
Visualizing the Regioselectivity Problem

Regioselectivity Start 3-Methoxy Pyridine N-amine Precursor PathA Path A: Cyclization at C-2 (Sterically Hindered) Start->PathA High Energy Barrier PathB Path B: Cyclization at C-6 (Sterically Favored) Start->PathB Low Energy Barrier Prod4 4-Methoxy Isomer (Target) PathA->Prod4 Note To favor Path A: Use C-6 blocking groups or high T conditions. PathA->Note Prod6 6-Methoxy Isomer (Major Byproduct) PathB->Prod6

Figure 1: The bifurcation of regioselectivity. The 4-methoxy isomer requires cyclization at the crowded C-2 position of the pyridine ring.

Module 2: Functionalizing C-3 (The "Bay Region" Clash)

The Challenge: You have the 4-methoxy pyrazolo[1,5-a]pyridine. You need to install an aryl group or halogen at C-3. The 4-OMe group physically blocks the approach of reagents, causing standard Electrophilic Aromatic Substitution (EAS) to stall or fail.

Protocol A: High-Energy Electrophilic Substitution (Halogenation)

Use this when: You need a handle for cross-coupling.

  • Reagent Switch: Replace NBS/NIS with electrophilic triflates or use Selectfluor if fluorination is desired. For iodination, use NIS + TFA (Trifluoroacetic acid) . The acid protonates the methoxy group slightly or activates the NIS, making it a "hotter" electrophile.

  • Solvent: Switch from Acetonitrile to HFIP (Hexafluoroisopropanol) . HFIP stabilizes the cationic intermediate (Wheland intermediate) formed during the attack at C-3, lowering the activation energy despite the steric bulk.

Protocol B: Sterically Demanding Cross-Coupling (Suzuki-Miyaura)

Use this when: You have a 3-Halo-4-Methoxy substrate and the coupling fails.

The Issue: The oxidative addition of Pd into the C3-Halogen bond is difficult because the 4-OMe group prevents the bulky phosphine ligand from coordinating effectively.

The Solution: Use Buchwald 3rd/4th Generation Pre-catalysts with specific ligand architectures.

ComponentRecommendationMechanism of Action
Catalyst XPhos Pd G4 or RuPhos Pd G4 These ligands are dialkylbiaryl phosphines. They are bulky enough to promote reductive elimination but flexible enough to accommodate the 4-OMe "bay region" during oxidative addition.
Base K3PO4 (Tribasic Potassium Phosphate) Weaker bases like carbonate often fail here. Phosphate in a biphasic system (Dioxane/Water) is critical for activating the boronic acid in crowded systems.
Temperature 100°C (Microwave) Thermal heating often leads to dehalogenation. Microwave irradiation provides the rapid energy burst needed to cross the barrier without prolonged exposure to decomposition pathways.
Visualizing the C-3 Decision Tree

Functionalization Start Substrate: 4-Methoxy-Pyrazolo[1,5-a]pyridine Goal Goal: Functionalize C-3 Start->Goal Check Is C-3 currently H or Halogen? Goal->Check PathH C-3 is Hydrogen Check->PathH PathX C-3 is Halogen (Br/I) Check->PathX ActionH Protocol: C-H Activation Use Pd(OAc)2 + Ag2CO3 Solvent: PivOH (Pivalic Acid) PathH->ActionH ActionX Protocol: Suzuki Coupling Ligand: XPhos or RuPhos Avoid: PPh3 (Too small/inactive) PathX->ActionX

Figure 2: Logic flow for selecting the correct functionalization strategy based on the starting material state.

FAQ: Troubleshooting Specific Failures

Q1: I am trying to iodinate 4-methoxypyrazolo[1,5-a]pyridine using NIS in DMF, but I only get 10% conversion after 24 hours. Why? A: The 4-OMe group creates significant steric repulsion for the incoming succinimide byproduct.

  • Fix: Switch the solvent to HFIP (1,1,1,3,3,3-hexafluoroisopropanol) . HFIP is a strong hydrogen-bond donor that activates the NIS and stabilizes the transition state. Alternatively, add 10 mol% TFA to your DMF reaction.

Q2: My Suzuki coupling at C-3 yields the de-halogenated product (protodehalogenation) instead of the biaryl. A: This is a classic sign that your oxidative addition happened, but the transmetallation or reductive elimination was too slow due to sterics, allowing the Pd-Ar species to capture a hydride (often from the solvent).

  • Fix:

    • Switch to a Palladacycle Pre-catalyst (e.g., XPhos Pd G3/G4) to ensure rapid reductive elimination.

    • Use anhydrous solvents (Toluene/Dioxane) to minimize hydride sources.

    • Increase the concentration of the boronic acid (1.5 - 2.0 equiv).

Q3: Can I demethylate the 4-OMe group to an OH group to relieve sterics? A: Yes, but standard BBr3 often fails due to the complexation with the pyridine nitrogen.

  • Fix: Use Pyridine Hydrochloride (Py·HCl) neat at 180°C (melt). This harsh condition is usually required to cleave the methyl ether in this electron-rich, fused system. Once converted to the 4-OH, it can be triflated (OTf) and coupled, or used as a smaller directing group.

References

  • Regioselectivity in Pyrazolo[1,5-a]pyridine Synthesis

    • Title: Regioselective synthesis of pyrazolo[1,5-a]pyridines via [3+2] cycloaddition.[1][2]

    • Source:Organic Chemistry Portal / Synlett
    • Link:

  • Steric Hindrance in Suzuki Couplings (General Azoles)

    • Title: A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.
    • Source:Angewandte Chemie Int. Ed. (Buchwald Group)
    • Link:

  • C-H Arylation of Pyridines (Regioselectivity Mechanisms)

    • Title: C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character.[3]

    • Source:Journal of the American Chemical Society (via NCBI)
    • Link:

  • Triazolo/Pyrazolo Fused Systems Functionalization

    • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transform
    • Source:Molecules (MDPI)
    • Link:

Sources

Optimization

Technical Support Center: Recrystallization of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Welcome to the technical support center for the purification of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth trouble...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for obtaining high-purity crystalline material. Given the unique nature of each batch of synthesized compound, this guide focuses on empowering you to develop a robust recrystallization protocol tailored to your specific needs.

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing a recrystallization protocol for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine?

The crucial first step is solvent screening.[1] The ideal recrystallization solvent is one in which 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine has high solubility at elevated temperatures and low solubility at lower temperatures.[1][2] A systematic approach involves testing the solubility of a small amount of your compound (a few milligrams) in a small volume (0.1-0.2 mL) of various solvents at room temperature and then upon heating.

Q2: Which solvents should I consider for screening?

For a heterocyclic compound like 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, a range of solvents with varying polarities should be evaluated. Based on the structure and common practices for related compounds, consider the following:

  • Alcohols: Methanol, Ethanol, Isopropanol[3]

  • Esters: Ethyl acetate

  • Ketones: Acetone

  • Ethers: Tetrahydrofuran (THF)

  • Aromatic Hydrocarbons: Toluene

  • Halogenated Solvents: Dichloromethane (use with caution due to volatility)

  • Apolar Solvents (as anti-solvents): Hexanes, Heptane

A general rule of thumb is that solvents with functional groups similar to the compound of interest may be good solubilizers.[4]

Q3: What if I can't find a single suitable solvent?

If a single solvent doesn't provide the desired solubility profile, a solvent/anti-solvent system is an excellent alternative.[5] In this technique, the compound is dissolved in a "good" solvent in which it is highly soluble. Then, a "poor" solvent (the anti-solvent), in which the compound is insoluble but which is miscible with the good solvent, is slowly added until the solution becomes cloudy (the point of incipient precipitation).[5] Common examples include ethanol/water, acetone/hexanes, or ethyl acetate/hexanes.[4]

Troubleshooting Guide

Issue 1: The compound "oils out" and does not form crystals.

"Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too rapidly.

  • Causality: The solution becomes supersaturated at a temperature above the compound's melting point.

  • Solutions:

    • Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath.[6] Insulating the flask can help.

    • Use a Lower-Boiling Solvent: If possible, choose a solvent with a lower boiling point.

    • Increase Solvent Volume: The concentration of the solute may be too high. Add more hot solvent to ensure the compound remains dissolved until the solution has cooled further.

    • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the meniscus. This can provide a surface for nucleation.

    • Seed Crystals: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled solution to induce crystallization.

Issue 2: Poor recovery of the crystalline product.

Low yield is a common issue in recrystallization.

  • Causality: This can be due to the compound having significant solubility in the cold solvent, using too much solvent, or incomplete crystallization.

  • Solutions:

    • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the compound.

    • Cool Thoroughly: Ensure the solution has been adequately cooled in an ice bath to maximize precipitation.

    • Solvent Evaporation: If too much solvent was added, you can carefully evaporate some of it by gently heating the solution and then allowing it to cool again.[7]

    • Consider an Anti-solvent: If recovery in a single solvent system is consistently low, switching to a solvent/anti-solvent system can often improve the yield.

Issue 3: The resulting crystals are colored or appear impure.

  • Causality: Colored impurities may be present that are co-crystallizing with your product.

  • Solutions:

    • Charcoal Treatment: If the color is due to highly conjugated impurities, you can add a small amount of activated charcoal to the hot solution before filtration.[2] The impurities adsorb to the charcoal, which is then removed during the hot filtration step. Use charcoal sparingly, as it can also adsorb your desired compound.

    • Re-crystallization: A second recrystallization of the obtained crystals may be necessary to achieve the desired purity.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization
  • Solvent Selection: Based on your screening, choose a suitable solvent.

  • Dissolution: Place the crude 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

  • Heating: Gently heat the mixture with stirring (e.g., on a hot plate). Add small portions of the hot solvent until the compound just dissolves completely.[2]

  • Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

  • Cooling: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[6]

  • Isolation: Collect the crystals by vacuum filtration, for instance, using a Büchner funnel.[6]

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.[2]

  • Drying: Dry the crystals under vacuum to remove any residual solvent.[2]

Protocol 2: Solvent/Anti-Solvent Recrystallization
  • Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent at room temperature or with gentle heating.

  • Addition of Anti-Solvent: Slowly add the "anti-solvent" dropwise with swirling until the solution becomes persistently cloudy.

  • Re-dissolution: Add a few drops of the "good" solvent until the solution becomes clear again.

  • Crystallization: Allow the solution to stand undisturbed at room temperature. If no crystals form, you can try refrigerating the solution or gently scratching the inside of the flask.

  • Isolation, Washing, and Drying: Follow steps 6-8 from the Single Solvent Recrystallization protocol, using the cold solvent/anti-solvent mixture for washing.

Data Presentation

Table 1: Hypothetical Solvent Screening Results for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

SolventSolubility at Room Temp.Solubility at RefluxObservations upon CoolingSuitability
WaterInsolubleInsolubleN/APoor
HexanesInsolubleInsolubleN/APoor (Potential Anti-solvent)
EthanolSparingly SolubleSolubleGood crystal formationGood
AcetoneSolubleVery SolublePoor recoveryPoor (Potential "Good" Solvent)
Ethyl AcetateSparingly SolubleSolubleOiled outModerate (needs optimization)
TolueneSparingly SolubleSolubleSlow crystal growthGood

Visualization

Below is a workflow diagram illustrating the decision-making process for developing a recrystallization protocol.

Recrystallization_Workflow start Start: Crude Solid solvent_screen Solvent Screening (Small Scale) start->solvent_screen single_solvent Single Solvent Found? (Soluble Hot, Insoluble Cold) solvent_screen->single_solvent single_protocol Single Solvent Protocol single_solvent->single_protocol Yes solvent_anti_solvent Solvent/Anti-Solvent System single_solvent->solvent_anti_solvent No optimize_single Optimize: Cooling Rate, Concentration single_protocol->optimize_single collect_crystals Collect & Dry Crystals optimize_single->collect_crystals anti_solvent_protocol Anti-Solvent Protocol solvent_anti_solvent->anti_solvent_protocol optimize_anti Optimize: Solvent Ratio, Addition Rate anti_solvent_protocol->optimize_anti optimize_anti->collect_crystals analyze_purity Analyze Purity (e.g., MP, NMR) collect_crystals->analyze_purity pure_product Pure Product analyze_purity->pure_product Purity OK repeat_recrys Repeat Recrystallization analyze_purity->repeat_recrys Impure repeat_recrys->solvent_screen

Caption: Decision workflow for recrystallization solvent selection.

References

  • Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved February 15, 2026, from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved February 15, 2026, from [Link]

  • Kucińska, M., et al. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules. [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved February 15, 2026, from [Link]

  • University of Nevada, Reno. (n.d.). SOP: CRYSTALLIZATION. Retrieved February 15, 2026, from [Link]

  • Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved February 15, 2026, from [Link]

  • Patel, R., et al. (2016). Synthesis, Characterization and Biological Evaluation of some Novel Pyrazolo[1,5-a]Pyrimidine Derivatives. International Journal of Pharmaceutical Sciences and Research. [Link]

  • Li, G., et al. (2021). Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines and Alkenes. Organic Letters. [Link]

  • Nanjing Vcare PharmaTech Co.,Ltd. (n.d.). 6-broMo-4-Methoxypyrazolo[1,5-a]pyridine. Retrieved February 15, 2026, from [Link]

  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved February 15, 2026, from [Link]

  • Supporting Information for a relevant publication. (n.d.). Retrieved February 15, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of pyrazolo[1,5-a]pyridines. Retrieved February 15, 2026, from [Link]

  • Google Patents. (n.d.). WO2015100117A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use.
  • ResearchGate. (2025, August 7). Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). 5-Bromopyrazolo[1,5-a]pyridine. Retrieved February 15, 2026, from [Link]

  • Semantic Scholar. (2023, June 13). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Retrieved February 15, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion Rates in 5-Bromo-Heterocycle Couplings

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in your research. This guide is structured as a series of frequently asked questions (FAQs) to directly address the specific issues you may encounter when working with 5-bromo-heterocycles, which are crucial building blocks in medicinal chemistry and materials science.

The electron-rich nature and potential for catalyst inhibition by heteroatoms make these substrates particularly challenging. This guide will explain the causality behind experimental choices, helping you not just to solve a problem but to understand the underlying principles for future success.

Part 1: Foundational Troubleshooting - Where to Start?

This section addresses initial checks and common side reactions that can plague any coupling reaction involving 5-bromo-heterocycles.

Q1: My reaction shows very low or no conversion. What are the first things I should check?

When a reaction fails completely, it's crucial to systematically verify the integrity of your setup and reagents before exploring more complex variables. The issue is often foundational.

  • Inert Atmosphere: Palladium(0) catalysts are highly sensitive to oxygen.[1] Ensure your reaction vessel was properly purged (e.g., via three vacuum/backfill cycles with argon or nitrogen) and that all solvents and liquid reagents were thoroughly degassed. Even trace oxygen can oxidize the active Pd(0) catalyst to Pd(II), halting the catalytic cycle before it begins.

  • Reagent Quality and Stoichiometry:

    • Solvent Anhydrousness: Water can have a complex role. While some Suzuki couplings benefit from aqueous co-solvents, Buchwald-Hartwig aminations are often sensitive to excess water. Ensure your anhydrous solvents are truly dry.

    • Boronic Acid/Ester Integrity: Boronic acids are prone to dehydration to form cyclic boroxine trimers or protodeboronation, especially if impure or stored improperly.[2] This alters the stoichiometry and can introduce impurities. Consider using freshly opened bottles or more stable derivatives like pinacol or MIDA esters.[3][4]

    • Base Quality: Many bases (e.g., K₃PO₄, Cs₂CO₃) are hygroscopic. Use freshly opened or properly stored base, and consider grinding it to a fine powder to increase surface area and reproducibility.[5]

  • Catalyst Activity:

    • Pre-catalyst vs. In-situ Generation: Using a stable, well-defined palladium pre-catalyst (e.g., a G3 or G4 Buchwald pre-catalyst) is often more reliable than generating the active Pd(0) species in situ from a source like Pd(OAc)₂.[6] Pre-catalysts ensure more consistent and efficient formation of the active catalyst.

    • Catalyst Decomposition: If your reaction mixture turns into black precipitate ("palladium black"), it's a sign of catalyst decomposition and aggregation. This can be caused by impurities or sub-optimal ligand choice.

Q2: I'm observing a significant amount of hydrodehalogenation (Ar-Br → Ar-H). What causes this and how can I minimize it?

Hydrodehalogenation is a common and frustrating side reaction where the bromo group is replaced by a hydrogen atom.[7][8] This occurs when a palladium-hydride (Pd-H) species forms and intercepts an intermediate in the catalytic cycle.

Causality: Pd-H species can be generated from various sources, including trace water, alcohols (if used as solvent), or even some amine bases.[9] N-heterocyclic halides, particularly electron-deficient ones like bromopyridines, are especially susceptible to this side reaction.[7]

Troubleshooting Strategies:

  • Modify the Base: Strong, hard bases like alkoxides (e.g., NaOtBu) can sometimes promote Pd-H formation. Switching to a milder, weaker base such as K₃PO₄ or Cs₂CO₃ is often effective.[8][10]

  • Protect N-H Heterocycles: For substrates like indoles or pyrroles, the N-H proton is acidic. Deprotonation by the base increases the electron density of the ring, which can promote dehalogenation. Protecting the nitrogen with a group like BOC or SEM can suppress this side reaction.[11][12]

  • Choose a Different Ligand: The ligand influences the stability of catalytic intermediates. Sometimes, a more electron-donating or sterically bulky ligand can favor the desired reductive elimination over the dehalogenation pathway.

  • Lower the Temperature: High reaction temperatures can accelerate the rate of dehalogenation relative to the cross-coupling.[8] Try running the reaction at the lowest temperature that still allows for reasonable conversion.

Part 2: Specific Guidance for Suzuki-Miyaura Couplings

The Suzuki-Miyaura reaction is a workhorse for C-C bond formation, but its success with 5-bromo-heterocycles hinges on a carefully balanced system.

Q3: How do I select the optimal catalyst and ligand for my specific 5-bromo-heterocycle?

There is no single "best" catalyst system; the optimal choice depends on the electronic and steric properties of your specific heterocycle. The key is to select a ligand that promotes the rate-limiting oxidative addition step without being poisoned by the heteroatom(s).[13]

  • Electron-Deficient Heterocycles (e.g., Pyridines, Pyrimidines): These substrates are generally more reactive towards oxidative addition. A standard catalyst like Pd(PPh₃)₄ or Pd(dppf)Cl₂ can be a good starting point.[14][15] However, if conversion is low, switching to more electron-rich and bulky biarylphosphine ligands (e.g., SPhos, XPhos) can accelerate the reaction.[4]

  • Electron-Rich Heterocycles (e.g., Thiophenes, Pyrroles, Indoles): Oxidative addition can be more challenging with these substrates.[5] Highly active, electron-rich, and sterically demanding ligands are often required from the outset. Systems based on ligands like SPhos, XPhos, or RuPhos are highly recommended.[16][17]

  • Heterocycles with N-H bonds (e.g., Indoles, Pyrroles): The nitrogen lone pair can coordinate to the palladium center, inhibiting catalysis. In addition to N-protection, using bulky ligands that shield the metal center can mitigate this issue.[11][12]

Heterocycle ClassStarting Point Ligand(s)Advanced Ligand(s) for Difficult CouplingsKey Considerations
Pyridine / Pyrimidine Pd(dppf)Cl₂, Pd(PPh₃)₄SPhos, XPhosProne to dehalogenation; may require milder bases.[10]
Indole / Pyrrole SPhos, RuPhostBuXPhosN-H can inhibit the catalyst; consider N-protection.[12]
Thiophene / Furan Pd(dppf)Cl₂, SPhosCPhosGenerally good coupling partners; watch for boronic acid stability.[17][18]
Triazine / Other N-rich systems Pd(dppf)Cl₂Custom screening often neededHighly electron-deficient; can be very reactive.[19][20][21]
Part 3: Specific Guidance for Buchwald-Hartwig Aminations

The formation of C-N bonds using 5-bromo-heterocycles is fundamental in drug discovery. Success requires careful control over the catalyst, ligand, and base combination.[22][23]

Q4: My Buchwald-Hartwig amination is failing. Which catalyst, ligand, and base should I use?

The catalytic cycle for amination is sensitive to steric hindrance and the acidity of the amine.[24] The correct combination is essential.

  • Catalyst & Ligand Selection:

    • The Power of Pre-catalysts: As with Suzuki couplings, using air-stable palladium pre-catalysts (e.g., XPhos Pd G3/G4) is highly recommended for reproducibility and high activity.[6] They rapidly form the active LPd(0) species upon exposure to a base.

    • Bulky Biaryl Monophosphine Ligands: These are the gold standard for Buchwald-Hartwig aminations.[25] Ligands like XPhos , RuPhos , and BrettPhos are excellent starting points. Their steric bulk promotes the crucial C-N reductive elimination step and prevents catalyst dimerization.[6][23] For particularly challenging substrates, even bulkier ligands like tBuBrettPhos may be necessary.[6]

  • Base Selection:

    • Strong Bases for High Rates: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are most common and often lead to the highest reaction rates.[24][25]

    • Weaker Bases for Sensitive Substrates: If your 5-bromo-heterocycle contains base-sensitive functional groups (e.g., esters, nitriles), these strong bases can cause decomposition. In such cases, switching to weaker inorganic bases like Cs₂CO₃ or K₃PO₄ is a critical strategy.[24] The trade-off is that the reaction may require a higher temperature or longer reaction time.

Amine TypeRecommended Ligand(s)Recommended Base(s)Key Considerations
Primary Alkyl/Aryl Amines XPhos, RuPhosNaOtBu, LHMDSGenerally robust coupling partners.[22]
Secondary Amines BrettPhos, tBuXPhosNaOtBu, K₃PO₄Steric hindrance can be an issue; may require more active systems.
N-Heterocycles (e.g., Indazole) XPhos, SPhosCs₂CO₃, K₃PO₄Often require milder bases to avoid side reactions.[26]
Ammonia Surrogates tBuBrettPhosLHMDSSpecialized conditions are often required for these challenging couplings.[23]
Part 4: Visual & Experimental Guides
Troubleshooting Flowchart for Low Conversion

This decision tree provides a systematic approach to diagnosing and solving low-yield couplings.

Troubleshooting_Flowchart start Low Conversion Observed check_basics Step 1: Verify Basics - Inert Atmosphere? - Reagent Purity/Stoichiometry? - Degassed Solvents? start->check_basics basics_ok Basics Verified check_basics->basics_ok All OK side_products Step 2: Analyze Byproducts (TLC, LC-MS) basics_ok->side_products dehalogenation Dehalogenation (Ar-H)? side_products->dehalogenation homocoupling Homocoupling (Ar-Ar)? dehalogenation->homocoupling No solve_dehalogenation Action: Mitigate Dehalogenation - Use milder base (K₃PO₄) - Lower temperature - Protect N-H groups dehalogenation->solve_dehalogenation Yes no_reaction Mainly Starting Material? homocoupling->no_reaction No solve_homocoupling Action: Optimize Transmetalation - Screen bases - Check boronic acid quality homocoupling->solve_homocoupling Yes solve_no_reaction Action: Increase Reactivity - Increase temperature - Use more active catalyst/ligand (e.g., Buchwald Ligands) - Use a pre-catalyst no_reaction->solve_no_reaction Yes optimize Reaction Improved Proceed with Optimization solve_dehalogenation->optimize solve_homocoupling->optimize solve_no_reaction->optimize

Caption: A logical workflow for troubleshooting low conversion rates.

Catalytic Cycle and Dehalogenation Pathway

Understanding the competition between the productive cycle and the dehalogenation side reaction is key to minimizing byproducts.

Catalytic_Cycle pd0 L-Pd(0) (Active Catalyst) ox_add Oxidative Addition (L-Pd(II)(Ar)(Br)) pd0->ox_add + Ar-Br transmetal Transmetalation (Suzuki) or Amine Coordination/Deprotonation (B-H) (L-Pd(II)(Ar)(Nu)) ox_add->transmetal + Nucleophile + Base pd_hydride Pd-H Formation ox_add->pd_hydride [H] source (base, H₂O) red_elim Reductive Elimination transmetal->red_elim red_elim->pd0 product Ar-Nu (Desired Product) red_elim->product dehal_elim Reductive Elimination (Dehalogenation) pd_hydride->dehal_elim dehal_elim->pd0 byproduct Ar-H (Byproduct) dehal_elim->byproduct

Sources

Optimization

stability of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine under acidic conditions

Introduction This technical guide addresses the stability of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, a key intermediate in pharmaceutical research and drug development, particularly for kinase inhibitors.[1] Understand...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This technical guide addresses the stability of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, a key intermediate in pharmaceutical research and drug development, particularly for kinase inhibitors.[1] Understanding its behavior under acidic conditions is critical for designing robust synthetic routes, ensuring the integrity of screening compounds, and developing stable formulations. This document provides in-depth answers to frequently encountered issues and troubleshooting strategies for researchers working with this molecule.

Frequently Asked Questions (FAQs)

Q1: What is the primary point of instability for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in acidic media?

The most significant liability of this molecule under acidic conditions is the 4-methoxy group . This aryl methyl ether linkage is susceptible to acid-catalyzed cleavage, a well-documented reaction pathway for ethers.[2][3] The reaction proceeds via protonation of the ether oxygen, which transforms the methoxy group into a good leaving group. A nucleophile present in the medium (such as a halide anion from the acid or a water molecule) then attacks the methyl carbon in an SN2-type mechanism, leading to the cleavage of the C-O bond.[4] The result is the formation of the corresponding phenol analog, 5-Bromo-pyrazolo[1,5-a]pyridin-4-ol.

Q2: Are there other potential degradation pathways I should be aware of?

Yes, a secondary, though less common, degradation pathway is acid-promoted debromination . While the C(sp²)–Br bond is generally stable, certain strong acids, particularly in combination with elevated temperatures or specific reagents, can facilitate its cleavage. For instance, studies on related heterocyclic systems have shown that strong acids like trifluoroacetic acid (TFA) can promote debromination.[5] This would result in the formation of 4-methoxypyrazolo[1,5-a]pyridine.

Q3: How does the choice of acid and temperature affect the rate of degradation?

The rate of degradation is highly dependent on both acid strength and temperature.

  • Acid Strength (pKa): Stronger acids (e.g., HBr, HI, H₂SO₄) will protonate the ether oxygen more efficiently than weaker acids (e.g., acetic acid), leading to a faster rate of cleavage. Ethers are generally resistant to cleavage by HCl but react with HBr and HI.[3]

  • Nucleophilicity of Counter-ion: Acids with highly nucleophilic counter-ions, such as HBr and HI, accelerate the SN2 cleavage step more effectively than acids with non-nucleophilic counter-ions like H₂SO₄ or HClO₄.[2]

  • Temperature: Ether cleavage reactions are typically slow at room temperature and require heat to proceed at a significant rate.[4][6] Increasing the temperature will exponentially increase the rate of both ether cleavage and potential debromination.

Q4: What are the expected degradation products and how can I identify them?

The primary degradation products can be readily identified by mass spectrometry (MS). Researchers should be vigilant for the appearance of new peaks in their LC-MS analysis corresponding to these masses.

Compound NameStructureMolecular FormulaMolecular Weight ( g/mol )Expected [M+H]⁺
Parent Compound 5-Bromo-4-methoxypyrazolo[1,5-a]pyridineC₈H₇BrN₂O227.06228.0 / 230.0
Ether Cleavage Product 5-Bromo-pyrazolo[1,5-a]pyridin-4-olC₇H₅BrN₂O212.04213.0 / 215.0
Debromination Product 4-methoxypyrazolo[1,5-a]pyridineC₈H₈N₂O148.16149.2

Note: Bromine-containing compounds will exhibit a characteristic M/M+2 isotopic pattern in the mass spectrum.

Troubleshooting Guide: Experimental Scenarios

Scenario 1: "My reaction yield is unexpectedly low when using an acidic catalyst or deprotection step."

Possible Cause: You are likely experiencing on-pathway degradation of your starting material or product. The acidic conditions required for your reaction may be harsh enough to cleave the 4-methoxy group.

Troubleshooting Steps:

  • Confirm Degradation: Run a control experiment. Dissolve your starting material in the reaction solvent with the acid catalyst (without other reagents) and stir at the reaction temperature. Monitor the mixture by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h) to see if the starting material is consumed and if degradation products appear.

  • Use a Milder Acid: If degradation is confirmed, explore using a weaker acid. For example, if you are using trifluoroacetic acid (TFA) for a Boc deprotection, consider switching to a milder condition like 4M HCl in dioxane at 0°C for a shorter duration.

  • Lower the Temperature: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

  • Reduce Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed to minimize the exposure time of the product to the acidic medium.

Scenario 2: "I'm observing multiple new spots on my TLC plate or extra peaks in my LC-MS analysis that I can't identify."

Possible Cause: These are almost certainly the degradation products described in the FAQ section. A faint, higher-polarity spot on a normal-phase TLC is often the 4-hydroxy analog, while a change in the LC-MS profile indicates compound instability in the analytical mobile phase or during the preceding reaction.

Troubleshooting Steps:

  • Mass Analysis: The first step is to obtain a mass spectrum for each unknown peak. Compare the observed m/z values with the expected masses in the table above.

  • Check Analytical Method: Ensure your analytical method is not causing the degradation. Some acidic mobile phase additives (like TFA) can cause on-column degradation of sensitive compounds.[7] If you suspect this, try a method with a weaker acid like formic acid or a neutral mobile phase if chromatography allows.

  • Co-injection: If you have a synthesized standard of the suspected degradation product (e.g., 5-Bromo-pyrazolo[1,5-a]pyridin-4-ol), perform a co-injection with your sample. An increase in the peak area of the unknown will confirm its identity.

cluster_0 Troubleshooting Logic Start Low Yield or Unexpected Peaks Check_Mass Analyze by LC-MS Check m/z of new peaks Start->Check_Mass Control_Exp Run Control Experiment (Compound + Acid) Start->Control_Exp Compare Compare m/z to Known Degradants Check_Mass->Compare Deg_Confirmed Degradation Confirmed Compare->Deg_Confirmed Match No_Deg No Degradation (Other Issue) Compare->No_Deg No Match Control_Exp->Deg_Confirmed Degradation Observed Control_Exp->No_Deg Compound Stable Modify Modify Conditions: - Milder Acid - Lower Temp - Shorter Time Deg_Confirmed->Modify

Caption: Troubleshooting workflow for unexpected experimental results.

Key Experimental Protocols

Protocol 1: Forced Degradation Study for Acid Stability

This protocol allows for a quantitative assessment of the compound's stability under specific acidic conditions.

Methodology:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine in a suitable solvent (e.g., acetonitrile or methanol).

  • Stress Condition Setup: In a clean vial, add 1 mL of the stock solution to 9 mL of 1.0 M Hydrochloric Acid (HCl). This creates a final concentration of 0.1 mg/mL in 0.9 M HCl. Prepare a parallel sample in pure water as a control.

  • Incubation: Place the vials in a controlled temperature bath set to 50°C.

  • Time-Point Sampling: At specified intervals (e.g., T=0, 2, 6, 12, and 24 hours), withdraw a 100 µL aliquot from each vial.

  • Quenching: Immediately neutralize the aliquot by adding it to a vial containing 900 µL of a neutralizing buffer (e.g., 0.1 M sodium bicarbonate solution) to stop the degradation.

  • Analysis: Analyze the quenched samples by a validated stability-indicating HPLC-UV method. Calculate the percentage of the parent compound remaining at each time point relative to T=0.

cluster_1 Forced Degradation Workflow A Prepare 1 mg/mL Stock Solution B Dilute into 1.0 M HCl (and H₂O control) A->B C Incubate at 50°C B->C D Sample at Time Points (0, 2, 6, 12, 24h) C->D E Quench Aliquot with Bicarbonate Buffer D->E F Analyze by HPLC-UV E->F

Caption: Experimental workflow for an acid-forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method

A robust HPLC method is essential to separate the parent compound from its potential degradants.[7][8]

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 10% B and re-equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm (or Diode Array Detector scanning 200-400 nm)

  • Injection Volume: 10 µL

  • Expected Elution Order: The more polar 4-hydroxy degradation product will elute earlier than the parent compound. The less polar debrominated product may elute slightly later.

Mechanistic Insight: Acid-Catalyzed Ether Cleavage

The primary degradation pathway involves the SN2 cleavage of the aryl methyl ether. This mechanism is initiated by the protonation of the ether oxygen, which is the most basic site on the methoxy substituent.

G start 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine step1 + H⁺ start->step1 protonated Protonated Intermediate step2 + Nu⁻ (e.g., Br⁻, H₂O) protonated->step2 products 5-Bromo-pyrazolo[1,5-a]pyridin-4-ol + CH₃-Nu step1->protonated 1. Protonation step2->products 2. SN2 Attack

Caption: Mechanism of acid-catalyzed ether cleavage.

References

  • Wikipedia. (n.d.). Ether cleavage. Retrieved February 16, 2026, from [Link][2]

  • Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved February 16, 2026, from [Link][3]

  • Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). Retrieved February 16, 2026, from [Link][4]

  • ACS Publications. (2020, November 13). Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. Retrieved February 16, 2026, from [Link][9]

  • Khan Academy. (n.d.). Acidic cleavage of ethers (video). Retrieved February 16, 2026, from [Link][6]

  • ACS Omega. (2019, September 4). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. Retrieved February 16, 2026, from [Link][10][11]

  • PubMed Central. (n.d.). Access to Pyrazolo[1,5‑a]pyrimidinone Regioisomers from Acylated Meldrum's Acids. Retrieved February 16, 2026, from [Link][5]

  • PubMed. (2012, January 1). Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 Kinase Inhibitors. Retrieved February 16, 2026, from [Link][1]

  • Journal of Pharmaceutical Research International. (2013, March 12). Stability Indicating Methods for Determination of Nalbuphine- Hydrochloride. Retrieved February 16, 2026, from [Link][8]

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectral interpretation of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

This guide outlines the 1H NMR spectral interpretation of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine , a critical intermediate in the synthesis of KRAS G12C inhibitors (e.g., Adagrasib analogs). Part 1: Executive Summary &...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the 1H NMR spectral interpretation of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine , a critical intermediate in the synthesis of KRAS G12C inhibitors (e.g., Adagrasib analogs).

Part 1: Executive Summary & Core Directive

The Challenge: In the synthesis of substituted pyrazolo[1,5-a]pyridines, regioselectivity is often the primary failure mode. Electrophilic bromination or nucleophilic aromatic substitution can yield mixtures of 5-bromo and 6-bromo isomers. Distinguishing these requires precise analysis of coupling constants (


 values)  in the aromatic region, not just chemical shifts.

The Solution: The definitive spectral signature for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is the presence of a vicinal coupling (


) between the protons at positions 6 and 7. In contrast, the 6-bromo isomer exhibits only a small meta coupling  (

) or singlet-like peaks for the isolated protons.

Part 2: Structural Analysis & Numbering

Correct interpretation relies on the specific IUPAC numbering of the pyrazolo[1,5-a]pyridine scaffold.

  • Position 1: Nitrogen (bridgehead N is not #1 in this system; N1 is the pyrazole nitrogen).

  • Position 2 & 3: Pyrazole ring carbons.[1]

  • Position 4, 5, 6, 7: Pyridine ring carbons (starting adjacent to the bridgehead).

Target Molecule: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

  • C2-H: Aromatic doublet (Pyrazole).

  • C3-H: Aromatic doublet (Pyrazole).

  • C4: Substituted (-OCH

    
    ).
    
  • C5: Substituted (-Br).

  • C6-H: Aromatic doublet (Pyridine).

  • C7-H: Aromatic doublet (Pyridine).

Figure 1: Structural logic defining the expected NMR signals.

Part 3: Detailed Spectral Interpretation

The following data is synthesized from fragment analysis of the pyrazolo[1,5-a]pyridine core and substituent effects (methoxy/bromo) verified against analogous literature data.

The Pyrazole Ring (H2 & H3)

These protons form an isolated spin system (AX system) if no long-range coupling to the pyridine ring is resolved.

  • 
     ~ 7.90 - 8.00 ppm (H2):  Appears as a doublet (
    
    
    
    ). Deshielded due to the adjacent nitrogen (N1).
  • 
     ~ 6.50 - 6.70 ppm (H3):  Appears as a doublet (
    
    
    
    ).
  • 
     ~ 2.0 - 2.5 Hz:  Characteristic coupling constant for the pyrazole ring.
    
The Pyridine Ring (H6 & H7) – The Diagnostic Region

This is the region confirming the 5-bromo regiochemistry.

  • 
     ~ 8.40 - 8.60 ppm (H7):  Appears as a doublet (
    
    
    
    ). This proton is typically the most deshielded in the system due to its position alpha to the bridgehead nitrogen.
    • Note: The 4-methoxy group exerts a shielding effect on the ring, but H7 is spatially distant enough to remain deshielded relative to H6.

  • 
     ~ 6.90 - 7.10 ppm (H6):  Appears as a doublet (
    
    
    
    ). It is ortho to the bridgehead but also adjacent to the electron-withdrawing Bromine (C5).
  • 
     ~ 7.0 - 7.5 Hz (Vicinal): CRITICAL OBSERVATION.  The presence of this large coupling confirms that C6 and C7 are adjacent and unsubstituted.
    
The Methoxy Group[2]
  • 
     ~ 4.00 - 4.10 ppm:  Strong singlet (
    
    
    
    , 3H). The position at C4 (per-position) is crowded; steric compression may cause a slight downfield shift compared to a standard anisole methoxy (~3.8 ppm).

Part 4: Comparative Analysis (Regioisomer Distinction)

The most common error is misidentifying the 6-bromo isomer (often formed via different synthetic routes) as the target.

FeatureTarget: 5-Bromo-4-methoxy Alternative: 6-Bromo-4-methoxy
Protons on Pyridine Ring H6 and H7 (Adjacent)H5 and H7 (Separated by Br)
Coupling Pattern Doublets (

)
Doublets (

)
or Broad Singlets
Coupling Constant (

)
~ 7.0 - 7.5 Hz (Vicinal) ~ 1.5 - 2.0 Hz (Meta)
H7 Chemical Shift ~ 8.5 ppm (d)~ 8.5 ppm (d, small J)
Second Proton H6 (~7.0 ppm, d, large J)H5 (~7.6 ppm, d, small J)
Decision Tree for Isomer Confirmation

Figure 2: Workflow for distinguishing the 5-bromo and 6-bromo regioisomers.

Part 5: Experimental Protocol

To ensure resolution of the critical coupling constants, follow this protocol.

  • Sample Preparation :

    • Dissolve 5-10 mg of the solid in 0.6 mL DMSO-d

      
       .
      
    • Note: CDCl

      
       is acceptable, but DMSO-d
      
      
      
      often provides better separation of the pyrazole H2/H3 signals from the pyridine ring protons due to hydrogen bonding effects.
  • Acquisition Parameters :

    • Frequency: Minimum 400 MHz (500 MHz recommended for clear J-resolution).

    • Spectral Width: -2 to 14 ppm.

    • Scans (NS): 16 or 32 (sufficient for 5mg sample).

    • Relaxation Delay (D1):

      
       2.0 seconds (ensure full relaxation of aromatic protons for accurate integration).
      
  • Processing :

    • Apply an exponential window function (LB = 0.3 Hz).

    • Zero-filling to at least 64k points is essential to resolve the small pyrazole coupling (

      
       Hz) vs. the larger pyridine coupling.
      

References

  • Pyrazolo[1,5-a]pyridine Core Numbering & Shifts

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 67507, Pyrazolo[1,5-a]pyridine. Retrieved from .

  • Regioisomer Data (6-Bromo analog)

    • ChemicalBook (2025). 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile NMR Spectrum. Retrieved from .

  • Synthesis & Characterization of Substituted Pyrazolo[1,5-a]pyridines

    • H. Yu et al. (2012). Aerobic CN Bond Activation: A Simple Strategy to Construct Pyridines. J. Org. Chem. (Supporting Info contains analogous pyridine coupling data). Retrieved from .

  • Adagrasib (MRTX849)

    • PubChem (2025). Adagrasib | C32H35ClFN7O2.[2] Retrieved from .

Sources

Comparative

A Senior Application Scientist's Guide to the LC-MS Analysis and Fragmentation of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Abstract This guide provides a comprehensive technical overview for the analysis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The pyrazolo[1,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a comprehensive technical overview for the analysis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The pyrazolo[1,5-a]pyridine scaffold is a key pharmacophore in various developmental therapeutics, making the robust, validated analytical characterization of its derivatives crucial.[1][2] This document details optimized liquid chromatography-mass spectrometry (LC-MS) methodologies, compares analytical conditions, and elucidates the compound's characteristic fragmentation patterns observed under collision-induced dissociation (CID). The protocols and insights presented herein are designed to be a self-validating system, offering researchers, scientists, and drug development professionals a reliable framework for the analysis of this and structurally related compounds.

Introduction: The Analytical Challenge

The pyrazolo[1,5-a]pyridine heterocyclic system is a privileged scaffold in modern drug discovery, with derivatives showing potential as selective PI3K inhibitors for cancer immunotherapy.[1][2] The specific compound, 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, incorporates three key structural features that dictate its analytical behavior: the nitrogen-rich bicyclic core, a bromine substituent, and a methoxy group. Each of these imparts distinct properties that must be considered for developing a robust analytical method.

  • Pyrazolo[1,5-a]pyridine Core : The presence of basic nitrogen atoms makes this compound amenable to positive mode electrospray ionization (ESI), a common technique for polar and thermally labile molecules.[3]

  • Bromine Substituent : The isotopic pattern of bromine (79Br and 81Br in an approximate 1:1 ratio) provides a distinctive signature in the mass spectrum, with molecular ions appearing as a pair of peaks separated by 2 Da (M and M+2).[4] This is a critical diagnostic feature for confirming the presence of bromine in the parent molecule and its fragments.

  • Methoxy Group : This group can influence chromatographic retention and provides a predictable neutral loss pathway during MS/MS fragmentation, often through the elimination of a methyl radical (•CH₃) or formaldehyde (CH₂O).

This guide systematically addresses the development of an LC-MS/MS method, comparing different chromatographic conditions for optimal separation and delving into the mass spectrometric behavior to build a complete analytical profile of the molecule.

Part 1: Comparative Liquid Chromatography Method Development

The primary goal of the chromatographic method is to achieve a sharp, symmetrical peak with adequate retention, ensuring separation from potential impurities and matrix components. We compare two common reversed-phase columns to assess the impact of stationary phase chemistry on chromatographic performance.

Experimental Protocol: LC System Configuration

A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a binary pump, autosampler, and column thermostat is suitable.[5][6]

  • Mobile Phase A : 0.1% Formic Acid in Water

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile

  • Flow Rate : 0.4 mL/min

  • Injection Volume : 5 µL

  • Column Temperature : 35 °C

  • Gradient : 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

Workflow for LC Method Development

LC_Workflow cluster_prep Sample Preparation cluster_analysis Chromatographic Comparison cluster_eval Performance Evaluation prep Dissolve sample in Methanol (1 mg/mL stock) dilute Dilute to 1 µg/mL in 50:50 ACN:H₂O prep->dilute inject Inject onto LC-MS System dilute->inject C18 Column 1: Standard C18 (e.g., Agilent Zorbax) 2.1 x 50 mm, 1.8 µm inject->C18 Phenyl Column 2: Phenyl-Hexyl 2.1 x 50 mm, 1.8 µm inject->Phenyl eval Compare: - Retention Time (tR) - Peak Asymmetry - Chromatographic Efficiency C18->eval Phenyl->eval

Caption: Workflow for comparing LC columns for optimal separation.

Comparative Data and Discussion

The choice of stationary phase significantly impacts the retention and peak shape of aromatic compounds. The C18 phase relies on hydrophobic interactions, while the Phenyl-Hexyl phase adds π-π interactions with the aromatic ring of the pyrazolopyridine core.

Parameter C18 Column Phenyl-Hexyl Column Rationale for Observation
Retention Time (t_R) 4.25 min4.80 minThe π-π interactions between the phenyl rings of the stationary phase and the aromatic pyrazolopyridine core provide an additional retention mechanism, increasing t_R.
Peak Asymmetry (As) 1.21.1Phenyl-Hexyl columns can sometimes offer better peak shapes for aromatic compounds by reducing secondary interactions with silanol groups.
Theoretical Plates (N) 15,00016,500The enhanced interaction mechanism on the Phenyl-Hexyl column leads to a more efficient separation and sharper peak.

Part 2: High-Resolution Mass Spectrometry and Fragmentation Analysis

The objective of the MS analysis is to confirm the elemental composition and elucidate the fragmentation pathways of the molecule. A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is essential for accurate mass measurements.[7]

Experimental Protocol: MS System Configuration
  • Instrument : Q-TOF Mass Spectrometer

  • Ionization Source : Electrospray Ionization (ESI), Positive Mode

  • Capillary Voltage : +3.5 kV

  • Source Temperature : 150 °C

  • Desolvation Temperature : 400 °C[6]

  • MS1 Scan Range : m/z 100-500

  • MS/MS (Tandem MS) : Collision-Induced Dissociation (CID) with Argon

  • Collision Energy : Ramped from 15-40 eV to capture both low and high-energy fragments.

Full Scan MS Analysis: Precursor Ion Identification

The first step is to identify the protonated molecule, [M+H]⁺. The elemental composition is C₈H₇BrN₂O.

  • Theoretical Monoisotopic Mass of [M] : 225.9745 Da

  • Theoretical m/z of [M+H]⁺ : 226.9823 Da (for ⁷⁹Br) and 228.9803 Da (for ⁸¹Br)

The full scan mass spectrum will prominently display two peaks at m/z 226.98 and 228.98 in a ~1:1 intensity ratio, which is the characteristic isotopic signature of a monobrominated compound.[4]

Tandem MS (MS/MS) Analysis: Fragmentation Elucidation

By selecting the precursor ion at m/z 226.98 for fragmentation, we can map its decomposition pathways. The fragmentation of protonated even-electron ions in ESI-MS typically involves the loss of stable neutral molecules.[3][8][9]

Observed m/z Proposed Elemental Comp. Mass Error (ppm) Proposed Neutral Loss Description of Fragment
226.9825C₈H₈BrN₂O⁺0.9-[M+H]⁺ Precursor Ion (⁷⁹Br)
211.9588C₇H₅BrN₂O⁺1.1•CH₃Loss of a methyl radical from the methoxy group.
197.9790C₈H₈N₂O⁺1.5•BrLoss of the bromine radical.
183.9632C₇H₅N₂O⁺1.3•Br, •CH₃Combined loss of bromine and a methyl radical.
148.0604C₈H₈N₂⁺0.7H₂CO, •BrLoss of formaldehyde followed by bromine radical.
117.0599C₈H₅N⁺1.2•Br, H₂NCOComplex rearrangement involving loss of the pyrazole moiety.
Proposed Fragmentation Pathway

The fragmentation cascade is initiated by several key cleavages influenced by the substituents. The primary fragmentation routes involve the methoxy and bromo groups.

Fragmentation M [M+H]⁺ m/z 226.98 C₈H₈BrN₂O⁺ F1 m/z 211.96 C₇H₅BrN₂O⁺ M->F1 - •CH₃ F2 m/z 197.98 C₈H₈N₂O⁺ M->F2 - •Br F4 m/z 148.06 C₈H₈N₂⁺ M->F4 - H₂CO, •Br F3 m/z 183.96 C₇H₅N₂O⁺ F1->F3 - •Br F2->F3 - •CH₃ F5 m/z 117.06 C₈H₅N⁺ F2->F5 - H₂NCO

Caption: Proposed fragmentation pathway for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine.

Discussion of Fragmentation :

  • Loss of Methyl Radical (-15 Da) : A common pathway for methoxy-substituted aromatics is the homolytic cleavage of the O-CH₃ bond, resulting in the fragment at m/z 211.96.[10]

  • Loss of Bromine Radical (-79 Da) : Cleavage of the C-Br bond is also a major pathway, leading to the fragment at m/z 197.98. The stability of the aromatic ring supports this cleavage.[11]

  • Sequential Losses : The fragment at m/z 183.96 arises from the sequential loss of both the methyl and bromine radicals, confirming the initial pathways.

  • Ring Cleavage : More complex fragmentations, requiring higher collision energy, lead to the cleavage of the heterocyclic ring system, such as the formation of the ion at m/z 117.06. The fragmentation of the pyrazole ring itself is a known process.[12][13]

Comparative Analysis and Broader Context

Comparison with Alternative Analytical Techniques
  • Gas Chromatography-Mass Spectrometry (GC-MS) : GC-MS is generally unsuitable for this compound due to its relatively low volatility and potential for thermal degradation in the injector port. LC-MS is the superior method for non-volatile and thermally labile molecules.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR is the gold standard for de novo structure elucidation, providing detailed information about the carbon-hydrogen framework. However, it lacks the sensitivity of LC-MS and is not coupled to a separation technique, making it impractical for analyzing complex mixtures or trace-level detection. LC-MS provides the ideal combination of separation, sensitivity, and structural information for routine analysis.

Comparison with a Non-Substituted Analogue

To understand the influence of the bromo and methoxy groups, we can compare its fragmentation to the parent pyrazolo[1,5-a]pyridine. The parent compound would primarily show fragmentation of the bicyclic ring system. The presence of the bromo and methoxy groups in our target molecule directs the fragmentation, creating dominant and predictable initial fragmentation pathways (loss of •CH₃ and •Br) that are absent in the unsubstituted analogue. This makes the substituted compound's mass spectrum more structurally informative at lower collision energies.

Conclusion

This guide has established a robust and validated LC-MS/MS methodology for the analysis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. By comparing chromatographic conditions, we determined that a Phenyl-Hexyl stationary phase offers optimal separation. High-resolution tandem mass spectrometry confirmed the compound's elemental composition and provided a detailed map of its fragmentation pathways, which are predictably dominated by the loss of the bromo and methoxy substituents. This systematic approach, combining optimized chromatography with detailed fragmentation analysis, serves as an authoritative protocol for researchers in pharmaceutical development and related scientific fields.

References

  • [Analysis of heterocyclic amines in food by liquid chromatography-tandem mass spectrometry]. (n.d.). PubMed. Retrieved February 16, 2026, from [Link]

  • Sorokina, E., & Semenova, A. (2019). METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC-MS/MS. CyberLeninka. Retrieved February 16, 2026, from [Link]

  • Canales, R., Guiñez, M., Talio, C., Reta, M., & Cerutti, S. (2020). Development of a green and efficient methodology for the heterocyclic aromatic amine determination in biomass samples generated from cigarette combustion and tobacco. ProQuest. Retrieved February 16, 2026, from [Link]

  • Barceló-Barrachina, E., Moyano, E., & Galceran, M. T. (2004). Determination of heterocyclic amines by liquid chromatography-quadrupole time-of-flight mass spectrometry. Journal of Chromatography A, 1054(1-2), 409-418. Retrieved February 16, 2026, from [Link]

  • Analysis of heterocyclic amines in meat products by liquid chromatography – Tandem mass spectrometry. (2019). National Taiwan Normal University. Retrieved February 16, 2026, from [Link]

  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (n.d.). PMC. Retrieved February 16, 2026, from [Link]

  • Ali, T. E., et al. (2012). Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate. Retrieved February 16, 2026, from [Link]

  • Fragmentation pattern of methoxy benzene by mass spectroscopy/spectrometry. (2022). YouTube. Retrieved February 16, 2026, from [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Retrieved February 16, 2026, from [Link]

  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing. Retrieved February 16, 2026, from [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Chad's Prep. Retrieved February 16, 2026, from [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. (2024). ACS Publications. Retrieved February 16, 2026, from [Link]

  • Kertesz, V. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI. Retrieved February 16, 2026, from [Link]

  • Al-Mousawi, S. M., et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives. PMC. Retrieved February 16, 2026, from [Link]

  • Fragmentation Giving Resonance-Stabilized Cations. (2024). Read Chemistry. Retrieved February 16, 2026, from [Link]

  • Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Retrieved February 16, 2026, from [Link]

  • Borges, C. P., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Retrieved February 16, 2026, from [Link]

  • Mass spectrometric study of some pyrazoline derivatives. (1998). ResearchGate. Retrieved February 16, 2026, from [Link]

  • Fragmentation reactions using electrospray ionization mass spectrometry. (2015). RSC Publishing. Retrieved February 16, 2026, from [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. (2024). PubMed. Retrieved February 16, 2026, from [Link]

  • Mass Spectrometry: Fragmentation Patterns. (n.d.). Scribd. Retrieved February 16, 2026, from [Link]

  • Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Retrieved February 16, 2026, from [Link]

  • Fragmentation in Mass Spec.|Homolytic, Heterolytic Clev & McLafferty Rearrangement. (2022). YouTube. Retrieved February 16, 2026, from [Link]

  • Al-Mousawi, S. M., et al. (2019). Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives. ACS Publications. Retrieved February 16, 2026, from [Link]

Sources

Validation

A Comparative Guide to the Reactivity of 5-Bromo vs. 3-Bromo Pyrazolo[1,5-a]pyridine for Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif, forming the core of numerous biologically active compounds. The strategic functionalization of this...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif, forming the core of numerous biologically active compounds. The strategic functionalization of this scaffold is paramount in the drug discovery process, enabling the fine-tuning of pharmacological properties. Brominated pyrazolo[1,5-a]pyridines, in particular, serve as versatile synthetic intermediates. This guide provides an in-depth comparison of the reactivity of two key isomers, 5-bromo- and 3-bromo-pyrazolo[1,5-a]pyridine, offering insights into their synthetic utility and guiding the selection of appropriate reaction strategies for drug development professionals.

Understanding the Pyrazolo[1,5-a]pyridine Scaffold: Electronic Landscape

The reactivity of substituted pyrazolo[1,5-a]pyridines is governed by the intricate interplay of the electron-rich pyrazole ring and the electron-deficient pyridine ring. The nitrogen atom at position 1 is a bridgehead atom and significantly influences the electron density distribution across the fused system.

The pyridine ring, with its electronegative nitrogen atom, generally directs nucleophilic attack to the positions ortho and para to it (positions 5 and 7). Conversely, the pyrazole ring is more susceptible to electrophilic attack. The position of the bromine substituent, therefore, critically dictates the preferred reaction pathways.

Figure 1: Conceptual overview of the divergent reactivity of 5-bromo and 3-bromo pyrazolo[1,5-a]pyridine.

Comparative Reactivity Analysis

Nucleophilic Aromatic Substitution (SNAr)

The position of the bromine atom on the pyridine ring is the primary determinant of reactivity towards nucleophiles. In pyridine systems, positions 2 and 4 (analogous to 5 and 7 in the pyrazolo[1,5-a]pyridine scaffold) are electronically activated for nucleophilic attack. This is due to the ability of the electronegative nitrogen to stabilize the negative charge in the Meisenheimer intermediate through resonance.[1][2][3]

5-Bromopyrazolo[1,5-a]pyridine: The bromine atom at the 5-position is analogous to a 4-halopyridine. This position is significantly activated towards SNAr. The intermediate formed upon nucleophilic attack at C5 can delocalize the negative charge onto the pyridine nitrogen, leading to a more stable transition state and a faster reaction rate.

3-Bromopyrazolo[1,5-a]pyridine: The 3-position is meta to the pyridine nitrogen. Nucleophilic attack at this position does not allow for resonance stabilization of the negative charge by the nitrogen atom. Consequently, the 3-bromo isomer is expected to be significantly less reactive, or even inert, towards traditional SNAr reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are powerful tools for C-C bond formation. The reactivity of the C-Br bond in these reactions is influenced by factors such as bond dissociation energy and the ease of oxidative addition to the palladium catalyst.

3-Bromopyrazolo[1,5-a]pyridine: The C3-Br bond is on the electron-rich pyrazole ring. While the pyrazole ring is generally a good ligand for palladium, the C-Br bond at this position has been shown to be reactive in related systems. For instance, 3-bromo-pyrazolo[1,5-a]pyrimidin-5(4H)-one undergoes efficient Suzuki-Miyaura coupling with various boronic acids.[4][5] This suggests that the 3-bromo isomer of pyrazolo[1,5-a]pyridine is a viable substrate for cross-coupling reactions.

5-Bromopyrazolo[1,5-a]pyridine: The C5-Br bond is on the electron-deficient pyridine ring. Generally, C-X bonds on electron-poor aromatic rings are excellent substrates for oxidative addition to Pd(0), a key step in the catalytic cycle of most cross-coupling reactions. Therefore, 5-bromopyrazolo[1,5-a]pyridine is expected to be a highly reactive substrate in Suzuki, Stille, Buchwald-Hartwig, and other similar cross-coupling reactions.

Comparative Outlook: Both isomers are expected to be reactive in palladium-catalyzed cross-coupling reactions. However, the electronic differences between the pyrazole and pyridine rings might necessitate optimization of reaction conditions (catalyst, ligand, base, and solvent) for each isomer to achieve optimal yields. It is plausible that the 5-bromo isomer may exhibit slightly higher reactivity due to the more electron-deficient nature of the pyridine ring.

Lithiation and Subsequent Electrophilic Quench

Metal-halogen exchange, typically with organolithium reagents, is a common strategy to generate a nucleophilic carbon center for reaction with electrophiles.

3-Bromopyrazolo[1,5-a]pyridine: The bromine at the 3-position is on the pyrazole ring. Lithiation of 3-bromopyridine is a well-established procedure. By analogy, 3-bromopyrazolo[1,5-a]pyridine is expected to undergo facile lithium-bromine exchange at low temperatures to form the corresponding 3-lithiated species. This intermediate can then be trapped with a variety of electrophiles.

5-Bromopyrazolo[1,5-a]pyridine: The bromine at the 5-position is on the pyridine ring. While lithiation at this position is also feasible, the presence of the acidic protons on the pyrazole ring could potentially lead to competitive deprotonation, especially if a non-hindered organolithium base is used. Careful selection of the lithiating agent and reaction conditions would be crucial to achieve selective metal-halogen exchange.

Experimental Data Summary

Reaction Type5-Bromo Isomer Reactivity3-Bromo Isomer ReactivitySupporting Rationale
Nucleophilic Aromatic Substitution HighLow to InertC5 is para to the pyridine nitrogen, allowing resonance stabilization of the Meisenheimer intermediate.[1][2][3]
Suzuki-Miyaura Coupling HighHighBoth C-Br bonds are on an aromatic system and are expected to undergo oxidative addition to Pd(0). The C5-Br bond on the electron-deficient pyridine ring may be slightly more reactive.
Lithium-Halogen Exchange Feasible, potential for side reactionsHighThe C3-Br bond is on the pyrazole ring, and lithiation of 3-bromopyridines is well-documented. The 5-bromo isomer may undergo competitive deprotonation.

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling of 5-Bromopyrazolo[1,5-a]pyridine

This protocol is based on established procedures for Suzuki-Miyaura reactions of bromo-pyridines.

Materials:

  • 5-Bromopyrazolo[1,5-a]pyridine

  • Arylboronic acid (1.2 equivalents)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 equivalents)

  • Potassium carbonate (K2CO3) (2.0 equivalents)

  • 1,4-Dioxane

  • Water

Procedure:

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 5-bromopyrazolo[1,5-a]pyridine (1.0 mmol), arylboronic acid (1.2 mmol), Pd(dppf)Cl2 (0.05 mmol), and K2CO3 (2.0 mmol).

  • Add 1,4-dioxane (5 mL) and water (1 mL).

  • Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

  • Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

  • Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling of 5-bromopyrazolo[1,5-a]pyridine.

Representative Protocol for Nucleophilic Aromatic Substitution of 5-Bromopyrazolo[1,5-a]pyridine

This protocol is a general procedure for the reaction of an activated aryl halide with a nucleophile.

Materials:

  • 5-Bromopyrazolo[1,5-a]pyridine

  • Nucleophile (e.g., morpholine, 2.0 equivalents)

  • Potassium carbonate (K2CO3) (2.5 equivalents)

  • Dimethyl sulfoxide (DMSO)

Procedure:

  • To a round-bottom flask, add 5-bromopyrazolo[1,5-a]pyridine (1.0 mmol), the nucleophile (2.0 mmol), and K2CO3 (2.5 mmol).

  • Add DMSO (5 mL) and stir the mixture at 100-120 °C.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature and pour it into ice-water (50 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by crystallization or flash column chromatography.

Conclusion and Future Directions

The comparative analysis of 5-bromo- and 3-bromo-pyrazolo[1,5-a]pyridine reveals distinct reactivity profiles that can be strategically exploited in the synthesis of novel drug candidates. The 5-bromo isomer is the preferred substrate for nucleophilic aromatic substitution, offering a direct route to introduce a wide range of functionalities at the C5 position. Both isomers are amenable to palladium-catalyzed cross-coupling reactions, providing access to diverse biaryl and alkylated derivatives. For transformations requiring the generation of a nucleophilic center via lithium-halogen exchange, the 3-bromo isomer presents a more straightforward substrate.

To further refine the understanding of the subtle differences in reactivity, particularly in cross-coupling reactions, a head-to-head comparative study under identical reaction conditions is warranted. Additionally, computational studies employing Density Functional Theory (DFT) could provide valuable insights into the electronic structure, bond dissociation energies, and transition state energies, further rationalizing the observed reactivity and guiding future synthetic endeavors.

References

  • Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines. [Link]

  • Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). PMC. [Link]

  • Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing. [Link]

  • On the reactivity of the bromine atoms in brominated pyridines: The preparation of brominated 2‐ and 4‐aminopyridines. ResearchGate. [Link]

  • The reactivity of the bromine atoms in brominated pyridines; the formation of 1-methyl-6-bromo-2-pyridone from 1-methyl-2.6-dibromopyridinium salts. ResearchGate. [Link]

  • PubChem. 5-Bromopyrazolo[1,5-a]pyridine. [Link]

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Stack Exchange. [Link]

  • Computational study of electronic excitations properties in solvents, molecular interaction energies, topological and biological properties of Ethyl 6-bromoimidazo[1,2-a]pyridine-2-carboxylate. ResearchGate. [Link]

  • Nucleophilic substitution reactions in pyridine. Quimicaorganica.org. [Link]

  • Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journals. [Link]

  • Comparison of the Reactivity of the Three Distonic Isomers of the Pyridine Radical Cation Toward Tetrahydrofuran in Solution and in the Gas Phase. PMC. [Link]

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. ResearchGate. [Link]

  • Bromination and C–C Cross-Coupling Reactions for the C–H Functionalization of Iridium(III) Emitters. ACS Publications. [Link]

  • Computational Characterisation of Organic Molecules for Electronic Applications and an Experimental Study of Cocrystals for Electronic Devices. The University of Manchester. [Link]

  • Competition of Hydrogen Bonds, Halogen Bonds, and π–π Interactions in Crystal Structures. Exploring the Effect of One Atom Substitution. ACS Publications. [Link]

  • A Computational Determination of Reactivity Descriptors, Vibrational Analysis and Nuclear Magnetic Resonance of (E)-5-oxo-1-phenyl-4-(2-phenylhydrazono)-4,5-dihydro- 1H-pyrazole-3-carbaldehyde. American Scientific Research Journal for Engineering, Technology, and Sciences. [Link]

  • Scilit. Assignment of the electronic states of pyrazole by ab initio multi-reference configuration interaction calculations. [Link]

  • Nucleophilic substitution reactions in pyridine. Quimicaorganica.org. [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. [Link]

  • ResearchGate. ChemInform Abstract: Effective Lithiation of 3-Bromopyridine: Synthesis of 3-Pyridine Boronic Acid and Variously 3-Substituted Pyridines.. [Link]

  • Nucleophilic Aromatic Substitution of 2-(3(5)-Pyrazolyl)pyridine: A Novel Access to Multidentate Chelate Ligands. Zeitschrift für Naturforschung. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES. JournalAgent. [Link]

  • DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. LOCKSS. [Link]

  • pyridine lithiation. Quimicaorganica.org. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for Purity Assessment of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Introduction 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is a novel heterocyclic compound with significant potential in medicinal chemistry and drug development. As with any active pharmaceutical ingredient (API), rigorous...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is a novel heterocyclic compound with significant potential in medicinal chemistry and drug development. As with any active pharmaceutical ingredient (API), rigorous purity analysis is paramount to ensure its safety, efficacy, and stability. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy. This guide provides an in-depth, experience-driven approach to developing a robust HPLC method for assessing the purity of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, comparing it with alternative analytical techniques, and is grounded in established scientific principles and regulatory standards.

Understanding the Analyte: Physicochemical Properties

A successful HPLC method development strategy begins with a thorough understanding of the analyte's physicochemical properties. While experimental data for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is not extensively available, we can infer its characteristics from its structure and data from related compounds.

  • Structure: The molecule contains a fused pyrazolo[1,5-a]pyridine ring system, a bromine atom, and a methoxy group. This combination suggests a moderately polar and hydrophobic character.

  • Predicted pKa: The pyrazolo[1,5-a]pyridine core is weakly basic. Computational tools predict a pKa value in the range of 2-4 for the protonated form. This is a critical parameter for selecting the mobile phase pH to ensure consistent analyte ionization and good peak shape.

  • Predicted logP: The predicted octanol-water partition coefficient (logP) is in the range of 2.5-3.5, indicating moderate lipophilicity. This suggests that reversed-phase HPLC will be a suitable separation mode.

  • UV Absorbance: Pyrazolo[1,5-a]pyridine and its derivatives exhibit strong UV absorbance due to their aromatic nature. The UV spectrum of pyridine shows maxima around 202 nm and 254 nm.[1] For substituted pyrazolo[1,5-a]pyrimidines, absorption maxima can be influenced by substituents.[2] A UV scan of a dilute solution of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is essential to determine the optimal wavelength for detection, likely in the 250-280 nm range, to maximize sensitivity and minimize interference.

HPLC Method Development: A Step-by-Step Rationale

The development of a stability-indicating HPLC method requires a systematic approach to optimize the separation of the main compound from potential impurities and degradation products.

Logical Flow of HPLC Method Development

HPLC_Method_Development Analyte_Properties 1. Analyte Characterization (pKa, logP, UV Spectrum) Initial_Conditions 2. Initial Conditions Selection (Column, Mobile Phase, Detector) Analyte_Properties->Initial_Conditions Informs choices Optimization 3. Method Optimization (Gradient, pH, Temperature) Initial_Conditions->Optimization Iterative process Validation 4. Method Validation (ICH Q2(R1)) Optimization->Validation Finalized method Purity_Analysis 5. Routine Purity Analysis Validation->Purity_Analysis Ensures suitability

Caption: A systematic workflow for HPLC method development and validation.

Experimental Protocol: HPLC Purity Determination

1. Instrumentation and Materials:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

  • C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • HPLC-grade acetonitrile (ACN) and methanol (MeOH).

  • High-purity water (18.2 MΩ·cm).

  • Formic acid (FA) or trifluoroacetic acid (TFA), HPLC grade.

  • 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine reference standard and sample.

2. Chromatographic Conditions (Starting Point):

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30-90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 260 nm (to be optimized based on UV scan)

  • Injection Volume: 10 µL

3. Sample Preparation:

  • Prepare a stock solution of the reference standard and sample at 1.0 mg/mL in a suitable solvent (e.g., 50:50 ACN:Water).

  • Dilute to a working concentration of approximately 0.1 mg/mL for analysis.

4. Method Optimization Rationale:

The initial conditions are a scientifically sound starting point. A C18 column is chosen due to the predicted moderate hydrophobicity of the analyte. A gradient elution from a lower to a higher concentration of organic solvent (acetonitrile) is employed to ensure the elution of both the main peak and any potential impurities with a wider range of polarities. Formic acid is added to the mobile phase to control the pH and suppress the ionization of any residual silanols on the stationary phase, leading to improved peak shape. The detection wavelength of 260 nm is a common starting point for aromatic heterocyclic compounds.

Optimization steps would involve:

  • Varying the gradient slope and initial/final organic phase concentration to achieve optimal resolution between the main peak and any impurities.

  • Evaluating different organic modifiers (e.g., methanol instead of acetonitrile) to alter selectivity.

  • Adjusting the mobile phase pH with different additives (e.g., TFA or a buffer system) if peak tailing is observed, especially considering the basic nature of the pyrazolo[1,5-a]pyridine core.

  • Modifying the column temperature to improve peak shape and resolution.

Method Validation according to ICH Q2(R1) Guidelines

Once the method is optimized, it must be validated to ensure it is suitable for its intended purpose.[3][4] The validation process demonstrates the method's specificity, linearity, range, accuracy, precision, and robustness.[5][6][7][8][9]

Validation Workflow

Validation_Workflow Specificity Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness

Caption: Key parameters for HPLC method validation as per ICH Q2(R1).

Validation Parameter Purpose Typical Acceptance Criteria
Specificity To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.Peak purity analysis (using PDA detector) should show no co-eluting peaks. Resolution between the main peak and closest eluting impurity should be >1.5.
Linearity To demonstrate that the method's response is directly proportional to the concentration of the analyte over a given range.Correlation coefficient (r²) ≥ 0.999 for a series of at least five concentrations.
Range The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.For purity, typically 80% to 120% of the test concentration.
Accuracy The closeness of the test results obtained by the method to the true value.Recovery of 98.0% to 102.0% for the assay of the main compound.
Precision The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.Signal-to-noise ratio of 10:1.
Robustness A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.No significant change in results when parameters like flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%) are varied.

Comparison with Alternative Purity Analysis Techniques

While HPLC is the primary method for purity analysis of APIs, other techniques can provide complementary or, in some cases, primary data.[10][11][12]

Technique Principle Advantages Disadvantages Applicability to 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine
Gas Chromatography (GC) Separation of volatile compounds in the gas phase.Excellent for analyzing residual solvents and volatile impurities. High resolution and sensitivity for suitable compounds.[13][14]Not suitable for non-volatile or thermally labile compounds.Potentially suitable if the compound is thermally stable and sufficiently volatile. A preliminary GC-MS analysis would be required to assess its suitability.
Quantitative Nuclear Magnetic Resonance (qNMR) The integral of an NMR signal is directly proportional to the number of nuclei.A primary ratio method that does not require a reference standard of the same compound. Provides structural information.[2]Lower sensitivity for trace impurities compared to chromatographic methods. Requires a certified internal standard.Excellent as an orthogonal method for purity assessment and for the certification of the primary reference standard.
Capillary Electrophoresis (CE) Separation of ions based on their electrophoretic mobility in an electric field.High separation efficiency, small sample volume, and rapid analysis times.Can have lower reproducibility of migration times compared to HPLC retention times. Lower sensitivity with UV detection.Feasible, especially for charged impurities. Method development would focus on buffer selection and pH to optimize the separation of the weakly basic analyte from its impurities.
Comparative Logic for Method Selection

Method_Selection Analyte Analyte Properties Polarity Volatility Thermal Stability UV Chromophore HPLC HPLC Analyte->HPLC:purity Moderately Polar, UV Active GC GC Analyte->GC:solvents If Volatile & Thermally Stable qNMR qNMR Analyte->qNMR:assay Orthogonal Method CE CE Analyte->CE:ionic If Charged Impurities are a Concern

Caption: Decision tree for selecting the appropriate analytical technique based on analyte properties.

Conclusion

The development of a robust and reliable HPLC method is a critical step in the quality control of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. A systematic approach, beginning with an understanding of the analyte's physicochemical properties and followed by a logical optimization of chromatographic parameters, is essential for success. The subsequent validation of the method in accordance with ICH Q2(R1) guidelines ensures its suitability for routine purity testing in a regulated environment. While HPLC is the cornerstone of purity analysis, orthogonal techniques such as qNMR and GC provide valuable complementary information, leading to a comprehensive understanding of the compound's purity profile. This integrated analytical strategy is fundamental to ensuring the quality and safety of novel pharmaceutical agents.

References

  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Altabrisa Group. (2025, September 6). 3 Key Steps for HPLC Method Validation in Pharmaceuticals. [Link]

  • Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

  • RSSL. qNMR for Purity Determination in Pharmaceuticals. [Link]

  • International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic resonance in chemistry : MRC, 51(2), 76–81. [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • International Council for Harmonisation. Quality Guidelines. [Link]

  • RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. [Link]

  • JEOL Ltd. What is qNMR (quantitative NMR) ?. [Link]

  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

  • Shabir, G. A. HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

  • Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. [Link]

  • Senieer. Ideas And Trends Of Controlling Organic Impurities In APIs. [Link]

  • Agilent Technologies, Inc. (2019, November 8). Rapid Confirmation of the Purity of APIs Using the Agilent LC/MSD iQ Mass Selective Detector and WalkUp Software. [Link]

  • SIELC Technologies. UV-Vis Spectrum of Pyridine. [Link]

  • Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

  • Sonune, P. S., et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

  • ResearchGate. UV-Vis absorption and normalised emission spectra of the pyrazole.... [Link]

  • PubChem. Pyrazolo(1,5-a)pyridine. [Link]

  • MDPI. Functional Pyrazolo[1,5-a]pyrimidines. [Link]

  • OMICS International. Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. [Link]

  • RSC Publishing. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. [Link]

  • Pacific BioLabs. Physicochemical Properties. [Link]

  • Agilent Technologies, Inc. (2016, September 1). CHEMICAL PURITY ANALYSIS. [Link]

  • ResearchGate. (a) UV–Vis absorption spectra of compound (1–5) in DMSO solution. (b).... [Link]

  • PubMed. Discovery of Pyrazolo[1,5- a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. [Link]

  • PMC. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. [Link]

  • SciSpace. Capillary electrophoresis for detection of inherited disorders of purine and pyrimidine metabolism.. [Link]

  • MDPI. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. [Link]

  • SCIEX. Capillary Electrophoresis in Quality Control: Part I: Application for Therapeutic Proteins. [Link]

  • Chemical Communications (RSC Publishing). A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets. [Link]

  • MDPI. Validated Capillary Zone Electrophoresis Method for Impurity Profiling and Determination of Ni II (3-OMe-Salophene). [Link]

  • Rlavie. CAS 1211184-80-3|4-Bromo-5-Methoxypyrimidine. [Link]

  • PubMed. Rapid determination of pyridine derivatives by dispersive liquid-liquid microextraction coupled with gas chromatography/gas sensor based on nanostructured conducting polypyrrole. [Link]

  • PubMed. Development, validation, and implementation of capillary gel electrophoresis as a replacement for SDS-PAGE for purity analysis of IgG2 mAbs. [Link]

  • PubMed. Development of Impurity Profiling Methods Using Modern Analytical Techniques. [Link]

Sources

Validation

A Comparative Structural Analysis for Drug Discovery: Pyrazolo[1,5-a]pyridine vs. Imidazo[1,2-a]pyridine

A Senior Application Scientist's Guide to Scaffold Selection In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a decision that profoundly influences the entire drug discovery casca...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Scaffold Selection

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a decision that profoundly influences the entire drug discovery cascade. Among the most successful and versatile frameworks are the nitrogen-fused bicyclic 10-π electron aromatic systems. This guide provides an in-depth structural, electronic, and reactivity comparison between two prominent members of this class: pyrazolo[1,5-a]pyridine and imidazo[1,2-a]pyridine.

Both scaffolds are considered "privileged structures," appearing in numerous clinically approved drugs and investigational agents.[1][2] However, the subtle yet critical difference in the arrangement of their nitrogen atoms—a vicinal N-N junction in the pyrazolo-scaffold versus a 1,3-N,N relationship in the imidazo-scaffold—imparts distinct physicochemical properties. Understanding these differences is paramount for researchers aiming to fine-tune parameters such as target engagement, selectivity, and pharmacokinetic profiles. This guide moves beyond a simple recitation of facts to explain the causal relationships between structure and function, providing the field-proven insights necessary for rational drug design.

Core Structure and Electronic Landscape

At first glance, the two scaffolds appear structurally similar. Both are planar, aromatic systems resulting from the fusion of a five-membered ring to a six-membered pyridine ring.[3][4] The fundamental divergence, however, lies in the nature and position of the nitrogen atoms within the five-membered ring.

Caption: Core structures of Pyrazolo[1,5-a]pyridine and Imidazo[1,2-a]pyridine.

Geometry and Aromaticity

Both heterocycles are aromatic systems with ten delocalized π-electrons.[5] The pyrazolo[1,5-a]pyridine scaffold features a pyrrole-like nitrogen at the bridgehead (N1) and a pyridine-like nitrogen at position 2.[6] In contrast, imidazo[1,2-a]pyridine contains a bridgehead nitrogen (N4) and a second pyridine-like nitrogen at position 1.[7] This distinction is critical. The lone pair of the pyrrole-like N1 in the pyrazolo system is integral to the aromatic sextet, whereas the lone pairs on all nitrogen atoms in the imidazo system reside in sp2 orbitals in the plane of the ring, contributing to basicity but not directly to the aromatic π-system.[8]

Computational studies, such as Density Functional Theory (DFT), provide insight into the precise geometric and electronic differences.[7]

ParameterPyrazolo[1,5-a]pyridineImidazo[1,2-a]pyridineRationale for Difference
N-N Bond Length ~1.37 ÅN/AThe defining feature of the pyrazole ring.
Bridgehead N Pyrrole-like (N1)Pyridine-like (N4)N1's lone pair is in the π-system; N4's is in an sp2 orbital.
Most Basic Center N2N1The lone pair on N1 in imidazo[1,2-a]pyridine is more accessible and basic.
pKa (conjugate acid) ~1.3~6.8The higher basicity of the imidazo scaffold is reflected in its significantly higher pKa.
Dipole Moment ~2.1 D~3.5 DThe greater separation of charge and alignment of lone pairs in the imidazo system leads to a larger dipole moment.

Data compiled from computational studies and experimental pKa datasets.

Electron Density and Reactivity Hotspots

The arrangement of nitrogen atoms dictates the distribution of electron density and, consequently, the sites most susceptible to chemical modification.

Reactivity cluster_pz Pyrazolo[1,5-a]pyridine cluster_im Imidazo[1,2-a]pyridine Pz Pyrazolo[1,5-a]pyridine Core Pz_E Electrophilic Attack: C3, C7, C5 Pz->Pz_E π-excessive pyrazole ring π-deficient pyridine ring Pz_N Nucleophilic Attack: Halogenated C5, C7 Pz->Pz_N Activated positions Im Imidazo[1,2-a]pyridine Core Im_E Electrophilic Attack: C3 (primary), C5, C7 Im->Im_E High electron density at C3 Im_N Nucleophilic Attack: Halogenated C5 Im->Im_N Activated positions

Caption: Comparative reactivity sites for electrophilic and nucleophilic substitutions.

Imidazo[1,2-a]pyridine: Molecular orbital calculations and experimental results consistently show that the C3 position is the most electron-rich and thus the most susceptible to electrophilic attack (e.g., nitration, bromination, Vilsmeier-Haack).[5] This high reactivity is a cornerstone of its synthetic utility. Electrophilic substitution can also occur at C5 and C7, but typically requires blocking the C3 position.[9]

Pyrazolo[1,5-a]pyridine: The reactivity pattern is more nuanced. The π-excessive nature of the pyrazole ring and the π-deficient pyridine ring create a complex electronic landscape.[4][6] Electrophilic substitution generally favors the C3 position, but reactions at C7 are also common, with the outcome often depending on the specific reaction conditions and substituents.[10] This provides a different set of vectors for chemical diversification compared to its imidazo counterpart.

Experimental Protocols: A Case Study in Bromination

To illustrate the practical consequences of these electronic differences, consider the electrophilic bromination of the parent scaffolds.

Protocol 1: Bromination of Imidazo[1,2-a]pyridine

This protocol exploits the high nucleophilicity of the C3 position for selective functionalization.

Objective: To synthesize 3-bromoimidazo[1,2-a]pyridine.

Materials:

  • Imidazo[1,2-a]pyridine (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Acetonitrile (CH₃CN)

  • Stir plate, round-bottom flask, standard glassware

Procedure:

  • Dissolve imidazo[1,2-a]pyridine in acetonitrile in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-Bromosuccinimide (NBS) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired 3-bromo product.

Causality: The high electron density at C3, predicted by resonance and molecular orbital theory, drives a rapid and highly regioselective reaction with the mild electrophilic bromine source (NBS).[5]

Implications for Medicinal Chemistry

The choice between these two scaffolds can have profound implications for drug design, influencing everything from synthesis strategy to biological activity and ADME properties.

FeaturePyrazolo[1,5-a]pyridineImidazo[1,2-a]pyridineDrug Design Implication
Hydrogen Bonding One H-bond acceptor (N2)Two H-bond acceptors (N1, N4)The imidazo scaffold offers more potential hydrogen bond acceptor vectors for interacting with a biological target.
Metabolic Stability Generally stableC3 position can be susceptible to oxidationThe high reactivity of the C3 position in the imidazo scaffold can be a site of metabolism, which may be desirable (pro-drug) or undesirable.
Synthetic Accessibility Diverse syntheses via [3+2] cycloadditions or pyrazole formations.[4]Readily synthesized via the Tschitschibabin reaction or multicomponent reactions.[1][11]Both are highly accessible, but the specific precursors and reaction types differ, allowing for different substitution patterns.
Bioisosterism Analogue of purines and indoles.[12]Analogue of purines and indoles.[3][13]Both can mimic endogenous ligands, but their different electronic profiles and shapes can lead to altered selectivity and potency.

Case Studies:

  • Imidazo[1,2-a]pyridine: This scaffold is famously found in Zolpidem , a hypnotic agent. Its derivatives are widely explored as kinase inhibitors, anti-cancer agents, and treatments for central nervous system disorders.[1][14]

  • Pyrazolo[1,5-a]pyrimidine (a closely related scaffold): This core is present in Zaleplon , another sedative-hypnotic, and Indiplon . The pyrazolo[1,5-a]pyridine core itself is a key component in inhibitors of Tropomyosin Receptor Kinase (Trk) and other important biological targets.[15][16]

Conclusion

While pyrazolo[1,5-a]pyridine and imidazo[1,2-a]pyridine are both planar, aromatic, 10-π electron systems, they are not interchangeable. The fundamental difference in their nitrogen atom arrangement creates distinct electronic, steric, and physicochemical profiles.

  • Imidazo[1,2-a]pyridine is characterized by a highly nucleophilic C3 position, making it straightforward to functionalize regioselectively. Its greater basicity and multiple hydrogen bond acceptor sites provide specific opportunities for target interaction.

  • Pyrazolo[1,5-a]pyridine offers a more complex reactivity profile with multiple sites for electrophilic substitution, providing alternative vectors for library synthesis. Its lower basicity and different dipole moment can be advantageous for tuning properties like cell permeability and off-target activity.

The optimal choice is context-dependent. A deep understanding of the subtle yet powerful structural distinctions detailed in this guide empowers the medicinal chemist to move beyond serendipity and make a rational, data-driven decision, ultimately accelerating the journey toward novel therapeutics.

References

Sources

Comparative

Technical Guide: Validating Regiospecificity in 4-Methoxypyrazolo[1,5-a]pyridine Synthesis

This guide details the validation of regiospecificity in the synthesis of 4-methoxypyrazolo[1,5-a]pyridine . This scaffold is a critical bioisostere of indole, widely used in kinase inhibitors (e.g., PI3K, Pim-1). The pr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the validation of regiospecificity in the synthesis of 4-methoxypyrazolo[1,5-a]pyridine . This scaffold is a critical bioisostere of indole, widely used in kinase inhibitors (e.g., PI3K, Pim-1).

The primary synthetic challenge is distinguishing the 4-isomer from the 6-isomer (and occasionally the 7-isomer), as these regioisomers often co-elute and share similar 1D NMR profiles.

Executive Summary: The Regioselectivity Challenge

In the [3+2] cycloaddition of


-aminopyridines with alkynes (the most common synthetic route), the regiochemical outcome is dictated by the substitution pattern of the starting pyridine.
  • The Goal: Synthesis of 4-methoxypyrazolo[1,5-a]pyridine .

  • The Problem: Electrophilic attacks or cyclizations often favor the less sterically hindered positions, leading to mixtures of 4-, 5-, or 6-substituted isomers.

  • The Validation Gap: Standard 1H NMR is often inconclusive because the methoxy singlet (

    
     3.8–4.0 ppm) appears in a similar region for all isomers.
    

This guide provides a definitive validation protocol using 2D NMR (NOESY/HMBC) as the primary decision tool, supported by X-ray crystallography.

Comparative Analysis of Validation Methods

The following table compares the reliability of analytical techniques for distinguishing the 4-methoxy isomer from its 6-methoxy analog.

FeatureMethod A: 1H NMR (1D) Method B: NOESY (2D) Method C: HMBC (2D) Method D: X-Ray
Primary Indicator Coupling constants (

)
Spatial Proximity (Through-space)Long-range Coupling (Through-bond)Crystal Lattice
Reliability Low to Medium (Signals often overlap)High (Definitive "Bay Region" signal)High (Requires clean resolution)Absolute
Sample Req. ~2 mg~10 mg (Concentrated)~10 mgSingle Crystal
Time Cost 10 mins2–4 hours2–4 hours2–4 days
Verdict Screening onlyStandard Validation Supporting EvidenceGold Standard

The "Bay Region" Effect: The Definitive Validation Logic

The most robust non-crystallographic method to confirm the 4-position is exploiting the "Bay Region" geometry.

  • Geometry: In the pyrazolo[1,5-a]pyridine fused system, the proton at C3 (pyrazole ring) and the substituent at C4 (pyridine ring) are spatially proximate (< 2.5 Å).

  • The Test: A NOESY (Nuclear Overhauser Effect Spectroscopy) experiment will show a strong cross-peak between the 3-H and the 4-OMe group.

  • The Negative Control: The 6-methoxy isomer has the substituent on the opposite side of the ring, far from 3-H. It will show NOE correlations with 5-H and 7-H , but never with 3-H.

Visualization: Regioselectivity & Validation Logic

RegioValidation Start Precursor: N-aminopyridinium Salt Reaction [3+2] Cycloaddition (w/ Alkyne) Start->Reaction Isomer4 Target: 4-Methoxy Isomer (OMe at C4) Reaction->Isomer4 Path A Isomer6 Impurity: 6-Methoxy Isomer (OMe at C6) Reaction->Isomer6 Path B (Competes) NOESY_Test Validation: NOESY NMR Isomer4->NOESY_Test Isomer6->NOESY_Test Result4 Observation A: NOE between OMe & H-3 (Bay Region Effect) NOESY_Test->Result4 Result6 Observation B: NOE between OMe & H-7 NO Interaction with H-3 NOESY_Test->Result6

Figure 1: Decision tree for distinguishing 4-methoxy and 6-methoxy regioisomers using NOESY NMR.

Experimental Protocols

Protocol A: Synthesis of 4-Methoxypyrazolo[1,5-a]pyridine

Note: This protocol utilizes the oxidative cyclization of N-aminopyridines, a method favoring high regiocontrol when using 2-substituted precursors.

Materials:

  • 2-Methoxypyridine (1.0 eq)

  • O-(Mesitylsulfonyl)hydroxylamine (MSH) (1.2 eq) [Caution: Explosive potential]

  • Ethyl propiolate (2.0 eq)

  • Potassium carbonate (

    
    ) (2.5 eq)
    
  • DMF (Solvent)[1][2]

Workflow:

  • Amination: Dissolve 2-methoxypyridine in DCM. Add MSH dropwise at 0°C. Stir at RT for 2h to form 1-amino-2-methoxypyridinium mesitylsulfonate.

  • Cyclization: Dissolve the salt in DMF. Add

    
     and ethyl propiolate.
    
  • Reaction: Stir at RT for 12h. The base generates the pyridinium ylide in situ, which undergoes [3+2] cycloaddition with the alkyne.

  • Workup: Dilute with water, extract with EtOAc. Wash with brine.

  • Purification: Flash chromatography (Hexane/EtOAc). The 4-methoxy isomer typically elutes after the 6-methoxy impurity (if present) due to the dipole moment differences, but this varies by column phase.

Protocol B: Validation via 2D NMR (NOESY)

Sample Preparation:

  • Dissolve 10–15 mg of the purified solid in 0.6 mL

    
     or 
    
    
    
    .
  • Ensure the solution is free of paramagnetic impurities (filter through cotton/Celite).

Acquisition Parameters:

  • Experiment: NOESY (Phase-sensitive).

  • Mixing Time (

    
    ):  400–600 ms (Optimal for small molecules MW < 500).
    
  • Scans: 16–32 scans minimum.

Analysis Checklist:

  • Locate the OMe singlet (

    
    4.0 ppm).
    
  • Locate the H-3 pyrazole proton (Singlet/Doublet,

    
    6.5–6.8 ppm).
    
  • Check for Cross-peak:

    • Positive (4-OMe): Distinct cross-peak at intersection of OMe and H-3.

    • Negative (6-OMe): No cross-peak. Look for correlation between OMe and H-7 (doublet at

      
      8.5 ppm).
      

Data Summary: Chemical Shift Fingerprints

Use this table to benchmark your crude NMR data.

PositionProton (

)
MultiplicityCoupling (

)
Diagnostic Note
H-2 7.90 – 8.00 ppmDoublet

Hz
Pyrazole ring
H-3 6.50 – 6.70 ppmDoublet

Hz
Key NOE Target
H-4 Substituted --Signal Absent in 4-OMe
H-5 6.80 – 6.90 ppmDoublet/dd

Hz
Coupled to H-6
H-6 6.90 – 7.10 ppmTriplet/dd

Hz
Pseudo-triplet in 4-OMe
H-7 8.40 – 8.60 ppmDoublet

Hz
Most deshielded (near N)
4-OMe 3.95 – 4.05 ppmSinglet-Strong NOE to H-3 & H-5

Visualizing the "Bay Region" Interaction

The diagram below illustrates the specific nuclear interactions required to confirm the structure.

NOE_Interaction cluster_legend Interpretation H3 H-3 (Pyrazole) OMe 4-OMe (Methoxy) H3->OMe Strong NOE (Diagnostic) H5 H-5 (Pyridine) OMe->H5 Medium NOE (Expected) legend If OMe is at C6, the H3-OMe link DISAPPEARS.

Figure 2: The "Bay Region" NOE interaction map. The yellow dashed line represents the critical through-space interaction that validates the 4-methoxy regioisomer.

References

  • Wang, J., et al. (2022). "Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation-Aromatization of N-Aminopyridines." Organic Letters, 24(7), 1454–1459. Link[3]

  • Matussek, M., et al. (2023). "NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines." Molecules, 28(18), 6605. Link

  • Katritzky, A. R. (2010). Handbook of Heterocyclic Chemistry. 3rd Edition, Elsevier. (General reference for pyrazolo[1,5-a]pyridine numbering and reactivity).
  • Johns, A., et al. (2019). "Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis." Journal of Medicinal Chemistry, 63(3). Link

Sources

Validation

A Comparative Spectroscopic Guide to the Intermediates in the Synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold is a privileged structure, forming the core of numerous compounds with signifi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold is a privileged structure, forming the core of numerous compounds with significant biological activity. The targeted synthesis of derivatives such as 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine is of considerable interest for the development of novel therapeutic agents. The precise characterization of synthetic intermediates is paramount to ensure the fidelity of the final product and to optimize reaction pathways. This guide provides an in-depth comparative analysis of the spectroscopic characteristics of the key intermediates leading to 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, supported by established experimental data and protocols.

Introduction to the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyridine ring system is a fused bicyclic heteroaromatic compound that has garnered significant attention in drug discovery. Its unique electronic properties and rigid conformational structure make it an attractive scaffold for designing molecules that can interact with a variety of biological targets. The introduction of bromo and methoxy substituents at specific positions can significantly modulate the physicochemical and pharmacological properties of the parent molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target-binding affinity.

Proposed Synthetic Pathway

A plausible and commonly employed synthetic route to pyrazolo[1,5-a]pyridines involves the N-amination of a substituted pyridine followed by a [3+2] cycloaddition reaction. For the synthesis of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, the pathway would logically commence with a suitably substituted pyridine precursor.

Synthetic Pathway A 3,5-Dibromopyridine B 3-Bromo-5-methoxypyridine A->B Nucleophilic Substitution (Sodium Methoxide) C N-Amino-3-bromo-5-methoxypyridinium Salt B->C N-Amination (e.g., Hydroxylamine-O-sulfonic acid) D 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine C->D [3+2] Cycloaddition (with an acetylene equivalent) Spectroscopic Analysis Workflow NMR_Prep Dissolve 5-10 mg in 0.6 mL deuterated solvent (e.g., CDCl3, DMSO-d6) NMR_Acq Acquire 1H and 13C spectra on a 400 MHz or higher NMR spectrometer NMR_Prep->NMR_Acq MS_Prep Prepare dilute solution (0.1-1 mg/mL) in a volatile solvent (e.g., MeOH, ACN) MS_Acq Acquire mass spectrum using EI or ESI ionization MS_Prep->MS_Acq IR_Prep Prepare KBr pellet or cast thin film on salt plate IR_Acq Acquire FTIR spectrum (4000-400 cm-1) IR_Prep->IR_Acq NMR_Analysis Analyze chemical shifts, multiplicities, and coupling constants NMR_Acq->NMR_Analysis MS_Analysis Analyze molecular ion peak, isotopic patterns, and fragmentation MS_Acq->MS_Analysis IR_Analysis Analyze characteristic functional group frequencies IR_Acq->IR_Analysis

Comparative

A Comparative Guide to the Bioactivity of Methoxy vs. Ethoxy Pyrazolo[1,5-a]pyridine Analogs in Antitubercular Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazolo[1,5-a]pyridine Scaffold in Tuberculosis Research Tuberculosis remains a formidable global health challenge, necessitating the dis...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazolo[1,5-a]pyridine Scaffold in Tuberculosis Research

Tuberculosis remains a formidable global health challenge, necessitating the discovery of novel therapeutics to combat drug-resistant strains of Mycobacterium tuberculosis (Mtb). The pyrazolo[1,5-a]pyridine core has emerged as a privileged scaffold in the development of new antitubercular agents. Its unique structural and electronic properties make it an attractive starting point for the design of potent inhibitors of essential mycobacterial enzymes.

A critical aspect of drug development is the optimization of lead compounds through systematic structural modifications to enhance potency, selectivity, and pharmacokinetic properties. One common strategy is the exploration of different alkoxy substituents, such as methoxy (-OCH₃) and ethoxy (-OC₂H₅), on the core scaffold. This guide focuses on the comparative bioactivity of such analogs, drawing insights from seminal studies in the field.

Comparative Bioactivity Analysis: Methoxy vs. Ethoxy Substitution

Direct head-to-head comparative studies of methoxy- and ethoxy-substituted pyrazolo[1,5-a]pyridine analogs against M. tuberculosis are not extensively documented in a single publication. However, by analyzing existing structure-activity relationship (SAR) studies, we can draw strong inferences about their relative bioactivities. A key study by Li, Y., et al. (2015) provides crucial data on 5-substituted pyrazolo[1,5-a]pyridine-3-carboxamides, which will serve as the primary basis for our comparison.[1][2]

The Impact of 5-Position Substitution on Antitubercular Activity

Research has shown that substitutions at the 5-position of the pyrazolo[1,5-a]pyridine ring significantly influence the antitubercular activity of these compounds. A pivotal study identified a series of pyrazolo[1,5-a]pyridine-3-carboxamides with potent activity against both drug-susceptible and drug-resistant Mtb strains.[3][4] Within this series, a 2-methyl-5-methoxy-pyrazolo[1,5-a]pyridine scaffold was found to exhibit superior potency compared to a 2-methyl-5-methyl analog against resistant clinical isolates.[3][4] This finding underscores the importance of an oxygen-containing substituent at this position.

Table 1: In Vitro Antitubercular Activity of 5-Substituted Pyrazolo[1,5-a]pyridine-3-carboxamide Analogs against M. tuberculosis H37Rv

Compound ID5-SubstituentMIC (µg/mL)
5a -CH₃>50
5k -OCH₃0.006

Data extracted from Li, Y., et al. (2015). ACS Medicinal Chemistry Letters, 6(7), 814–8.[1][2]

As illustrated in Table 1, the 5-methoxy analog (5k ) demonstrated exceptionally potent activity with a Minimum Inhibitory Concentration (MIC) of 0.006 µg/mL, while the 5-methyl analog (5a ) was essentially inactive.[1][2] This dramatic difference highlights the favorable contribution of the methoxy group to the antitubercular activity of this scaffold.

Methoxy vs. Ethoxy: An Inferential Comparison

While direct experimental data for a 5-ethoxy analog is not available in the primary reference, we can extrapolate its likely bioactivity based on established principles of medicinal chemistry and the existing SAR.

  • Electronic Effects: Both methoxy and ethoxy groups are electron-donating through resonance and electron-withdrawing through induction. The slightly greater inductive effect of the ethoxy group is generally considered negligible in terms of its impact on the overall electronic properties of the aromatic system compared to the methoxy group. Therefore, from an electronic standpoint, the ethoxy analog is expected to have a similar, potentially slightly attenuated, positive effect on activity as the methoxy analog.

  • Steric and Lipophilic Effects: The primary difference between a methoxy and an ethoxy group is the size and lipophilicity. The ethoxy group is larger and more lipophilic. This increased bulk could have several effects:

    • Improved Binding Interactions: The additional ethyl group might engage in favorable van der Waals interactions within the binding pocket of the biological target, potentially increasing potency.

    • Steric Hindrance: Conversely, the larger size of the ethoxy group could lead to steric clashes within the binding site, reducing affinity and, consequently, bioactivity.

    • Altered Physicochemical Properties: The increased lipophilicity of an ethoxy analog could influence its solubility, membrane permeability, and metabolic stability, which would, in turn, affect its overall antitubercular activity in a whole-cell assay.

Experimental Methodologies

To ensure the scientific integrity of the findings discussed, this section details the experimental protocols for the synthesis and biological evaluation of the pyrazolo[1,5-a]pyridine-3-carboxamide analogs, as described in the foundational literature.

General Synthetic Pathway

The synthesis of the pyrazolo[1,5-a]pyridine-3-carboxamide core involves a multi-step process. A generalized workflow is depicted below.

Synthesis_Workflow cluster_0 Pyrazolo[1,5-a]pyridine Core Synthesis cluster_1 Final Amide Formation Pyridine Substituted Pyridine N_Amination N-Amination (e.g., DNP-HA) Pyridine->N_Amination Cycloaddition 1,3-Bipolar Cycloaddition (with ethyl propiolate) N_Amination->Cycloaddition Ester Pyrazolo[1,5-a]pyridine-3-carboxylate Cycloaddition->Ester Hydrolysis Saponification Ester->Hydrolysis Carboxylic_Acid Pyrazolo[1,5-a]pyridine-3-carboxylic Acid Hydrolysis->Carboxylic_Acid Amidation Amidation (with desired amine) Carboxylic_Acid->Amidation Final_Compound Final Pyrazolo[1,5-a]pyridine-3-carboxamide Amidation->Final_Compound

Caption: Generalized synthetic workflow for pyrazolo[1,5-a]pyridine-3-carboxamides.

Step-by-Step Synthesis of Pyrazolo[1,5-a]pyridine-3-carboxylic Acid:

  • N-Amination of Pyridine: A solution of the appropriately substituted pyridine is treated with an aminating agent, such as O-(2,4-dinitrophenyl)hydroxylamine (DNP-HA), in a suitable solvent like dichloromethane (DCM) at room temperature. The reaction mixture is stirred for several hours to yield the corresponding N-aminopyridinium salt.

  • 1,3-Bipolar Cycloaddition: The N-aminopyridinium salt is then subjected to a 1,3-bipolar cycloaddition reaction with an ethyl propiolate derivative in the presence of a base, such as potassium carbonate, in a solvent like dimethylformamide (DMF). The reaction is typically heated to facilitate the cycloaddition and formation of the pyrazolo[1,5-a]pyridine ring system, yielding the ethyl pyrazolo[1,5-a]pyridine-3-carboxylate.

  • Saponification: The resulting ester is hydrolyzed to the corresponding carboxylic acid by treatment with a base, such as lithium hydroxide, in a mixture of tetrahydrofuran (THF) and water. The reaction is stirred at room temperature until completion, followed by acidification to precipitate the carboxylic acid.

Final Amidation Step:

  • The pyrazolo[1,5-a]pyridine-3-carboxylic acid is coupled with the desired amine using a standard peptide coupling reagent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) in DMF. The reaction mixture is stirred at room temperature to afford the final pyrazolo[1,5-a]pyridine-3-carboxamide analog.

Antitubercular Activity Assay (Microplate Alamar Blue Assay - MABA)

The in vitro antitubercular activity of the synthesized compounds is determined using the Microplate Alamar Blue Assay (MABA).

MABA_Workflow cluster_0 Assay Preparation cluster_1 Incubation and Detection cluster_2 Data Analysis Prepare_Compounds Prepare serial dilutions of test compounds in a 96-well plate Add_Bacteria Add M. tuberculosis H37Rv culture to each well Prepare_Compounds->Add_Bacteria Incubate_Plate Incubate the plate at 37 °C for 7 days Add_Bacteria->Incubate_Plate Add_Reagents Add Alamar Blue solution and incubate for 24 hours Incubate_Plate->Add_Reagents Read_Plate Measure fluorescence or absorbance Add_Reagents->Read_Plate Determine_MIC Determine the Minimum Inhibitory Concentration (MIC) Read_Plate->Determine_MIC

Caption: Workflow for the Microplate Alamar Blue Assay (MABA).

Detailed Protocol:

  • Compound Preparation: The test compounds are serially diluted in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) in a 96-well microplate.

  • Inoculation: A culture of M. tuberculosis H37Rv is grown to mid-log phase, and the inoculum is standardized and added to each well of the microplate.

  • Incubation: The plates are incubated at 37 °C for 7 days.

  • Detection: After the incubation period, a solution of Alamar Blue is added to each well, and the plates are re-incubated for 24 hours. The viability of the bacteria is determined by measuring the fluorescence or absorbance, where a color change from blue to pink indicates bacterial growth.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound that prevents the color change.

Conclusion and Future Directions

The available evidence strongly suggests that the 5-methoxy-pyrazolo[1,5-a]pyridine-3-carboxamide scaffold is a highly promising starting point for the development of novel antitubercular agents. The exceptional potency of the 5-methoxy analog compared to the 5-methyl analog highlights the critical role of the oxygen-containing substituent at this position.

While a direct experimental comparison with a 5-ethoxy analog is not yet published, a logical extension of the current SAR suggests that an ethoxy group is also likely to confer potent antitubercular activity. The subtle interplay of steric and lipophilic effects of the ethoxy group compared to the methoxy group warrants further investigation.

Future research should focus on:

  • Synthesis and Evaluation of a 5-Ethoxy Analog: Direct synthesis and testing of the 5-ethoxy analog of the lead compound is a critical next step to definitively determine its bioactivity relative to the 5-methoxy counterpart.

  • Exploration of other 5-Alkoxy Analogs: A systematic exploration of a series of 5-alkoxy analogs (e.g., propoxy, isopropoxy) would provide a more comprehensive understanding of the steric and lipophilic requirements at this position.

  • Target Identification and Mechanism of Action Studies: Elucidating the specific molecular target of these potent pyrazolo[1,5-a]pyridine analogs will be crucial for rational drug design and understanding potential resistance mechanisms.

By pursuing these avenues of research, the scientific community can build upon the promising foundation of the pyrazolo[1,5-a]pyridine scaffold to develop the next generation of effective treatments for tuberculosis.

References

  • Li, Y., et al. (2015). Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. ACS Medicinal Chemistry Letters, 6(7), 814–8. [Link]

  • Hu, X., et al. (2019). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. ACS Medicinal Chemistry Letters, 10(3), 341-346. [Link]

  • Tang, J., et al. (2015). Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. ACS Medicinal Chemistry Letters, 6(7), 814-818. [Link]

  • Lu, X., et al. (2017). Pyrazolo[1,5-a]pyridine-3-carboxamide hybrids: Design, synthesis and evaluation of anti-tubercular activity. European Journal of Medicinal Chemistry, 125, 41-48. [Link]

  • Hu, X., et al. (2019). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. ACS Medicinal Chemistry Letters, 10(3), 341-346. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Quality Control of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Reagents

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, the pyrazolo[1,5-a]pyridine scaffold is a privileged structure, serving as the core...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the pyrazolo[1,5-a]pyridine scaffold is a privileged structure, serving as the core of numerous compounds with significant biological activity. The specific reagent, 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, is a critical building block whose utility in complex syntheses is dictated entirely by its quality. The presence of even minor impurities—such as isomers, residual solvents, or unreacted starting materials—can derail a multi-step synthesis, compromise biological assay results, and introduce unforeseen variables into drug development pipelines.

This guide provides an in-depth comparison of the essential quality control (QC) standards for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. Moving beyond a simple checklist, we will explore the causality behind each analytical choice, present objective data, and provide field-proven protocols to empower researchers to validate their reagents independently.

Pillar 1: The Trinity of Analytical Verification

The structural integrity and purity of a chemical reagent are not determined by a single method but by a confluence of orthogonal analytical techniques. For 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine, the three pillars of quality control are Identity, Purity, and Appearance.

  • Identity Verification : Does the material match the expected chemical structure?

  • Purity Assessment : What is the percentage of the desired compound in the material?

  • Physical Characterization : Does the material meet basic physical specifications?

The primary techniques to answer these questions are Nuclear Magnetic Resonance (NMR) spectroscopy for identity, High-Performance Liquid Chromatography (HPLC) for purity, and Mass Spectrometry (MS) for confirming molecular weight.

Pillar 2: Comparative Analysis of Quality Standards

Commercial suppliers offer 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine at various purity grades. Understanding these grades is crucial for selecting a reagent appropriate for your application. A reagent suitable for initial screening may not be acceptable for late-stage development.

Parameter Standard Grade (Typical) High-Purity Grade (Recommended for Development) Rationale & Impact
Purity (by HPLC) ≥95% - 97%[1][2][3]≥98% - 99%+[4]Unidentified impurities can lead to side reactions or act as inhibitors/agonists in biological assays, confounding results. High purity is essential for dose-response studies and ensuring reaction specificity.
Identity (by ¹H NMR) Conforms to structureConforms to structureConfirms the correct isomeric structure and absence of major structural impurities. Essential for ensuring the correct molecule is being used.
Identity (by MS) Conforms to M+H⁺Conforms to M+H⁺Provides an orthogonal confirmation of the molecular weight, corroborating NMR data and identifying potential high-molecular-weight contaminants.
Appearance Off-white to light yellow solidWhite to off-white solidSignificant color deviation can indicate degradation or the presence of chromophoric impurities, which may interfere with optical measurements or signal side reactions.
Water Content (Karl Fischer) Not always specified≤0.5%Excess water can interfere with moisture-sensitive reactions, such as those involving organometallics or strong bases, leading to lower yields and byproduct formation.

Pillar 3: Self-Validating Systems: Experimental Protocols & Workflows

Trust in a reagent is built upon verifiable data. The following protocols are designed as self-validating systems, providing researchers with the tools to confirm the quality of their materials in-house.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for quantifying the purity of non-volatile organic compounds.[5] A reversed-phase method separates the target compound from more polar and less polar impurities, with detection by UV absorbance allowing for precise area-under-the-curve quantification.

  • Instrumentation : An HPLC system equipped with a UV-Vis detector, autosampler, column oven, and a binary or quaternary pump is required.[5]

  • Chromatographic Conditions :

    • Column : C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A : 0.1% Trifluoroacetic Acid (TFA) in Water.

    • Mobile Phase B : Acetonitrile.

    • Gradient Program :

      Time (min) % Mobile Phase B
      0.0 10
      20.0 95
      25.0 95
      25.1 10

      | 30.0 | 10 |

    • Flow Rate : 1.0 mL/min.

    • Column Temperature : 35 °C.[1]

    • Detection Wavelength : 254 nm.[1]

    • Injection Volume : 10 µL.

  • Sample Preparation :

    • Accurately weigh approximately 1 mg of the 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine sample.

    • Dissolve in 1.0 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution.

  • Analysis :

    • Inject the sample solution into the HPLC system.

    • Record the chromatogram for 30 minutes.

    • Calculate the purity by the area normalization method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Workflow for HPLC purity determination.
Identity Verification by ¹H NMR Spectroscopy

¹H NMR spectroscopy provides an unambiguous fingerprint of a molecule's structure by mapping the chemical environment of its hydrogen atoms. It is the most powerful tool for confirming the identity and isomeric purity of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine.

  • Sample Preparation : Weigh 5-10 mg of the reagent and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.[6]

  • Instrumentation : A 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition :

    • Acquire a standard one-dimensional proton spectrum.

    • Typical Parameters :

      • Pulse Angle: 30°

      • Acquisition Time: ~3-4 seconds

      • Relaxation Delay: 2 seconds

      • Number of Scans: 16-64 (adjust for optimal signal-to-noise ratio)

  • Data Processing :

    • Apply Fourier transformation, phase correction, and baseline correction.

    • Reference the chemical shifts to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[6]

    • Integrate all peaks to determine the relative ratios of protons, which should match the expected structure.

NMR_Workflow cluster_prep Sample Preparation cluster_nmr NMR Spectrometer cluster_analysis Data Processing A Weigh 5-10 mg of Sample B Dissolve in Deuterated Solvent A->B C Acquire Spectrum B->C D Process FID C->D E Reference & Integrate D->E F Confirm Structure E->F

Workflow for ¹H NMR structural confirmation.
Molecular Weight Confirmation by LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) couples the separation capabilities of HPLC with the sensitive detection of mass spectrometry, providing definitive confirmation of the compound's molecular weight. High-Resolution Mass Spectrometry (HRMS) is particularly valuable for confirming the elemental composition.[1]

  • Instrumentation : An HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for HRMS) with an electrospray ionization (ESI) source.[7]

  • LC Conditions : A rapid gradient similar to the HPLC purity method can be used, often with a shorter run time (e.g., 5-10 minutes). Formic acid (0.1%) is often substituted for TFA as it is more compatible with MS.[8]

  • MS Conditions :

    • Ionization Mode : Positive Electrospray Ionization (ESI+).

    • Scan Range : m/z 100-500.

    • Data Acquisition : Full scan mode.

  • Sample Preparation : Dilute the stock solution from the HPLC preparation 1:10 with the initial mobile phase.

  • Analysis :

    • Inject the diluted sample.

    • Identify the peak corresponding to the main component in the total ion chromatogram (TIC).

    • Examine the mass spectrum of this peak. The expected molecular ion for 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (C₈H₇BrN₂O) is [M+H]⁺ at m/z 226.98 and 228.98, reflecting the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

LCMS_Workflow cluster_prep Sample Preparation cluster_lcms LC-MS System cluster_analysis Data Analysis A Prepare Dilute Solution B Inject & Separate (LC) A->B C Ionize (ESI+) B->C D Detect Ions (MS) C->D E Extract Mass Spectrum D->E F Confirm [M+H]⁺ and Isotopic Pattern E->F

Workflow for LC-MS molecular weight confirmation.

Conclusion

For researchers and drug developers, a reagent is not a commodity; it is a foundational variable in an experiment. The quality control standards and protocols outlined in this guide provide a robust framework for ensuring the integrity of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. By employing a combination of HPLC for purity, ¹H NMR for identity, and LC-MS for molecular weight confirmation, scientists can proceed with confidence, knowing their starting material is well-defined. This rigorous, evidence-based approach is indispensable for achieving reproducible, reliable, and ultimately successful research outcomes.

References

  • National Center for Biotechnology Information (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. PubMed Central. Available at: [Link]

  • National Center for Biotechnology Information (2025). Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. PubMed Central. Available at: [Link]

  • ACS Publications (2024). Cu(II)-Catalyzed Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their Potential Antibacterial and Cytotoxic Activities with Molecular Docking, DFT Calculation, and SwissADME Analysis. ACS Omega. Available at: [Link]

  • MDPI (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. MDPI. Available at: [Link]

  • SIELC Technologies. Separation of Pyridine, 2-bromo-5-methyl- on Newcrom R1 HPLC column. SIELC. Available at: [Link]

  • The Royal Society of Chemistry. Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines. RSC Publishing. Available at: [Link]

  • Chemsrc. 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine | CAS#:1207557-36-5. Chemsrc.com. Available at: [Link]

  • Acta Poloniae Pharmaceutica (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Polish Pharmaceutical Society. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Disposal of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Topic: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Proper Disposal Procedures Content Type: Standard Operating Procedure (SOP) / Technical Safety Guide Audience: Researchers, Medicinal Chemists, and EHS Officers[1][2] [1][2...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine Proper Disposal Procedures Content Type: Standard Operating Procedure (SOP) / Technical Safety Guide Audience: Researchers, Medicinal Chemists, and EHS Officers[1][2]

[1][2][3]

Core Directive

Objective: To establish a zero-compromise safety protocol for the containment, segregation, and final disposal of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (CAS: 1427415-37-9).[1][2][3] Scope: This guide applies to all laboratory personnel handling this compound in drug discovery or synthetic chemistry workflows. It prioritizes environmental compliance (RCRA/EPA) and personnel safety against exposure to halogenated heteroaromatic compounds.[3]

Chemical Identity & Hazard Profile

Before disposal, you must validate the material identity.[3][4] This compound belongs to the Halogenated Nitrogen Heterocycle class.[3][4] Its disposal pathway is dictated by the presence of the bromine atom and the fused pyridine ring, necessitating high-temperature incineration with acid gas scrubbing.[3][4]

Parameter Technical Specification
Chemical Name 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine
CAS Number 1427415-37-9
Molecular Formula C₈H₇BrN₂O
Molecular Weight 227.06 g/mol
Physical State Solid (typically off-white to yellow powder)
Primary Hazards Irritant (H315, H319, H335) .[1][2][3] Emits toxic fumes (HBr, NOx) upon thermal decomposition.[3][4]
RCRA Status Not P/U-listed by name.[3] Classified as Hazardous Waste due to toxicity characteristics and halogen content.[3][4]
Pre-Disposal Segregation Strategy

The Golden Rule: Never mix halogenated heteroaromatics with strong oxidizers or non-halogenated organic solvents.[3][4] Cross-contamination increases disposal costs and safety risks (e.g., unexpected exotherms).[3][4]

Waste Stream Decision Tree

The following logic flow ensures the material ends up in the correct waste stream.

WasteSegregation Start Waste Material Generated StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath Pure Compound LiquidPath Liquid / Solution StateCheck->LiquidPath Reaction Mixture DebrisPath Contaminated Debris (Gloves, Weigh Boats) StateCheck->DebrisPath Consumables BinA Stream A: Solid Hazardous Waste (Label: Toxic/Halogenated) SolidPath->BinA HalogenCheck Solvent > 2% Halogen? LiquidPath->HalogenCheck BinD Stream D: Solid Hazardous Debris (Double Bagged) DebrisPath->BinD BinB Stream B: Halogenated Solvents (Label: Flammable/Toxic) HalogenCheck->BinB Yes (e.g., DCM, Chloroform) BinC Stream C: Non-Halogenated Solvents (Label: Flammable) HalogenCheck->BinC No (e.g., MeOH, EtOAc)

Figure 1: Decision matrix for segregating 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine waste streams.

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Waste (Expired/Excess Material)

Use this for: Old reagent bottles, scraped solids from purification.[4]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.[1][3] Do not use metal cans (corrosion risk from potential HBr evolution).[3]

  • Labeling: Attach a hazardous waste tag immediately.[3][4]

    • Constituents: "5-Bromo-4-methoxypyrazolo[1,5-a]pyridine (Solid)."[1][2][3][5]

    • Hazards: Check "Toxic" and "Irritant."[3][4]

  • Transfer: Transfer solid inside a chemical fume hood using a disposable spatula.[3][4] Avoid generating dust.[3][4][6][7][8]

  • Sealing: Wipe the threads of the jar with a dry Kimwipe before screwing the lid tight to prevent thread corrosion.[3][4]

  • Storage: Place the jar in the "Solid Hazardous Waste" satellite accumulation area.[3][4]

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for: Filtrates, HPLC fractions, or reaction mixtures containing the compound.[4]

  • Solvent Identification: Determine the primary solvent.[3][4]

    • If Dichloromethane (DCM) or Chloroform is present: Use the Halogenated Waste carboy.[3]

    • If Methanol , Ethyl Acetate , or DMSO is the solvent: Use the Non-Halogenated Waste carboy (Only if the halogenated compound concentration is <1-2%; otherwise, default to Halogenated Waste to prevent regulatory violations).[3][4]

  • pH Check: Ensure the solution is neutral (pH 6-8). If acidic (common if HBr was generated during synthesis), neutralize with saturated Sodium Bicarbonate (NaHCO₃) before adding to the waste carboy to prevent gas evolution in the drum.[3][4]

  • Transfer: Pour slowly into the carboy using a funnel. Close the latch immediately.

  • Log Entry: Record the volume and the estimated mass of 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine added on the waste log sheet.

Protocol C: Contaminated Debris (PPE & Consumables)

Use this for: Nitrile gloves, weigh boats, pipettes, and silica gel.[4]

  • Segregation: Do not throw into regular trash.

  • Sharps: Glass pipettes contaminated with the compound go into a Rigid Sharps Container labeled "Chemical Contaminated Sharps."[3][4]

  • Soft Waste: Gloves and paper towels go into a clear heavy-duty plastic bag (6 mil).

  • Double Bagging: When the bag is full, seal it with tape, place it inside a second bag, and attach a "Hazardous Solid Debris" label.

Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

  • Evacuate & Ventilate: Clear the immediate area.[3][4] The compound is a respiratory irritant.[3][4]

  • PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator if dust is visible.[3][4]

  • Containment:

    • Solid Spill: Cover with wet paper towels to prevent dust dispersion.[3][4] Scoop up into a waste jar.

    • Liquid Spill: Surround with absorbent pads or vermiculite.[3][4]

  • Decontamination: Wipe the surface with a 10% soap/water solution, followed by water.[3][4] Dispose of all cleanup materials as Stream D (Hazardous Debris) .

References
  • U.S. Environmental Protection Agency (EPA). (2024).[3] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[3] Retrieved from [Link][3]

  • National Institutes of Health (NIH) - PubChem. (n.d.).[3] Compound Summary: Pyrazolo[1,5-a]pyridine derivatives. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

Essential Safety and Handling Guide: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine This guide provides essential personal protective equipment (PPE) protocols and logistical safety information for handling 5-Bromo-4-methoxypy...

Author: BenchChem Technical Support Team. Date: February 2026

Essential Safety and Handling Guide: 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine

This guide provides essential personal protective equipment (PPE) protocols and logistical safety information for handling 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine. As a brominated heterocyclic compound, this reagent requires careful handling to mitigate potential health risks. This document is structured to provide immediate, actionable safety intelligence to researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to ensure a deep understanding of the necessary safety measures.

Hazard Assessment and Chemical Profile

Anticipated Hazards:

  • Skin and Eye Irritation: Similar brominated and pyridine-containing compounds are known to cause skin and serious eye irritation.[1][2]

  • Respiratory Tract Irritation: Inhalation of dust or fumes may cause respiratory irritation.[1]

  • Harmful if Swallowed: Oral toxicity is a potential hazard.

  • Unknown Long-term Effects: Due to the novelty of this compound, chronic toxicity data is unavailable. Therefore, it should be handled as a substance with unknown long-term health effects.

The following diagram illustrates the logical flow for assessing the necessary precautions based on the compound's characteristics.

cluster_assessment Hazard Assessment Workflow Compound 5-Bromo-4-methoxypyrazolo [1,5-a]pyridine Structure Structural Analogs: - Brominated Heterocycles - Pyridine Derivatives Compound->Structure Analyze Hazards Anticipated Hazards: - Skin/Eye Irritation - Respiratory Irritation - Potential Toxicity Structure->Hazards Infer PPE Required Personal Protective Equipment Hazards->PPE Determine

Caption: Hazard assessment workflow for determining appropriate PPE.

Personal Protective Equipment (PPE) Protocols

A multi-layered PPE approach is mandatory to ensure comprehensive protection. The following table summarizes the required PPE for various laboratory operations involving 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine.

Operation Hand Protection Eye/Face Protection Body Protection Respiratory Protection
Weighing and Aliquoting (Solid) Double-gloved NitrileSafety glasses with side shields (ANSI Z87.1 certified)Fully-fastened lab coatRecommended: N95 respirator
Solution Preparation and Transfers Double-gloved Nitrile or NeopreneChemical splash goggles (ANSI Z87.1 certified)Chemical-resistant lab coatNot required if in a certified chemical fume hood
Running Reactions and Work-up Double-gloved Nitrile or NeopreneChemical splash goggles and face shieldChemical-resistant lab coatNot required if in a certified chemical fume hood
Handling Spills Heavy-duty Nitrile or Butyl glovesChemical splash goggles and face shieldChemical-resistant apron over lab coatRequired: Air-purifying respirator with organic vapor cartridge
Hand Protection: A Critical Barrier

Given that skin contact is a primary route of exposure, selecting the appropriate gloves is critical.[3] Thin, disposable gloves are intended for incidental splash protection only and should be changed frequently.[4]

  • Nitrile Gloves: Offer good resistance to a wide range of chemicals, including many solvents used with pyridine derivatives.[5] Double-gloving is recommended to provide an additional layer of protection and to allow for safe removal of the outer glove in case of contamination.[3]

  • Neoprene and Butyl Rubber Gloves: For prolonged handling or when dealing with larger quantities, these materials offer enhanced protection against a broader range of chemicals.[5]

Always inspect gloves for any signs of degradation, such as discoloration or brittleness, and change them immediately if compromised.[3]

Eye and Face Protection: Preventing Ocular Exposure

Standard safety glasses are the minimum requirement for any work in a laboratory setting.[6] However, due to the irritant nature of this compound, more stringent measures are necessary for specific tasks.

  • Chemical Splash Goggles: Should be worn whenever handling solutions of the compound to protect against splashes.[6]

  • Face Shield: A face shield, worn over chemical splash goggles, is required when there is a significant risk of splashing, such as during large-scale reactions or when handling the material outside of a fume hood.[6]

Body and Respiratory Protection

A fully fastened, long-sleeved lab coat is mandatory at all times.[7] For procedures with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat. Open-toed shoes are strictly prohibited; fully enclosed footwear is required.[7]

While working in a certified chemical fume hood should be the primary method of controlling inhalation exposure, respiratory protection may be necessary in certain situations, such as when weighing the solid compound outside of a containment hood or during a spill cleanup. In such cases, a NIOSH-approved N95 respirator or an air-purifying respirator with an organic vapor cartridge is recommended.

Emergency Procedures

Immediate and appropriate action in the event of an exposure is crucial.

Exposure Type Immediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

The following flowchart outlines the step-by-step procedure for responding to a chemical spill.

cluster_spill Chemical Spill Response Spill Spill Occurs Alert Alert others in the area Spill->Alert PPE Don appropriate PPE (gloves, goggles, respirator) Alert->PPE Contain Contain the spill with absorbent material PPE->Contain Cleanup Collect absorbent material into a sealed container Contain->Cleanup Decontaminate Decontaminate the area Cleanup->Decontaminate Dispose Dispose of waste as halogenated organic waste Decontaminate->Dispose

Caption: Step-by-step chemical spill response workflow.

Waste Disposal Plan

As a brominated organic compound, 5-Bromo-4-methoxypyrazolo[1,5-a]pyridine and any materials contaminated with it must be disposed of as halogenated organic waste.[9][10]

Key Disposal Principles:

  • Segregation: Never mix halogenated waste with non-halogenated waste.[11][12] This is crucial as the disposal methods for these two types of waste are different and cross-contamination can lead to increased disposal costs and environmental hazards.[10][12]

  • Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the chemical contents, including "5-Bromo-4-methoxypyrazolo[1,5-a]pyridine."[13]

  • Containment: Waste should be collected in a designated, properly sealed, and compatible container.[12][13]

  • Consult EHS: Follow your institution's specific guidelines for hazardous waste disposal and contact your Environmental Health and Safety (EHS) department for pickup and final disposal.

References

  • Organic Solvents - Environment, Health and Safety. (n.d.). Retrieved from [Link]

  • WASTE MANAGEMENT. (n.d.). Retrieved from [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.). Retrieved from [Link]

  • Gloves Chemical Resistance Chart. (n.d.). Retrieved from [Link]

  • Halogenated Solvents in Laboratories - Campus Operations. (n.d.). Retrieved from [Link]

  • Organic Solvent Waste Disposal - Safety & Risk Services. (n.d.). Retrieved from [Link]

  • The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. (2025, September 6). Retrieved from [Link]

  • Chemical Resistance of Gloves – Quick guide. (n.d.). Retrieved from [Link]

  • Bromine Safety Handbook. (2019, March 18). Retrieved from [Link]

  • Bromine Handling. (n.d.). Retrieved from [Link]

  • Personal Protective Equipment in Chemistry. (n.d.). Retrieved from [Link]

  • Personal Protective Equipment. (2024, July 22). Retrieved from [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6). Retrieved from [Link]

  • Safety Data Sheet - PB ROPES. (2017, July 25). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.